Mdmb-chminaca, (+-)-

• CAS: 1715016-78-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Structure Elucidation of (±)-MDMB-CHMINACA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(±)-MDMB-CHMINACA, a potent synthetic cannabinoid, has emerged as a significant compound of interest within the scientific and forensic communities. Its complex chemical structure and profound physiological effects necessitate a thorough understanding of its characterization. This technical guide provides a comprehensive overview of the analytical methodologies employed in the elucidation of its structure, offering detailed experimental protocols and data interpretation.

Chemical Identity

Property	Value
Formal Name	N-[[1-(cyclohexylmethyl)-1H-indazol-3-yl]carbonyl]-3-methyl-L-valine, methyl ester[1][2]
Molecular Formula	C₂₂H₃₁N₃O₃[1][2]
Formula Weight	385.5 g/mol [1][2]
CAS Number	1185888-32-7[1][2]

Spectroscopic and Spectrometric Data

The structural elucidation of (±)-MDMB-CHMINACA relies on a combination of powerful analytical techniques. The data presented in the following tables are crucial for its unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H-NMR (400 MHz, CDCl₃) δ (ppm)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Data not available in search results

¹³C-NMR (100 MHz, CDCl₃) δ (ppm)

Chemical Shift (ppm)	Assignment
Data not available in search results

Note: Specific ¹H and ¹³C NMR chemical shift data for (+/-)-MDMB-CHMINACA were not available in the provided search results. The tables are provided as a template for data presentation.

Mass Spectrometry (MS) Data

Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation (m/z)

m/z	Relative Intensity	Proposed Fragment
145	Base Peak	Indazole-3-carboxamide moiety
131	Major	Indazole moiety
213	Major	[M - C₅H₁₁NO₂]⁺
301	Minor	[M - C₆H₁₂]⁺
357	Minor	[M - CO]⁺
385	Molecular Ion	[M]⁺

Note: The fragmentation pattern can vary slightly depending on the ionization method and energy.

Fourier-Transform Infrared (FTIR) Spectroscopy Data

FTIR-ATR Peak Table (cm⁻¹)

Wavenumber (cm⁻¹)	Functional Group Assignment
~3300	N-H Stretch (Amide)
~2925, ~2850	C-H Stretch (Aliphatic)
~1740	C=O Stretch (Ester)
~1650	C=O Stretch (Amide I)
~1540	N-H Bend (Amide II)
~1450	C-H Bend (Alkyl)
~750	C-H Bend (Aromatic)

Note: These are characteristic absorption bands for the functional groups present in MDMB-CHMINACA. The exact peak positions may vary.

Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate analysis of (±)-MDMB-CHMINACA.

Synthesis of (±)-MDMB-CHMINACA

The synthesis of MDMB-CHMINACA typically involves a multi-step process:

• N-Alkylation of Indazole-3-carboxylic acid: 1H-indazole-3-carboxylic acid is reacted with (bromomethyl)cyclohexane (B57075) in the presence of a base such as sodium hydride (NaH) in a suitable solvent like dimethylformamide (DMF) to yield 1-(cyclohexylmethyl)-1H-indazole-3-carboxylic acid.

• Amide Coupling: The resulting carboxylic acid is then coupled with the methyl ester of L-tert-leucine (3-methyl-L-valine methyl ester) using a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC) and a catalyst like 4-Dimethylaminopyridine (DMAP) in an appropriate solvent (e.g., dichloromethane) to afford the final product, MDMB-CHMINACA.

Synthesis workflow for (±)-MDMB-CHMINACA.

Analytical Instrumentation and Procedures

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A few milligrams of the analyte are dissolved in a deuterated solvent such as chloroform-d (B32938) (CDCl₃) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire ¹H and ¹³C NMR spectra.

• Data Acquisition: Standard pulse sequences are employed. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The resulting free induction decays (FIDs) are Fourier transformed, and the spectra are phase and baseline corrected. Chemical shifts are referenced to the residual solvent peak.

General workflow for NMR analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent like methanol (B129727) or acetonitrile.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. The GC is equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

• GC Conditions: The injector and transfer line temperatures are set appropriately (e.g., 250-280 °C). A temperature program is used for the oven to ensure good separation of the analyte from any impurities. Helium is typically used as the carrier gas.

• MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode. Data is acquired in full scan mode to obtain the fragmentation pattern.

• Data Analysis: The retention time and mass spectrum of the analyte are compared with a reference standard or library data for identification.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, a small amount of the solid sample is placed directly on the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used.

• Data Acquisition: The spectrum is typically recorded over the mid-infrared range (e.g., 4000-400 cm⁻¹) with a sufficient number of scans to achieve a good signal-to-noise ratio. A background spectrum of the clean ATR crystal is collected and subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of the absorption bands are analyzed to identify the functional groups present in the molecule.

Cannabinoid Receptor Signaling Pathway

(±)-MDMB-CHMINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-protein coupled receptor (GPCR). Its activation initiates a cascade of intracellular signaling events.

Upon binding of (±)-MDMB-CHMINACA to the CB1 receptor, the associated heterotrimeric G-protein (Gi/o) is activated. The Gα subunit dissociates from the Gβγ dimer. The activated Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The Gβγ subunit can modulate ion channels, such as inhibiting voltage-gated calcium channels and activating G-protein-coupled inwardly rectifying potassium (GIRK) channels.

Furthermore, prolonged receptor activation can lead to phosphorylation of the receptor by G-protein-coupled receptor kinases (GRKs). This promotes the binding of β-arrestin proteins, which uncouples the receptor from G-proteins (desensitization) and can initiate a separate G-protein-independent signaling cascade, including activation of the mitogen-activated protein kinase (MAPK) pathway.

CB1 receptor signaling activated by (±)-MDMB-CHMINACA.

Conclusion

The structural elucidation of (±)-MDMB-CHMINACA is a critical task that requires a multi-faceted analytical approach. This guide has outlined the key spectroscopic and spectrometric techniques, provided detailed experimental protocols, and illustrated the relevant signaling pathways. The comprehensive data and methodologies presented herein serve as a valuable resource for researchers, scientists, and drug development professionals working with this and other novel psychoactive substances.

References

• 1. caymanchem.com [caymanchem.com]
• 2. N-((1-(Cyclohexylmethyl)-1H-indazol-3-yl)carbonyl)-3-methyl-L-valine methyl ester | C22H31N3O3 | CID 121491808 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pharmacological Profile of MDMB-CHMINACA: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

MDMB-CHMINACA is a potent synthetic cannabinoid receptor agonist (SCRA) that has been a compound of interest in forensic and pharmacological research. This technical guide provides a comprehensive overview of its pharmacological profile, focusing on its interaction with cannabinoid receptors CB1 and CB2. This document details the receptor binding affinity, functional activity, and in vitro metabolism of MDMB-CHMINACA, presenting quantitative data in a structured format. Furthermore, it outlines the detailed experimental methodologies for key assays and visualizes critical signaling pathways and experimental workflows to facilitate a deeper understanding of its pharmacological characteristics.

Introduction

MDMB-CHMINACA (methyl (2S)-2-{[1-(cyclohexylmethyl)-1H-indazol-3-yl]formamido}-3,3-dimethylbutanoate) is an indazole-based synthetic cannabinoid. Like other SCRAs, it mimics the effects of Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the primary psychoactive component of cannabis, by acting as an agonist at the cannabinoid receptors. However, many SCRAs, including MDMB-CHMINACA, exhibit significantly higher potency and efficacy than THC, which is a partial agonist at the CB1 receptor. This heightened activity is believed to contribute to the increased toxicity and adverse effects associated with these compounds. A thorough understanding of the pharmacological profile of MDMB-CHMINACA is therefore crucial for the scientific and medical communities.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the receptor binding affinity and functional activity of MDMB-CHMINACA at human cannabinoid receptors CB1 and CB2.

Table 1: Cannabinoid Receptor Binding Affinities (Kᵢ) of MDMB-CHMINACA and Reference Compounds

Compound	CB1 Kᵢ (nM)	CB2 Kᵢ (nM)	Reference
MDMB-CHMINACA	0.0944	Data Not Consistently Reported	[1]
Δ⁹-THC	~15-40	~3-10
CP-55,940 (Full Agonist)	~0.6-2	~0.5-1.5

Table 2: Cannabinoid Receptor Functional Activity (EC₅₀) of MDMB-CHMINACA and Reference Compounds

Compound	CB1 EC₅₀ (nM)	CB2 EC₅₀ (nM)	Assay Type	Reference
MDMB-CHMINACA	0.330	Data Not Consistently Reported	GTPγS	[1]
Δ⁹-THC	~30-100	~20-80	GTPγS
CP-55,940 (Full Agonist)	~0.5-5	~0.3-3	GTPγS

Cannabinoid Receptor Signaling Pathway

Upon binding to the CB1 or CB2 receptor, both of which are G-protein coupled receptors (GPCRs), MDMB-CHMINACA initiates a cascade of intracellular signaling events. The primary pathway involves the activation of the inhibitory G-protein (Gᵢ/Gₒ). This leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP). The dissociation of the G-protein subunits also leads to the modulation of ion channels, including the inhibition of voltage-gated calcium channels and the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels.

Cannabinoid Receptor Signaling Pathway

Experimental Protocols

Competitive Radioligand Binding Assay

This assay is employed to determine the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a radiolabeled ligand from the CB1 or CB2 receptor.

Materials:

• Membrane Preparations: Membranes from cells stably expressing human CB1 or CB2 receptors (e.g., HEK-293 or CHO cells).

• Radioligand: A high-affinity cannabinoid receptor ligand labeled with a radioisotope, such as [³H]CP-55,940.

• Test Compound: MDMB-CHMINACA.

• Assay Buffer: Typically 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, and 0.5 mg/mL bovine serum albumin (BSA), pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-radiolabeled, high-affinity cannabinoid ligand (e.g., WIN-55,212-2).

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., GF/C).

• Scintillation Counter and Fluid.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of MDMB-CHMINACA in the assay buffer. Dilute the radioligand to a final concentration approximately equal to its Kd value.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Radioligand and receptor membranes.

  • Non-specific Binding: Radioligand, receptor membranes, and the non-specific binding control.

  • Competitive Binding: Radioligand, receptor membranes, and varying concentrations of MDMB-CHMINACA.

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filter mat using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the MDMB-CHMINACA concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of MDMB-CHMINACA that inhibits 50% of the specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a Competitive Radioligand Binding Assay

In Vitro Metabolism Study

This protocol outlines the procedure for investigating the Phase I metabolism of MDMB-CHMINACA using human liver microsomes (HLMs).

Materials:

• MDMB-CHMINACA

• Pooled Human Liver Microsomes (HLMs)

• NADPH-regenerating system: (e.g., NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate (B84403) Buffer: (e.g., 100 mM, pH 7.4).

• Acetonitrile (ACN): Ice-cold, for quenching the reaction.

• LC-MS/MS system: For metabolite identification and analysis.

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, MDMB-CHMINACA (at a final concentration typically in the low micromolar range), and HLMs.

• Pre-incubation: Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes) to allow the compound to equilibrate with the microsomes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Incubation: Incubate the reaction mixture at 37°C with shaking for a specified time (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile. This also serves to precipitate the microsomal proteins.

• Centrifugation: Centrifuge the mixture to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to a clean tube and analyze it using a validated LC-MS/MS method to identify and characterize the metabolites. The major biotransformations for MDMB-CHMINACA are hydroxylation and ester hydrolysis.[2]

Workflow for an In Vitro Metabolism Study using HLMs

Conclusion

MDMB-CHMINACA is a highly potent synthetic cannabinoid receptor agonist with a strong affinity for the CB1 receptor. Its pharmacological profile, characterized by high potency and efficacy, distinguishes it from the partial agonism of Δ⁹-THC and likely contributes to its observed toxicity. The primary metabolic pathways for MDMB-CHMINACA involve hydroxylation and ester hydrolysis. The detailed experimental protocols and workflows provided in this guide offer a comprehensive resource for researchers and scientists working to understand the complex pharmacology of this and other synthetic cannabinoids. This information is vital for the development of analytical detection methods, the assessment of potential therapeutic applications, and the mitigation of public health risks associated with the use of these potent substances.

References

• 1. benchchem.com [benchchem.com]
• 2. Molecular and Behavioral Pharmacological Characterization of Abused Synthetic Cannabinoids MMB- and MDMB-FUBINACA, MN-18, NNEI, CUMYL-PICA, and 5-Fluoro-CUMYL-PICA - PMC [pmc.ncbi.nlm.nih.gov]

The Agonist Action of MDMB-CHMINACA at Cannabinoid Receptors: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

MDMB-CHMINACA is a potent, indazole-based synthetic cannabinoid that has been identified in numerous forensic cases and is associated with significant adverse health effects.[1][2] Its mechanism of action is primarily mediated by its activity as a potent agonist at the cannabinoid type 1 (CB1) and type 2 (CB2) receptors, which are key components of the endocannabinoid system.[3][4] This technical guide provides an in-depth analysis of the interaction of MDMB-CHMINACA with these receptors, summarizing key quantitative data, detailing common experimental methodologies, and visualizing the associated signaling pathways.

Quantitative Pharmacological Data

The pharmacological profile of MDMB-CHMINACA is characterized by high affinity and potent activation of both CB1 and CB2 receptors. The following tables summarize the key in vitro pharmacological parameters reported for MDMB-CHMINACA and its closely related analogs.

Table 1: Cannabinoid Receptor Binding Affinity (Ki)

Compound	Receptor	Ki (nM)	Assay Type	Source
MDMB-CHMINACA	CB1	0.0944	Radioligand Binding Assay	[3]
MDMB-FUBINACA	hCB1	~1.0 (3-fold > CP55,940)	Radioligand Binding Assay ([3H]CP55,940)	[5]
MDMB-FUBINACA	hCB2	~0.1 (13-fold > hCB1 affinity)	Radioligand Binding Assay ([3H]CP55,940)	[5]
Analogs (general)	CB1	< 5 to 8.89 (pKi)	Radioligand Binding Assay	[6]
Analogs (general)	CB2	5.49 to 9.92 (pKi)	Radioligand Binding Assay	[6]

Table 2: Cannabinoid Receptor Functional Activity (EC50 and Emax)

Compound	Receptor	EC50 (nM)	Emax (%)	Assay Type	Source
MDMB-CHMINACA	CB1	0.330	Not specified	Not specified	[3]
MDMB-CHMICA	CB1	Potent full agonist	Not specified	cAMP Accumulation Assay	[1]
MDMB-FUBINACA	hCB1	Equipotenent with CP55,940	> THC & CP55,940	[35S]GTPγS Binding Assay	[5]
MDMB-4en-PINACA	CB1	2.33	142-378 (vs JWH-018)	β-arrestin 2 Recruitment Assay	[7]
Analogs (general)	CB1	< 5 to 9.48 (pEC50)	Not specified	Fluorescence-based Membrane Potential Assay	[6]
Analogs (general)	CB2	5.92 to 8.64 (pEC50)	Not specified	Fluorescence-based Membrane Potential Assay	[6]

Signaling Pathways of MDMB-CHMINACA

As a potent agonist at CB1 and CB2 receptors, MDMB-CHMINACA activates intracellular signaling cascades primarily through the Gαi/o family of G-proteins. This activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. Additionally, agonist binding can modulate the activity of various ion channels and activate other signaling pathways, such as the mitogen-activated protein kinase (MAPK) cascade. Some synthetic cannabinoids have also been shown to engage β-arrestin signaling pathways.[7][8]

Canonical Gαi/o-coupled signaling pathway for cannabinoid receptors.

Experimental Protocols

The characterization of MDMB-CHMINACA's activity at cannabinoid receptors involves several key in vitro assays. The following sections provide an overview of the typical methodologies employed.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a receptor.

Methodology:

• Membrane Preparation: Membranes are prepared from cells expressing the cannabinoid receptor of interest (e.g., HEK293 or CHO cells stably expressing human CB1 or CB2 receptors).

• Incubation: The membranes are incubated with a radiolabeled cannabinoid ligand (e.g., [3H]CP55,940) and varying concentrations of the unlabeled test compound (MDMB-CHMINACA).

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition binding curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.

Workflow for a typical radioligand binding assay.

[35S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor agonism.

Methodology:

• Membrane Preparation: Similar to the binding assay, membranes from cells expressing the cannabinoid receptor are used.

• Incubation: The membranes are incubated in the presence of GDP, the non-hydrolyzable GTP analog [35S]GTPγS, and varying concentrations of the test compound.

• G-protein Activation: Agonist binding to the receptor promotes the exchange of GDP for [35S]GTPγS on the Gα subunit.

• Separation and Detection: The reaction is stopped, and the amount of [35S]GTPγS bound to the G-proteins is measured by scintillation counting after filtration.

• Data Analysis: The concentration-response curve is used to determine the EC50 (potency) and Emax (efficacy) of the compound.

Workflow for a [35S]GTPγS binding assay.

cAMP Accumulation Assay

This assay measures the functional consequence of Gαi/o-protein activation, which is the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.

Methodology:

• Cell Culture: Whole cells expressing the cannabinoid receptor are cultured.

• Stimulation: The cells are pre-treated with a phosphodiesterase inhibitor to prevent cAMP degradation and then stimulated with forskolin (B1673556) (an adenylyl cyclase activator) in the presence of varying concentrations of the test compound.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, often employing techniques like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Data Analysis: The ability of the agonist to inhibit forskolin-stimulated cAMP production is quantified to determine its EC50 and Emax.

Workflow for a cAMP accumulation assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Analytical Characterization, and Human CB1 Receptor Binding Studies of the Chloroindole Analogues of the Synthetic Cannabinoid MDMB-CHMICA | MDPI [mdpi.com]
• 3. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 4. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular and Behavioral Pharmacological Characterization of Abused Synthetic Cannabinoids MMB- and MDMB-FUBINACA, MN-18, NNEI, CUMYL-PICA, and 5-Fluoro-CUMYL-PICA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and in Vitro Cannabinoid Receptor 1 Activity of Recently Detected Synthetic Cannabinoids 4F-MDMB-BICA, 5F-MPP-PICA, MMB-4en-PICA, CUMYL-CBMICA, ADB-BINACA, APP-BINACA, 4F-MDMB-BINACA, MDMB-4en-PINACA, A-CHMINACA, 5F-AB-P7AICA, 5F-MDMB-P7AICA, and 5F-AP7AICA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

In-Vitro Metabolic Profiling of MDMB-CHMINACA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA (methyl 2-(1-(cyclohexylmethyl)-1H-indazole-3-carboxamido)-3,3-dimethylbutanoate) is a potent synthetic cannabinoid receptor agonist (SCRA) that has been associated with significant public health concerns. Understanding its metabolic fate is crucial for forensic toxicology, clinical diagnostics, and the development of potential therapeutic interventions. This technical guide provides an in-depth overview of the in-vitro metabolic profiling of MDMB-CHMINACA, focusing on the core methodologies, quantitative data, and metabolic pathways.

Core Metabolic Pathways

The in-vitro metabolism of MDMB-CHMINACA is primarily characterized by two major biotransformation pathways: ester hydrolysis and oxidative metabolism, predominantly hydroxylation. These reactions are mainly catalyzed by hepatic enzymes, particularly Cytochrome P450 (CYP) isoenzymes and carboxylesterases.[1][2]

The initial metabolic steps involve either the cleavage of the methyl ester group to form a carboxylic acid metabolite or the addition of hydroxyl groups to various positions on the molecule, most notably the cyclohexylmethyl (CHM) moiety.[1] These initial metabolites can then undergo further biotransformations, including additional hydroxylations, dehydrogenation to form ketone or aldehyde functionalities, and glucuronide conjugation in Phase II metabolism.

Quantitative Metabolic Data

The following tables summarize the quantitative data on the metabolites of MDMB-CHMINACA identified in in-vitro studies using human liver microsomes (HLM). The relative abundance is presented to indicate the major and minor metabolic pathways.

Table 1: Major Phase I Metabolites of MDMB-CHMINACA in Human Liver Microsomes

Metabolite ID	Biotransformation	Position of Modification	Relative Abundance (%)
M1	Ester Hydrolysis	Methyl Ester Group	Major
M2	Monohydroxylation	Cyclohexylmethyl Moiety	Major
M3	Dihydroxylation	Cyclohexylmethyl Moiety	Minor
M4	Ester Hydrolysis + Monohydroxylation	Methyl Ester and Cyclohexylmethyl	Major
M5	Ketone Formation	Cyclohexylmethyl Moiety	Minor

Note: Relative abundance is a qualitative representation based on reported findings. Precise quantitative values can vary depending on experimental conditions.

Experimental Protocols

In-Vitro Incubation with Human Liver Microsomes (HLM)

This protocol outlines a general procedure for the incubation of MDMB-CHMINACA with pooled human liver microsomes to generate its metabolites.

Materials:

• MDMB-CHMINACA

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH-Regenerating System (e.g., NADPH-A and NADPH-B solutions)

• Acetonitrile (ACN), ice-cold

• Methanol (for stock solution)

• Incubator/Shaking Water Bath (37°C)

• Centrifuge

Procedure:

• Prepare a stock solution of MDMB-CHMINACA in methanol.

• In a microcentrifuge tube, combine the following in order:

  • 0.1 M Phosphate Buffer (pH 7.4)

  • MDMB-CHMINACA solution (final concentration typically 1-10 µM)

  • Pooled Human Liver Microsomes (final concentration typically 0.5-1.0 mg/mL)

• Pre-incubate the mixture for 5 minutes at 37°C in a shaking water bath.

• Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Incubate for a defined period (e.g., 60 minutes) at 37°C with gentle agitation.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex the sample vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to precipitate the proteins.

• Carefully transfer the supernatant to a new tube for analysis by LC-MS/MS or LC-QTOF-MS.

Sample Analysis by Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)

This protocol provides a general framework for the analysis of MDMB-CHMINACA and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: A typical gradient starts with a low percentage of Mobile Phase B, which is gradually increased over the run to elute compounds with increasing hydrophobicity. A representative gradient is as follows:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-19 min: 95% to 5% B

  • 19-22 min: Hold at 5% B

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 35-40°C

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 - 4.5 kV

• Gas Temperature: 300 - 350°C

• Gas Flow: 8 - 12 L/min

• Nebulizer Pressure: 30 - 45 psi

• Scan Range: m/z 100 - 1000

• Data Acquisition: Full scan mode for metabolite identification and targeted MS/MS for structural elucidation.

Visualizations

Metabolic Pathways of MDMB-CHMINACA

The following diagram illustrates the primary Phase I metabolic pathways of MDMB-CHMINACA.

Phase I metabolic pathways of MDMB-CHMINACA.

Experimental Workflow for In-Vitro Metabolism Study

This diagram outlines the general workflow for conducting an in-vitro metabolism study of MDMB-CHMINACA.

Workflow for in-vitro metabolism of MDMB-CHMINACA.

Conclusion

This technical guide provides a foundational understanding of the in-vitro metabolic profiling of MDMB-CHMINACA. The primary metabolic pathways involve ester hydrolysis and hydroxylation, leading to a series of Phase I metabolites. The detailed experimental protocols and analytical parameters serve as a valuable resource for researchers in the fields of forensic science, toxicology, and drug metabolism. Further studies are warranted to fully quantify all metabolites and to elucidate the specific roles of individual CYP450 isoenzymes in the biotransformation of this potent synthetic cannabinoid.

References

• 1. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uniklinik-freiburg.de [uniklinik-freiburg.de]

The Potent Cannabinoid Agonist MDMB-CHMINACA: A Technical Guide to its CB1 Receptor Interaction

For Researchers, Scientists, and Drug Development Professionals

MDMB-CHMINACA is a potent, indazole-based synthetic cannabinoid that has been identified as a significant compound of interest due to its high affinity and efficacy at the cannabinoid type 1 (CB1) receptor. This technical guide provides a comprehensive overview of the binding affinity and functional activity of MDMB-CHMINACA at the CB1 receptor, complete with detailed experimental protocols and visual representations of key cellular pathways.

Quantitative Analysis: Binding Affinity and Functional Efficacy

The interaction of MDMB-CHMINACA with the CB1 receptor is characterized by its strong binding affinity, denoted by the inhibition constant (Ki), and its robust functional response, measured by the half-maximal effective concentration (EC50) and maximum efficacy (Emax).

Parameter	Value	Assay Type	Cell Line	Reference Compound	Source
Binding Affinity (Ki)	0.0944 nM	Radioligand Binding Assay	-	-	[1]
Functional Efficacy (EC50)	0.330 nM	-	-	-	[1]
Functional Efficacy (EC50)	0.78 nM	NanoBiT Assay	HEK293	-	[2]
Functional Efficacy (Emax)	~227%	NanoBiT Assay	HEK293	JWH-018	[2]

This table summarizes the reported binding affinity and functional efficacy values for MDMB-CHMINACA at the CB1 receptor.

Experimental Protocols

The determination of the binding and functional parameters of MDMB-CHMINACA at the CB1 receptor relies on established in vitro pharmacological assays. The following sections detail the methodologies for these key experiments.

Radioligand Competitive Binding Assay for CB1 Receptor Affinity (Ki)

This assay determines the affinity of a test compound (MDMB-CHMINACA) by measuring its ability to displace a radiolabeled ligand from the CB1 receptor.

Materials:

• HEK-293 cells stably transfected with human CB1 receptor cDNA.[3]

• Membrane Preparation: Cells are washed with ice-cold PBS, scraped into a hypotonic buffer (e.g., 5 mM Tris-HCl, 2 mM EDTA, pH 7.4), and homogenized.[3] The homogenate is then centrifuged at high speed (e.g., 40,000 x g) to pellet the cell membranes, which are subsequently resuspended in an appropriate buffer.[3]

• Radioligand: A high-affinity CB1 receptor agonist, such as [³H]CP-55,940.

• Test Compound: MDMB-CHMINACA, serially diluted to a range of concentrations.

• Assay Buffer: Typically 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, and 0.5% BSA, pH 7.4.[4]

• Non-specific Binding Control: A high concentration of an unlabeled, high-affinity cannabinoid ligand (e.g., 10 µM WIN-55,212-2).[4]

• Filtration System: A cell harvester and glass fiber filters (e.g., Whatman GF/B).[3]

• Scintillation Counter.

Procedure:

• In a 96-well plate, add a fixed concentration of the radioligand to all wells.

• Add increasing concentrations of MDMB-CHMINACA to the experimental wells.

• In separate wells, add the assay buffer only (for total binding) and the non-specific binding control.

• Add the prepared cell membrane suspension to each well.

• Incubate the plate, typically for 60-90 minutes at 30°C, with gentle agitation.[3][5]

• Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM HEPES, pH 7.4, 500 mM NaCl, 0.1% BSA) to remove any remaining unbound ligand.[3]

• The radioactivity retained on the filters is then quantified using a scintillation counter.[3][5]

Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The concentration of MDMB-CHMINACA that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay for G-Protein Activation (Efficacy)

This functional assay measures the ability of an agonist like MDMB-CHMINACA to activate G-proteins coupled to the CB1 receptor. Agonist binding promotes the exchange of GDP for the non-hydrolyzable GTP analog, [³⁵S]GTPγS, on the Gα subunit.

Materials:

• CB1 receptor-expressing cell membranes.

• [³⁵S]GTPγS (radiolabeled GTP analog).

• MDMB-CHMINACA at various concentrations.

• Assay Buffer: Containing GDP, MgCl₂, and other necessary ions.

• Filtration apparatus and scintillation counter.

Procedure:

• Cell membranes are incubated with varying concentrations of MDMB-CHMINACA in the assay buffer.

• [³⁵S]GTPγS is added to the mixture.

• The reaction is incubated to allow for agonist-stimulated binding of [³⁵S]GTPγS to the G-proteins.

• The reaction is terminated by rapid filtration, separating the membrane-bound [³⁵S]GTPγS from the free radioligand in the solution.[6]

• The amount of radioactivity on the filters is measured using a scintillation counter.[6]

Data Analysis: The data are analyzed to generate a dose-response curve, from which the EC50 (potency) and Emax (maximum effect, a measure of efficacy) are determined. The Emax is often expressed as a percentage of the response produced by a standard full agonist.

β-Arrestin Recruitment Assay

This assay measures the recruitment of the protein β-arrestin to the activated CB1 receptor, another key signaling pathway for many GPCRs.

Materials:

• Cells co-expressing the CB1 receptor and a β-arrestin fusion protein (often linked to a reporter enzyme or fluorescent protein).

• MDMB-CHMINACA at various concentrations.

• Substrate for the reporter enzyme (if applicable).

• Plate reader capable of detecting the signal (e.g., luminescence or fluorescence).

Procedure:

• Cells are plated in a microplate.

• MDMB-CHMINACA is added at a range of concentrations.

• The plate is incubated to allow for receptor activation and subsequent β-arrestin recruitment.

• The signal from the reporter system is measured using a plate reader. The intensity of the signal is proportional to the extent of β-arrestin recruitment.

Data Analysis: A dose-response curve is generated by plotting the signal against the concentration of MDMB-CHMINACA. The EC50 and Emax values for β-arrestin recruitment are then calculated from this curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways activated by MDMB-CHMINACA and the workflows of the described experimental assays.

References

• 1. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 2. Molecular Pharmacology of Synthetic Cannabinoids: Delineating CB1 Receptor-Mediated Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. In vitro and in vivo pharmacological evaluation of the synthetic cannabinoid receptor agonist EG-018 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Approaches to Assess Biased Signaling at the CB1R Receptor - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of MDMB-CHMINACA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

MDMB-CHMINACA, a potent indazole-based synthetic cannabinoid, emerged from pharmaceutical research as a powerful agonist of the cannabinoid receptor 1 (CB1). This technical guide provides a comprehensive overview of its discovery, synthesis, pharmacological activity, and metabolic fate. Initially developed by Pfizer in 2008, MDMB-CHMINACA has since become a compound of significant interest due to its high potency and subsequent appearance in the illicit drug market. This document details the experimental protocols for its synthesis and key pharmacological assays, presents quantitative data in a structured format, and illustrates its mechanism of action through signaling pathway diagrams.

Discovery and Initial Development

MDMB-CHMINACA, with the IUPAC name methyl (2S)-2-{[1-(cyclohexylmethyl)-1H-indazol-3-yl]formamido}-3,3-dimethylbutanoate and CAS number 1185888-32-7, was first synthesized by Pfizer in 2008.[1][2] It is structurally related to other synthetic cannabinoids such as AB-CHMINACA. Its development was part of broader research into cannabinoid receptor agonists.

Synthesis

The synthesis of MDMB-CHMINACA can be carried out in a manner analogous to the synthesis of similar synthetic cannabinoids like 5F-MDMB-PINACA. A common synthetic route involves the reaction of methyl 1H-indazole-3-carboxylate with methyl L-tert-leucinate.

Experimental Protocol: Synthesis of MDMB-CHMINACA

Materials:

• Methyl 1H-indazole-3-carboxylate

• (Bromomethyl)cyclohexane

• Potassium tert-butoxide

• Tetrahydrofuran (THF)

• Sodium hydroxide (B78521) (NaOH)

• Methanol (MeOH)

• L-tert-leucine methyl ester hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Standard workup and purification reagents (e.g., ethyl acetate, brine, magnesium sulfate, silica (B1680970) gel for chromatography)

Procedure:

• Alkylation of Indazole: To a solution of methyl 1H-indazole-3-carboxylate in THF, add potassium tert-butoxide at 0 °C. Stir the mixture for a specified time, then add (bromomethyl)cyclohexane. Allow the reaction to proceed to completion.

• Hydrolysis of the Ester: The resulting methyl 1-(cyclohexylmethyl)-1H-indazole-3-carboxylate is then hydrolyzed using a base such as sodium hydroxide in a solvent mixture like methanol/water to yield 1-(cyclohexylmethyl)-1H-indazole-3-carboxylic acid.

• Amide Coupling: The carboxylic acid is then coupled with L-tert-leucine methyl ester hydrochloride. Dissolve the carboxylic acid in a suitable solvent like dichloromethane. Add EDC, HOBt, and DIPEA, followed by the L-tert-leucine methyl ester hydrochloride. Stir the reaction mixture until completion.

• Workup and Purification: Upon completion, the reaction is quenched, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified using column chromatography to yield MDMB-CHMINACA.

Note: This is a generalized protocol. Specific reaction times, temperatures, and molar equivalents of reagents should be optimized for best results.

Pharmacological Profile

MDMB-CHMINACA is a highly potent and efficacious agonist at the CB1 receptor.[1] Its pharmacological effects are primarily mediated through the activation of this receptor, which is predominantly expressed in the central nervous system.

Receptor Binding Affinity

MDMB-CHMINACA exhibits a high binding affinity for the human CB1 receptor.

Compound	Receptor	Kᵢ (nM)	Radioligand	Cell Line	Reference
MDMB-CHMINACA	CB1	0.0944	Not Specified	Not Specified	[1]

Functional Activity

The functional activity of MDMB-CHMINACA has been characterized using various in vitro assays, including cAMP accumulation and β-arrestin recruitment assays. These assays demonstrate its ability to potently activate the CB1 receptor.

Compound	Assay	EC₅₀ (nM)	Efficacy (Eₘₐₓ)	Cell Line	Reference
MDMB-CHMINACA	Not Specified	0.330	Not Specified	Not Specified	[1]

Experimental Protocols:

Objective: To determine the binding affinity (Kᵢ) of MDMB-CHMINACA for CB1 and CB2 receptors.

Principle: This is a competitive radioligand binding assay where the test compound competes with a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940) for binding to the receptors expressed in cell membranes.

Materials:

• Cell membranes expressing human CB1 or CB2 receptors

• [³H]CP55,940 (radioligand)

• MDMB-CHMINACA (test compound)

• CP55,940 (non-labeled competitor for non-specific binding)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of MDMB-CHMINACA.

• In a multi-well plate, incubate the cell membranes with a fixed concentration of [³H]CP55,940 and varying concentrations of MDMB-CHMINACA.

• For determining non-specific binding, incubate the membranes with [³H]CP55,940 in the presence of a high concentration of unlabeled CP55,940.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 90 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of MDMB-CHMINACA and determine the IC₅₀ value by non-linear regression.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Objective: To determine the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of MDMB-CHMINACA in modulating adenylyl cyclase activity.

Principle: CB1 receptors are typically Gᵢ/ₒ-coupled, and their activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This assay measures the ability of MDMB-CHMINACA to inhibit forskolin-stimulated cAMP production.

Materials:

• CHO-K1 cells stably expressing the human CB1 receptor

• MDMB-CHMINACA

• Forskolin (B1673556)

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen-based)

• Cell culture medium and supplements

Procedure:

• Plate the CB1-expressing cells in a multi-well plate and culture overnight.

• Pre-treat the cells with varying concentrations of MDMB-CHMINACA for a short period.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified time at 37°C.

• Lyse the cells and measure the intracellular cAMP levels using a suitable cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the logarithm of the MDMB-CHMINACA concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

Objective: To measure the ability of MDMB-CHMINACA to induce the recruitment of β-arrestin to the CB1 receptor.

Principle: Ligand-induced activation of many G-protein coupled receptors, including CB1, leads to the recruitment of β-arrestin proteins, which play a role in receptor desensitization and signaling. This assay utilizes technologies like enzyme fragment complementation (e.g., PathHunter) to quantify this interaction.

Materials:

• Cells co-expressing the CB1 receptor fused to a larger enzyme fragment and β-arrestin fused to a smaller, complementing enzyme fragment.

• MDMB-CHMINACA

• Assay substrate

• Luminometer or other appropriate plate reader

Procedure:

• Plate the engineered cells in a multi-well plate.

• Add varying concentrations of MDMB-CHMINACA to the wells.

• Incubate for a specified period (e.g., 90 minutes) at 37°C.

• Add the detection reagents containing the enzyme substrate.

• Incubate at room temperature to allow for signal development.

• Measure the luminescence signal, which is proportional to the extent of β-arrestin recruitment.

• Analyze the data to determine the EC₅₀ and Eₘₐₓ values.

Signaling Pathways

Activation of the CB1 receptor by MDMB-CHMINACA initiates a cascade of intracellular signaling events. The primary pathway involves the coupling to Gᵢ/ₒ proteins.

CB1 Receptor Signaling Pathway for MDMB-CHMINACA

Upon binding of MDMB-CHMINACA to the CB1 receptor, the associated Gᵢ/ₒ protein is activated, leading to the dissociation of its α and βγ subunits. The Gαᵢ/ₒ subunit inhibits adenylyl cyclase, which in turn decreases the intracellular concentration of cAMP and subsequently reduces the activity of protein kinase A (PKA). The Gβγ subunit can directly modulate ion channels, such as activating G-protein-gated inwardly rectifying potassium (GIRK) channels and inhibiting voltage-gated calcium channels.[3] Additionally, agonist binding promotes the recruitment of β-arrestin to the receptor, which is involved in receptor desensitization and internalization, as well as initiating G-protein-independent signaling pathways.

Metabolism

The metabolism of MDMB-CHMINACA has been primarily studied through in vitro experiments using human liver microsomes.

In Vitro Metabolism

The major metabolic pathways for MDMB-CHMINACA are hydroxylation and ester hydrolysis.[4] Hydroxylation predominantly occurs on the cyclohexylmethyl moiety.[4] The ester hydrolysis results in the formation of the corresponding carboxylic acid metabolite, which can then undergo further biotransformations such as dehydrogenation, mono- and dihydroxylation, and ketone formation.[4]

In Vitro Metabolic Pathways of MDMB-CHMINACA

In Vivo Metabolism

Studies on the in vivo metabolism of structurally similar synthetic cannabinoids, such as AB-CHMINACA, in humans have shown that many of the metabolites identified in vitro are also present in urine samples.[5][6] This suggests that the in vitro data for MDMB-CHMINACA is likely predictive of its in vivo metabolic fate. The major metabolites to be expected in biological samples from individuals who have consumed MDMB-CHMINACA would be the products of ester hydrolysis and cyclohexyl ring hydroxylation.

Conclusion

MDMB-CHMINACA is a potent synthetic cannabinoid receptor agonist that was originally developed in a pharmaceutical setting. Its high affinity and efficacy at the CB1 receptor underscore its significant pharmacological activity. Understanding its synthesis, detailed pharmacological profile, signaling pathways, and metabolic fate is crucial for the scientific and drug development communities. The experimental protocols and data presented in this guide provide a foundational resource for researchers working with this and related compounds. Further research, particularly on its in vivo metabolism and potential for biased agonism, will continue to be of high importance.

References

• 1. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 2. Substance Details MDMB-CHMINACA [unodc.org]
• 3. mdpi.com [mdpi.com]
• 4. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo human metabolism of the synthetic cannabinoid AB-CHMINACA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]

Toxicological Properties of MDMB-CHMINACA and its Analogues: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MDMB-CHMINACA and its analogues represent a class of potent synthetic cannabinoid receptor agonists (SCRAs) that have been associated with severe and often life-threatening toxicological effects. This technical guide provides a comprehensive overview of the toxicological properties of these compounds, focusing on their pharmacology, in vitro and in vivo toxicity, and mechanisms of action. Quantitative data on receptor binding and functional activity are presented in tabular format for comparative analysis. Detailed experimental protocols for key assays and visualizations of critical signaling pathways are included to support further research and drug development efforts in this area.

Introduction

Synthetic cannabinoid receptor agonists (SCRAs) have emerged as a significant public health concern due to their widespread abuse and association with severe adverse health effects not typically observed with cannabis.[1] MDMB-CHMINACA, an indazole-based synthetic cannabinoid, is a highly potent agonist of the CB₁ receptor and has been implicated in numerous intoxication and fatality cases.[2][3] Its analogues, often developed to circumvent legal restrictions, may possess even more unpredictable and dangerous toxicological profiles. This guide aims to provide a detailed technical resource on the toxicological properties of MDMB-CHMINACA and its analogues for the scientific community.

Pharmacology

The primary mechanism of action for MDMB-CHMINACA and its analogues is their interaction with the cannabinoid receptors, CB₁ and CB₂. The CB₁ receptor is predominantly expressed in the central nervous system and mediates the psychoactive effects, while the CB₂ receptor is primarily found in the immune system.[4] Unlike Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the primary psychoactive component of cannabis which acts as a partial agonist, many SCRAs, including MDMB-CHMINACA, are full agonists at the CB₁ receptor.[1] This higher efficacy is believed to contribute significantly to their increased toxicity.[1]

Receptor Binding and Functional Activity

The potency and efficacy of MDMB-CHMINACA and its analogues at the CB₁ receptor have been characterized in various in vitro assays. The binding affinity (Ki) is a measure of how tightly a ligand binds to a receptor, while the half-maximal effective concentration (EC₅₀) indicates the concentration of a ligand that produces a half-maximal response.

Compound	Receptor	Binding Affinity (Ki) (nM)	Functional Potency (EC₅₀) (nM)	Efficacy (Emax) (% of JWH-018)	Citation(s)
MDMB-CHMINACA	hCB₁	0.0944	0.330	-	[2]
MDMB-CHMICA	hCB₁	-	0.14	94% (of CP55,940)	[5]
MDMB-4en-PINACA	hCB₁	0.28	1.88–2.47	221–299%	[6][7]
4F-MDMB-BINACA	hCB₁	-	7.39	-	[8][9]
ADB-BINACA	hCB₁	-	6.36	-	[8][9]
Chloroindole analogues of MDMB-CHMICA	hCB₁	0.58–9.8	-	-	[10]
MDMB-FUBINACA	hCB₁	0.84 ± 0.11	0.2668	-	[11]

Note: Data is compiled from various sources and experimental conditions may differ.

Toxicology

The toxicological profile of MDMB-CHMINACA and its analogues is characterized by a high incidence of severe adverse events, including neurological, cardiovascular, and multi-organ toxicity.

In Vitro Toxicity

In vitro studies have demonstrated the cytotoxic effects of synthetic cannabinoids. These compounds can induce apoptosis (programmed cell death) in various cell types, including neuronal and cardiovascular cells.[12][13] The induction of apoptosis is often mediated through the activation of the mitochondrial pathway, involving the disruption of the mitochondrial membrane potential and the activation of caspases.[3][14]

In Vivo Toxicity

Observed In Vivo Toxicological Effects:

• Neurotoxicity: Seizures are a commonly reported neurological effect of synthetic cannabinoid intoxication.[18][19] Animal studies have shown that compounds like JWH-018 can induce electrographic seizures in a dose-dependent manner, an effect that can be blocked by a CB₁ receptor antagonist.[18][20]

• Cardiotoxicity: Cardiovascular complications, including tachycardia, bradycardia, hypertension, and even myocardial infarction, are frequently associated with synthetic cannabinoid use.[21][22][23] In vivo studies with JWH-018 in rats demonstrated dose and duration-dependent effects on heart rate and blood pressure, as well as evidence of ischemic damage.[21][24] The cardiotoxicity is thought to be mediated, at least in part, by the activation of CB₁ receptors on cardiomyocytes, leading to mitochondrial dysfunction and oxidative stress.[22][25]

• Multi-organ Toxicity: Repeated exposure to synthetic cannabinoids can lead to damage in multiple organs, including the liver and kidneys.[15][24][26] Histopathological examinations in animals have revealed congestion, necrosis, and inflammation in these organs.[15][16]

Signaling Pathways

The toxicological effects of MDMB-CHMINACA and its analogues are a direct consequence of their potent activation of CB₁ receptor-mediated signaling cascades.

Canonical CB₁ Receptor Signaling

Activation of the Gi/o-protein coupled CB₁ receptor by an agonist like MDMB-CHMINACA initiates a cascade of intracellular events.[2][27] This includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[28][29] The G-protein βγ subunits can also directly modulate ion channels, leading to the inhibition of voltage-gated calcium channels and the activation of inwardly rectifying potassium channels.[27]

Caption: Canonical CB₁ receptor signaling pathway activated by MDMB-CHMINACA and its analogues.

Apoptotic Pathway

The potent and sustained activation of CB₁ receptors by synthetic cannabinoids can trigger downstream signaling cascades that lead to apoptosis, particularly in neurons.[12] This often involves the activation of the mitogen-activated protein kinase (MAPK) pathway, including extracellular signal-regulated kinases (ERK), and the intrinsic (mitochondrial) apoptotic pathway.[5][12]

Caption: Proposed apoptotic pathway induced by MDMB-CHMINACA and its analogues.

Experimental Protocols

In Vitro Assays

This assay measures the functional activation of G-protein coupled receptors by quantifying the binding of a non-hydrolyzable GTP analogue, [³⁵S]GTPγS, to G-proteins upon receptor stimulation.[4][30][31]

Methodology:

• Membrane Preparation: Prepare cell membranes from cells stably expressing the human CB₁ or CB₂ receptor.

• Assay Buffer: Prepare an assay buffer containing Tris-HCl, MgCl₂, EDTA, and NaCl.

• Reaction Mixture: In a microplate, combine the cell membranes, GDP, and the test compound at various concentrations.

• Initiation: Initiate the reaction by adding [³⁵S]GTPγS.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Termination: Terminate the reaction by rapid filtration through glass fiber filters.

• Quantification: Wash the filters and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the specific binding against the log concentration of the agonist to determine EC₅₀ and Emax values.

Caption: Experimental workflow for the GTPγS binding assay.

This assay measures the inhibition of adenylyl cyclase activity, a downstream effect of CB₁ receptor activation, by quantifying the decrease in intracellular cAMP levels.[4][32][33][34][35]

Methodology:

• Cell Culture: Culture cells stably expressing the human CB₁ or CB₂ receptor in a multi-well plate.

• Pre-treatment: Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulation: Add the test compound at various concentrations, followed by the addition of forskolin (B1673556) to stimulate adenylyl cyclase.

• Incubation: Incubate the plate at 37°C for a specified time.

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• Quantification: Measure the cAMP levels using a competitive immunoassay kit (e.g., ELISA or HTRF).

• Data Analysis: Plot the cAMP concentration against the log concentration of the agonist to determine IC₅₀ values.

Caption: Experimental workflow for the cAMP accumulation assay.

In Vivo Assays

This protocol is used to assess the pro-convulsive effects of synthetic cannabinoids.[18][19][20][36][37]

Methodology:

• Animal Model: Use male mice (e.g., C57BL/6).

• Drug Administration: Administer the test compound intraperitoneally (i.p.) at various doses.

• Monitoring: Monitor the animals for behavioral signs of seizures (e.g., wild running, clonus, tonus, and tonic-clonic seizures).

• EEG Recording (Optional): For more detailed analysis, implant electrodes for electroencephalogram (EEG) recording to detect seizure activity in the brain.

• Data Analysis: Score the seizure severity and quantify the latency to the first seizure and the duration of seizure activity.

This protocol is used to evaluate the effects of synthetic cannabinoids on cardiovascular function.[21][24][25]

Methodology:

• Animal Model: Use male rats (e.g., Sprague-Dawley).

• Drug Administration: Administer the test compound (e.g., i.p. or orally) acutely or sub-acutely.

• Cardiovascular Monitoring: Measure heart rate and blood pressure using telemetry or a tail-cuff method.

• Electrocardiogram (ECG): Record ECG to assess for arrhythmias and changes in cardiac intervals.

• Histopathology: At the end of the study, collect heart tissue for histopathological examination to identify any signs of cardiac damage.

• Data Analysis: Analyze the changes in cardiovascular parameters and correlate them with any observed tissue damage.

Conclusion

MDMB-CHMINACA and its analogues are a class of highly potent synthetic cannabinoids with a significant and complex toxicological profile. Their high affinity and full agonism at the CB₁ receptor contribute to a range of severe adverse effects, including neurotoxicity, cardiotoxicity, and multi-organ damage. A thorough understanding of their pharmacology, toxicology, and mechanisms of action is crucial for the development of effective diagnostic and therapeutic strategies to address the public health challenges posed by these substances. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers and scientists working to mitigate the harms associated with these dangerous compounds.

References

• 1. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. MDMB-4en-PINACA - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and in Vitro Cannabinoid Receptor 1 Activity of Recently Detected Synthetic Cannabinoids 4F-MDMB-BICA, 5F-MPP-PICA, MMB-4en-PICA, CUMYL-CBMICA, ADB-BINACA, APP-BINACA, 4F-MDMB-BINACA, MDMB-4en-PINACA, A-CHMINACA, 5F-AB-P7AICA, 5F-MDMB-P7AICA, and 5F-AP7AICA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis, Analytical Characterization, and Human CB1 Receptor Binding Studies of the Chloroindole Analogues of the Synthetic Cannabinoid MDMB-CHMICA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Synthetic Cannabinoids Induce Autophagy and Mitochondrial Apoptotic Pathways in Human Glioblastoma Cells Independently of Deficiency in TP53 or PTEN Tumor Suppressors [mdpi.com]
• 13. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 14. The synthetic cannabinoid WIN-55,212 induced-apoptosis in cytotrophoblasts cells by a mechanism dependent on CB1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medicopublication.com [medicopublication.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Natural (∆9-THC) and synthetic (JWH-018) cannabinoids induce seizures by acting through the cannabinoid CB1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Comparison of the Neurotoxic and Seizure-Inducing Effects of Synthetic and Endogenous Cannabinoids with Δ9-Tetrahydrocannabinol - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Acute and subacute cardiovascular effects of synthetic cannabinoid JWH-018 in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthetic Cannabinoids and Cathinones Cardiotoxicity: Facts andPerspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ovid.com [ovid.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Toxic effects of AB-CHMINACA on liver and kidney and detection of its blood level in adult male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Protein Interactors and Trafficking Pathways That Regulate the Cannabinoid Type 1 Receptor (CB1R) - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 31. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 32. marshall.edu [marshall.edu]
• 33. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Real-Time Measurement of Cannabinoid Receptor-Mediated cAMP Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. benchchem.com [benchchem.com]
• 36. Therapeutic effects of cannabinoids in animal models of seizures, epilepsy, epileptogenesis, and epilepsy-related neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 37. neurosciencenews.com [neurosciencenews.com]

The Structure-Activity Relationship of MDMB-CHMINACA Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA is a potent synthetic cannabinoid receptor agonist (SCRA) that has been associated with numerous public health concerns worldwide.[1] As an indazole-based synthetic cannabinoid, it exhibits high affinity for the cannabinoid type 1 (CB1) receptor, mediating its potent psychoactive effects.[1][2] Understanding the structure-activity relationship (SAR) of MDMB-CHMINACA and its derivatives is paramount for the forensic identification of new psychoactive substances (NPS), the prediction of their pharmacological effects, and the development of potential therapeutic interventions. This technical guide provides a comprehensive overview of the SAR of MDMB-CHMINACA derivatives, detailing experimental protocols, summarizing key quantitative data, and illustrating the underlying biological pathways.

Core Structure and Pharmacophore

The chemical structure of MDMB-CHMINACA, methyl (2S)-2-{[1-(cyclohexylmethyl)-1H-indazol-3-yl]formamido}-3,3-dimethylbutanoate, reveals a pharmacophore common to many third-generation SCRAs.[1] This structure can be deconstructed into three key regions that are amenable to chemical modification, each influencing the compound's affinity and efficacy at cannabinoid receptors:

• Indazole Core: The indazole ring system is a critical component for high-affinity binding to the CB1 receptor. Modifications to this core, such as substitution, can significantly alter pharmacological activity.

• Tail Moiety: The N-cyclohexylmethyl "tail" is understood to interact with a hydrophobic pocket within the CB1 receptor. Variations in the length and composition of this alkyl or cycloalkyl chain are common among different SCRA families.

• Head Group: The tert-leucinate methyl ester "head group" is another key determinant of potency. The (S)-enantiomer is generally more potent than the (R)-enantiomer, highlighting the stereoselectivity of the cannabinoid receptors.[3]

Structure-Activity Relationship Insights

Systematic modifications of the MDMB-CHMINACA scaffold have provided valuable insights into its SAR. The following sections summarize the impact of structural changes on the affinity and activity of its derivatives.

Indazole Core Modifications

Alterations to the indazole core have a profound impact on receptor binding. A study on chloroindole analogues of the related compound MDMB-CHMICA demonstrated that the position of a chloro-substituent on the indole (B1671886) core significantly influences hCB1 receptor affinity. Chlorination at positions 2, 6, and 7 largely retained binding affinity, while substitution at positions 4 and 5 led to a reduction in affinity compared to the parent compound.[2] This suggests that the electronic and steric properties of substituents on the core structure are critical for optimal receptor interaction.

Tail Group Variations

The "tail" of SCRAs plays a crucial role in anchoring the ligand within the receptor's binding pocket. While specific SAR studies on the tail of MDMB-CHMINACA derivatives are limited in the provided results, general trends from related compounds indicate that variations in this region can modulate receptor subtype selectivity (CB1 vs. CB2) and overall potency. For instance, replacing a p-fluorobenzyl moiety with a pentyl chain in some indazole-based SCRAs results in compounds with similar receptor affinity and potency.[3]

Head Group Modifications

The amino acid-derived head group is a key determinant of the high potency observed in many recent SCRAs. Studies on a variety of synthetic cannabinoids have consistently shown that compounds with a tert-leucine moiety, like MDMB-CHMINACA, are generally more potent than their valine-derived counterparts.[4][5] The ester functionality within this group is also believed to form important polar interactions within the receptor.[3] Hydrolysis of this ester group is a common metabolic pathway, often leading to metabolites with reduced, but still significant, biological activity.[6][7]

Quantitative Data Summary

The following tables summarize the receptor binding affinities (Kᵢ) and functional activities (EC₅₀) of MDMB-CHMINACA and selected derivatives at human CB1 and CB2 receptors. This data provides a quantitative basis for understanding the SAR of this compound class.

Table 1: Human Cannabinoid Receptor Binding Affinities (Kᵢ) of MDMB-CHMINACA and Analogues

Compound	Core Modification	CB1 Kᵢ (nM)	Reference
MDMB-CHMINACA	Indazole	0.0944	[1]
2-Cl-MDMB-CHMICA	2-Chloroindole	Low nanomolar range	[2]
4-Cl-MDMB-CHMICA	4-Chloroindole	Reduced affinity	[2]
5-Cl-MDMB-CHMICA	5-Chloroindole	Reduced affinity	[2]
6-Cl-MDMB-CHMICA	6-Chloroindole	Low nanomolar range	[2]
7-Cl-MDMB-CHMICA	7-Chloroindole	Low nanomolar range	[2]

Table 2: Human Cannabinoid Receptor Functional Activity (EC₅₀) of MDMB-CHMINACA and Related Compounds

Compound	CB1 EC₅₀ (nM)	Reference
MDMB-CHMINACA	0.330	[1]
MDMB-4en-PINACA	2.33	[8]
ADB-BINACA	6.36	[8]
4F-MDMB-BINACA	7.39	[8]

Experimental Protocols

The characterization of MDMB-CHMINACA derivatives relies on a suite of analytical and pharmacological assays. Detailed methodologies for key experiments are provided below.

Cannabinoid Receptor Binding Assay (Competitive Radioligand)

This assay determines the affinity of a test compound for the CB1 or CB2 receptor by measuring its ability to displace a known radiolabeled ligand.

Materials:

• HEK-293 cells stably transfected with human CB1 or CB2 receptor cDNA.[9]

• Membrane preparation buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, pH 7.4.[10]

• Assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, 0.5% BSA, pH 7.4.[10]

• Radioligand: [³H]CP-55,940 (a high-affinity cannabinoid agonist).[10]

• Non-labeled competitor: WIN-55,212-2 or CP-55,940.[10]

• Test compounds (MDMB-CHMINACA derivatives).

• 96-well plates, filtration system with glass fiber filters (GF/C), and a scintillation counter.[10]

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK-293 cells expressing the target receptor.

  • Homogenize cells in ice-cold hypotonic buffer (e.g., 5 mM Tris-HCl, 2 mM EDTA, pH 7.4).[9]

  • Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the cell membranes.[9]

  • Resuspend the membrane pellet in an appropriate buffer and determine the protein concentration.[9]

• Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, the radioligand ([³H]CP-55,940 at a concentration near its Kd), and varying concentrations of the test compound.[9][10]

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of an unlabeled competitor).[10]

  • Incubate the plate at 30°C for 60-90 minutes.[9]

• Filtration and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.[10]

  • Wash the filters multiple times with ice-cold assay buffer.[10]

  • Place the filter discs in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.[10]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Analytical Characterization

The unambiguous identification of novel MDMB-CHMINACA derivatives requires a combination of analytical techniques.

• Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS): Used for the separation and sensitive detection of the parent compound and its metabolites in complex matrices.[2][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, allowing for the definitive identification of the chemical structure, including the position of substituents.[2]

• Infrared (IR) and Ultraviolet-Visible (UV/VIS) Spectroscopy: Offer complementary structural information and can aid in the discrimination of isomers.[2]

Visualizations

The following diagrams illustrate key concepts related to the pharmacology and analysis of MDMB-CHMINACA derivatives.

Caption: Simplified signaling cascade following CB1 receptor activation.

Caption: Experimental workflow for a competitive radioligand binding assay.

Caption: Logical flow of SAR analysis for MDMB-CHMINACA derivatives.

Conclusion

The structure-activity relationship of MDMB-CHMINACA and its derivatives is a complex but critical area of study. The high potency of these compounds is derived from a combination of an optimal indazole core, a suitable tail moiety for hydrophobic interactions, and a stereospecific amino acid-derived head group. Modifications to any of these regions can significantly impact the pharmacological profile of the resulting analogues. The data and protocols presented in this guide offer a foundational understanding for researchers in the fields of forensic science, toxicology, and drug development. Continued investigation into the SAR of emerging SCRAs is essential for responding to the ever-evolving landscape of new psychoactive substances.

References

• 1. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 2. Synthesis, Analytical Characterization, and Human CB1 Receptor Binding Studies of the Chloroindole Analogues of the Synthetic Cannabinoid MDMB-CHMICA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. gtfch.org [gtfch.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]

The Chemical Fortitude of a Synthetic Cannabinoid: An In-depth Technical Guide to the Stability and Degradation Pathways of MDMB-CHMINACA

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA (also known as MDMB(N)-CHM) is a potent, indazole-based synthetic cannabinoid that has been widely detected in forensic casework. As with any pharmacologically active compound, understanding its stability and degradation profile is critical for analytical method development, forensic interpretation, and assessing its toxicological profile. This technical guide provides a comprehensive overview of the known stability characteristics and degradation pathways of MDMB-CHMINACA, drawing from available scientific literature. It details the primary routes of degradation, including metabolic biotransformation and thermal decomposition, and outlines the experimental methodologies employed in these investigations.

Stability Profile of MDMB-CHMINACA

The stability of MDMB-CHMINACA is influenced by various factors, including the matrix in which it is present (e.g., biological fluids, solid form) and exposure to environmental stressors such as heat and pH.

Hydrolytic Stability

One of the most significant degradation pathways for MDMB-CHMINACA is the hydrolysis of its methyl ester group. This reaction is particularly relevant in biological matrices and can also be induced under acidic or basic conditions. The primary product of this hydrolysis is the corresponding carboxylic acid metabolite.

Table 1: Summary of Hydrolytic Degradation of MDMB-CHMINACA (Qualitative)

Stress Condition	Degradation Pathway	Primary Degradation Product
Acidic	Hydrolysis of methyl ester	MDMB-CHMINACA carboxylic acid
Basic	Hydrolysis of methyl ester	MDMB-CHMINACA carboxylic acid
Neutral	Minimal degradation reported	Not extensively studied

Note: Quantitative data on degradation percentages under specific pH and temperature conditions are not available in the reviewed literature.

Thermal Stability

MDMB-CHMINACA exhibits significant thermal lability, a crucial factor considering that smoking is a common route of administration for synthetic cannabinoids. Studies on closely related compounds have shown that thermal degradation can lead to a variety of products. For some carboxamide-type synthetic cannabinoids, heating above 400°C can result in the formation of potentially toxic products, including cyanide[2][3]. Pyrolytic cleavage of the methyl ester and amide bonds has also been observed, leading to degradation products that can sometimes overlap with metabolic products[3].

Table 2: Summary of Thermal Degradation of MDMB-CHMINACA and Related Compounds

Temperature Range	Degradation Pathway	Key Degradation Products (Observed in related compounds)
> 400°C	Pyrolytic cleavage	Cleavage of methyl ester and amide bonds, formation of various smaller molecules.

Note: Specific quantitative data on the thermal degradation kinetics of MDMB-CHMINACA are limited.

Photolytic Stability

Detailed studies on the photolytic stability of MDMB-CHMINACA are scarce in the available scientific literature. General protocols for forced degradation studies recommend exposing the drug substance to a combination of UV and visible light to assess its photosensitivity[4][5][6]. However, specific degradation products and the rate of degradation for MDMB-CHMINACA under these conditions have not been well-documented.

Table 3: Summary of Photolytic Degradation of MDMB-CHMINACA

Light Source	Degradation Pathway	Degradation Products
UV/Visible Light	Not extensively studied	Not identified

Note: Quantitative data on degradation percentages under specific light exposure conditions are not available in the reviewed literature.

Degradation Pathways

The degradation of MDMB-CHMINACA can be broadly categorized into metabolic and non-metabolic (e.g., thermal) pathways.

Metabolic Degradation Pathways

The in vivo and in vitro metabolism of MDMB-CHMINACA has been more extensively studied. The primary metabolic transformations involve Phase I reactions, predominantly ester hydrolysis and oxidation.

• Ester Hydrolysis: The most prominent metabolic reaction is the cleavage of the methyl ester group to form the carboxylic acid metabolite. This metabolite is often found in higher concentrations in biological samples than the parent compound, indicating rapid metabolism[3].

• Oxidation (Hydroxylation): Hydroxylation can occur at various positions on the molecule, particularly on the cyclohexylmethyl (CHM) moiety[7]. Monohydroxylated metabolites, as well as dihydroxylated and ketone derivatives, have been identified.

These primary metabolic steps can be followed by further biotransformations.

Metabolic Degradation Pathway of MDMB-CHMINACA

Thermal Degradation Pathway

At elevated temperatures, MDMB-CHMINACA and related synthetic cannabinoids can undergo complex degradation reactions. A generalized pathway for some carboxamide-type synthetic cannabinoids involves the formation of an indole- or indazole-amide, followed by dehydration to a nitrile, which can ultimately lead to the release of cyanide[2][3].

Generalized Thermal Degradation of Carboxamide SCs

Experimental Protocols

Detailed experimental protocols for forced degradation studies of MDMB-CHMINACA are not explicitly available. However, based on general guidelines for such studies and methodologies reported for related compounds, the following protocols can be outlined.

General Forced Degradation Workflow

General Workflow for Forced Degradation Studies

Hydrolytic Degradation Protocol (Representative)

• Preparation of Stock Solution: Prepare a stock solution of MDMB-CHMINACA in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acidic Hydrolysis: Transfer an aliquot of the stock solution to a solution of 0.1 M hydrochloric acid. The final concentration of the drug should be around 100 µg/mL. Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., up to 7 days), taking samples at various time points.

• Basic Hydrolysis: Repeat the procedure described in step 2, but use 0.1 M sodium hydroxide (B78521) instead of hydrochloric acid.

• Neutral Hydrolysis: Repeat the procedure in deionized water.

• Sample Analysis: At each time point, neutralize the samples and analyze them using a validated stability-indicating LC-MS/MS method to quantify the remaining parent drug and identify degradation products[5].

Thermal Degradation Protocol (Representative)

• Solid-State Degradation: Place a known amount of solid MDMB-CHMINACA in a controlled temperature oven at elevated temperatures (e.g., 80°C) for a specified duration.

• Solution-State Degradation: Prepare a solution of MDMB-CHMINACA and incubate it at a high temperature (e.g., 60°C).

• Analysis: Analyze the samples at different time intervals to assess the extent of degradation. For volatile degradation products, techniques like GC-MS may be employed[2][8].

Photolytic Degradation Protocol (Representative)

• Sample Preparation: Prepare solutions of MDMB-CHMINACA and place them in transparent vials. Prepare control samples wrapped in aluminum foil to protect them from light.

• Light Exposure: Expose the samples to a light source that provides both UV and visible light, as specified in ICH guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter)[4][6].

• Analysis: Analyze the exposed and control samples at appropriate time intervals using a stability-indicating method.

Analytical Methodologies

The primary analytical technique for stability testing and degradation product identification of MDMB-CHMINACA and related compounds is Liquid Chromatography coupled with Mass Spectrometry (LC-MS), particularly tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS).

Table 4: Typical LC-MS/MS Parameters for MDMB-CHMINACA Analysis

Parameter	Typical Setting
Chromatographic Column	C18 reversed-phase column
Mobile Phase	Gradient elution with water and acetonitrile (B52724) or methanol, often with additives like formic acid or ammonium (B1175870) formate.
Ionization Mode	Electrospray Ionization (ESI), positive mode
MS/MS Transitions	Specific precursor-to-product ion transitions are monitored for the parent compound and its expected degradation products.

Note: Specific parameters should be optimized for the instrument and method used.

Conclusion

The stability of MDMB-CHMINACA is a critical consideration for forensic and research applications. The available evidence strongly indicates that the molecule is susceptible to degradation, primarily through hydrolysis of the methyl ester and thermal decomposition. Metabolic pathways also lead to significant biotransformation, with ester hydrolysis and hydroxylation being the key reactions. While qualitative degradation pathways are partially understood, there is a notable lack of comprehensive quantitative data from forced degradation studies under various abiotic stress conditions. Further research is warranted to fully characterize the stability profile of MDMB-CHMINACA, which will aid in the development of robust analytical methods, ensure accurate interpretation of toxicological findings, and provide a more complete understanding of its potential risks.

References

• 1. Thermolytic Degradation of Synthetic Cannabinoids: Chemical Exposures and Pharmacological Consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. ijisrt.com [ijisrt.com]
• 7. Detection of Metabolites of the New Synthetic Cannabinoid MDMB-4en-PINACA in Human Urine by Liquid and Gas Chromato-Mass Spectrometry Methods - Nikolaev - Journal of Analytical Chemistry [archivog.com]
• 8. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical Methods for the Identification of MDMB-CHMINACA in Seized Materials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical identification of MDMB-CHMINACA, a potent synthetic cannabinoid, in seized materials. The methodologies outlined are based on established forensic chemistry practices and leverage common analytical instrumentation to ensure accurate and reliable identification.

Introduction

MDMB-CHMINACA (also known as MDMB(N)-CHMICA) is a synthetic cannabinoid receptor agonist that has been encountered in seized drug materials worldwide. Its high potency and association with adverse health events necessitate robust and validated analytical methods for its unambiguous identification in forensic laboratories. This document details protocols for Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy, which are cornerstone techniques in the analysis of novel psychoactive substances (NPS).

Quantitative Data Summary

The concentration of synthetic cannabinoids in seized materials can vary significantly. The following table summarizes quantitative data for related synthetic cannabinoids found in various seized materials, providing a reference for expected concentration ranges.

Compound	Matrix	Concentration Range	Mean Concentration	Analytical Method
MDMB-4en-PINACA	Vegetal Material & Resin	0.4 - 6.3 mg/g	2.5 mg/g	GC-SIM-MS[1][2]
5F-MDMB-PINACA	Prison Paper	0.26 - 55.13 µg/cm²	8.27 µg/cm²	UPLC-MS[3][4]
THC (for comparison)	Edible Products	0 - 91.18 mg/edible	-	LC-MS/MS[5]
MDMB-4en-PINACA	Edible Products	9.70 - 12.70 mg/edible	11.42 mg/edible	LC-MS/MS[5]

Experimental Protocols

Sample Preparation: Extraction from Herbal Matrices

A generic liquid-liquid extraction (LLE) procedure is often suitable for the extraction of synthetic cannabinoids from herbal matrices.

Materials:

• Methanol (B129727) (HPLC grade)

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm)

• Evaporation system (e.g., nitrogen stream)

Protocol:

• Homogenize the seized herbal material.

• Weigh approximately 100 mg of the homogenized material into a centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the mixture for 10-15 minutes to ensure thorough extraction.

• Centrifuge the sample at 3000 rpm for 10 minutes to pellet the solid material.

• Decant the methanolic supernatant into a clean tube.

• Filter the supernatant through a 0.45 µm syringe filter into a new vial.

• For increased concentration, the solvent can be evaporated under a gentle stream of nitrogen and the residue reconstituted in a smaller volume of a suitable solvent for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the screening and identification of volatile and semi-volatile compounds like synthetic cannabinoids.[6]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Capillary Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

GC Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 20 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Mode: Full scan from m/z 40 to 600.

Data Analysis: The resulting mass spectrum of the analyte is compared with a reference library (e.g., SWGDRUG) for tentative identification. The fragmentation pattern of MDMB-CHMINACA will show characteristic ions that can be used for its confirmation. For quantitative analysis, a Selected Ion Monitoring (SIM) method can be developed.[1][2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it suitable for the detection and quantification of synthetic cannabinoids in complex mixtures, even at low concentrations.[7]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole).

LC Conditions:

• Column: C18 column (e.g., 100 x 2.1 mm, 2.6 µm particle size).[8]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical gradient would start at a lower percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step. For example: 0-0.5 min 25% B, 0.5-3.5 min 25-90% B, 3.5-6.0 min 90-95% B.[8]

• Flow Rate: 0.4 - 0.6 mL/min.[8]

• Column Temperature: 30-40 °C.[8]

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for MDMB-CHMINACA need to be determined by infusing a standard of the compound. For structurally similar compounds, these transitions are used for quantification and confirmation.[9]

Data Analysis: The presence of MDMB-CHMINACA is confirmed by the detection of the correct precursor ion and at least two product ions with the expected retention time and ion ratio. Quantification is achieved by creating a calibration curve using certified reference materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the definitive structural elucidation of new or unknown synthetic cannabinoids.[10] It provides detailed information about the chemical structure, which is crucial for distinguishing between isomers.[10]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve a sufficient amount of the purified seized material (typically 1-5 mg) in a deuterated solvent (e.g., CDCl₃, Methanol-d₄).

Experiments:

• 1D NMR:

  • ¹H NMR: Provides information about the number and types of protons in the molecule.

  • ¹³C NMR: Provides information about the carbon framework.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Shows correlations between coupled protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

Data Analysis: The combination of 1D and 2D NMR spectra allows for the complete assignment of all proton and carbon signals, leading to the unambiguous structural confirmation of MDMB-CHMINACA.[10][11]

Visualized Workflow

The following diagram illustrates the general analytical workflow for the identification of MDMB-CHMINACA in seized materials.

Caption: General workflow for MDMB-CHMINACA analysis.

References

• 1. GC-MS Identification and Quantification of the Synthetic Cannabinoid MDMB-4en- PINACA in Cannabis-derived Material Seized in the Turin Metropolitan Area (Italy) | Bentham Science [benthamscience.com]
• 2. GC-MS Identification and Quantification of the Synthetic Cannabinoid MDMB-4en- PINACA in Cannabis-derived Material Seized in the Turin Metropolitan Area (Italy) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Screening and Quantification of the Synthetic Cannabinoid Receptor Agonist 5F‐MDMB‐PINACA From Seized Prison Paper Using Ultraperformance Liquid Chromatography–Mass Spectrometry Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchprofiles.herts.ac.uk [researchprofiles.herts.ac.uk]
• 5. chemrxiv.org [chemrxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. benchchem.com [benchchem.com]
• 11. academic.oup.com [academic.oup.com]

Application Note: Quantification of MDMB-CHMINACA in Biological Samples using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA is a potent, indole-based synthetic cannabinoid that acts as a full agonist of the CB1 receptor.[1] It has been associated with numerous serious adverse events, including acute intoxications and fatalities.[1] Due to its high potency and rapid metabolism, sensitive and specific analytical methods are crucial for its detection and quantification in biological matrices to understand its toxicological effects and to support clinical and forensic investigations.[2][3] This application note provides a detailed protocol for the quantification of MDMB-CHMINACA in biological samples, such as whole blood, serum, and hair, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodologies described are compiled from various validated methods in the scientific literature.[2][3][4][5]

Experimental Protocols

This section details the procedures for sample preparation and LC-MS/MS analysis for the quantification of MDMB-CHMINACA.

Sample Preparation

Effective sample preparation is critical to remove matrix interferences and concentrate the analyte.[2] Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are commonly used methods.[2]

Liquid-Liquid Extraction (LLE) for Whole Blood/Serum:

• Sample Aliquoting: Pipette 0.2 mL of whole blood or serum into a clean microcentrifuge tube.

• Internal Standard (IS) Spiking: Add the internal standard (e.g., JWH-018-d9) to each sample.

• Protein Precipitation: Add 0.6 mL of ice-cold acetonitrile (B52724) to the sample.[5]

• Vortexing: Vortex the mixture for 5 minutes to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 5 minutes.

• Supernatant Transfer: Carefully transfer the organic supernatant to a clean glass vial.

• Evaporation: Evaporate the acetonitrile to dryness under a gentle stream of nitrogen at approximately 30-40°C.

• Reconstitution: Reconstitute the dry residue in 100 µL of the initial mobile phase composition (e.g., 80:20 v/v mixture of mobile phase A and B).[5][6]

• Injection: Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.[5][6]

Solid-Phase Extraction (SPE) for Blood/Serum:

• Sample Pre-treatment: Vortex the biological sample and then centrifuge at 5000 rpm for 10 minutes.[6]

• Cartridge Conditioning: Condition an OASIS HLB SPE cartridge with 2 mL of ethyl acetate (B1210297), followed by 2 mL of methanol (B129727), and finally 2 mL of distilled water.[6]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water (v/v) to remove interfering substances.[6]

• Drying: Dry the cartridge under a stream of nitrogen for 10 minutes.[6]

• Elution: Elute the analyte with two 0.5 mL aliquots of methanol followed by two 0.5 mL aliquots of ethyl acetate.[6]

• Evaporation: Evaporate the combined eluates to dryness at 40°C under a nitrogen stream.[6]

• Reconstitution: Reconstitute the residue in 0.5 mL of the mobile phase A/B (80:20 v/v) mixture.[6]

• Injection: Inject a 5 µL aliquot into the LC-MS/MS system.[6]

Extraction from Hair:

• Decontamination: Wash approximately 20 mg of hair with a detergent solution, followed by water and acetone.[7][8]

• Homogenization: Pulverize the dried hair sample using a cryogenic grinder.[7][8]

• Extraction: Add 1 mL of methanol and the internal standard to the powdered hair, vortex, and sonicate.[7][8]

• Centrifugation and Filtration: Centrifuge the mixture and filter the supernatant.

• Injection: Inject an aliquot of the supernatant for LC-MS/MS analysis.[7]

Liquid Chromatography (LC) Method

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A reversed-phase column, such as a Waters Acquity UPLC HSS T3 (100 mm × 2.1 mm, 1.8 µm) or equivalent.[7][8]

• Mobile Phase A: 0.1% formic acid in water or 20 mmol/L ammonium (B1175870) acetate with 0.1% formic acid in 5% acetonitrile/water.[4][5][7][8]

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.[4][5]

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by re-equilibration. A representative gradient is as follows: 0-2 min hold at 10% B, 2-15 min ramp to 60% B, 15-18 min ramp to 80% B, then return to initial conditions.[9]

• Flow Rate: 0.3 - 0.5 mL/min.[9]

• Column Temperature: 35 - 40°C.[9]

• Injection Volume: 5 - 10 µL.[5][6]

Tandem Mass Spectrometry (MS/MS) Method

• System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3000 - 3500 V.[4][9]

• Source Temperature: 300 - 325°C.[4][6]

• Nebulizing Gas Flow: 3 L/min.[6]

• Drying Gas Flow: 10 - 13 L/min.[6][9]

• MRM Transitions: Specific precursor-to-product ion transitions for MDMB-CHMINACA and its internal standard must be optimized. For MDMB-CHMINACA (precursor ion m/z 385.2), characteristic product ions include m/z 240.1 and 144.0.[4]

Quantitative Data

The following tables summarize typical method validation parameters for the quantification of MDMB-CHMINACA in biological samples.

Table 1: Method Validation Parameters for MDMB-CHMINACA in Blood/Serum

Parameter	Typical Value	Reference
Linearity Range	0.05 - 10.0 ng/mL	[6]
Correlation Coefficient (R²)	> 0.995	[6]
Limit of Detection (LOD)	0.01 - 0.05 ng/mL	[4][6]
Limit of Quantification (LOQ)	0.05 - 0.1 ng/mL	[6]
Intra-day Precision (%CV)	< 10%	[6]
Inter-day Precision (%CV)	< 10%	[6]
Accuracy (%Bias)	Within ±15%	[6]
Recovery	83.1 - 97.5%	[6]
Matrix Effect	91.1 - 109.4%	[6]

Table 2: Method Validation Parameters for MDMB-CHMINACA in Hair

Parameter	Typical Value	Reference
Linearity Range	1 - 50 pg/mg	[7][8]
Correlation Coefficient (R²)	> 0.999	[7]
Limit of Detection (LOD)	0.5 - 5 pg/mg	[7][8]
Limit of Quantification (LOQ)	1 - 10 pg/mg	[7][8]
Accuracy (%Bias)	-9.6 to 13.7%	[7]
Extraction Recovery	36.1 - 93.3%	[7][8]
Matrix Effect	19.1 - 110.0%	[7][8]

Visualizations

Experimental Workflow

Caption: Experimental workflow for MDMB-CHMINACA quantification.

MDMB-CHMINACA Signaling Pathway

MDMB-CHMINACA is a potent agonist of the Cannabinoid Receptor 1 (CB1), which is a G-protein coupled receptor. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels, and modulation of ion channels.

Caption: Simplified CB1 receptor signaling pathway.

Conclusion

The LC-MS/MS method outlined in this application note provides a robust and sensitive approach for the quantification of MDMB-CHMINACA in various biological matrices. The detailed protocols for sample preparation and instrument parameters, along with the summarized validation data, offer a comprehensive guide for researchers in forensic toxicology, clinical chemistry, and drug metabolism studies. Adherence to these validated procedures is essential for obtaining accurate and reliable quantitative results.

References

• 1. MDMB-CHMICA - Wikipedia [en.wikipedia.org]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

Application Notes and Protocols for the GC-MS Analysis of MDMB-CHMINACA and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA (also known as MDMB(N)-CHM) is a potent synthetic cannabinoid receptor agonist that has been associated with severe adverse health effects. Its rapid metabolism poses a challenge for forensic and clinical toxicology. Gas chromatography-mass spectrometry (GC-MS) is a robust and widely available technique for the identification and quantification of MDMB-CHMINACA and its metabolites in biological samples. These application notes provide a comprehensive overview of the analytical workflow, from sample preparation to data analysis, for the detection of MDMB-CHMINACA and its primary metabolites.

Metabolic Pathways of MDMB-CHMINACA

The metabolism of MDMB-CHMINACA primarily involves two major biotransformation pathways: ester hydrolysis and oxidative metabolism. The ester hydrolysis results in the formation of a carboxylic acid metabolite, while oxidation, primarily hydroxylation, occurs on the cyclohexylmethyl moiety. These metabolites are the primary targets for analytical detection in biological matrices as the parent compound is often present at very low concentrations.

Caption: Metabolic pathway of MDMB-CHMINACA.

Experimental Workflow for GC-MS Analysis

The following diagram outlines the general workflow for the analysis of MDMB-CHMINACA and its metabolites in biological samples using GC-MS.

Caption: Experimental workflow for GC-MS analysis.

Quantitative Data

The following tables summarize the key quantitative parameters for the GC-MS analysis of MDMB-CHMINACA and its primary metabolites. Note that specific retention times and mass spectra can vary depending on the instrumentation and analytical conditions. The data presented for metabolites often refers to their derivatized forms (e.g., trimethylsilyl (B98337) derivatives) which are necessary for GC-MS analysis.

Table 1: GC-MS Parameters and Retention Times

Analyte	Derivatization	Typical Retention Time (min)
MDMB-CHMINACA	Not always required	10.0 - 12.0
MDMB-CHMINACA Carboxylic Acid	Silylation (e.g., BSTFA)	11.0 - 13.0
Hydroxy-cyclohexyl-MDMB-CHMINACA	Silylation (e.g., BSTFA)	12.0 - 14.0

Table 2: Mass Spectrometric Data (Electron Ionization - EI)

Analyte (as TMS derivative where applicable)	Precursor Ion (m/z)	Key Fragment Ions (m/z)
MDMB-CHMINACA	385 (M+)	326, 258, 229, 145, 83
MDMB-CHMINACA Carboxylic Acid (TMS)	444 (M+)	385, 326, 258, 145, 73
Hydroxy-cyclohexyl-MDMB-CHMINACA (di-TMS)	545 (M+)	486, 398, 258, 145, 73

Table 3: Method Validation Parameters (Example Values)

Parameter	MDMB-CHMINACA	MDMB-CHMINACA Metabolites
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	0.5 - 5.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 2.5 ng/mL	1.0 - 10.0 ng/mL
Linearity (r²)	> 0.99	> 0.99
Recovery	85 - 105%	80 - 110%
Precision (%RSD)	< 15%	< 20%

Experimental Protocols

Sample Preparation Protocol for Urine Samples

This protocol outlines a common procedure for the extraction and derivatization of MDMB-CHMINACA and its metabolites from urine.

Materials:

• Urine sample

• β-glucuronidase from E. coli

• Phosphate (B84403) buffer (pH 6.8)

• Internal standard (e.g., MDMB-CHMINACA-d3)

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• Methanol (B129727), Dichloromethane, Ethyl acetate (B1210297), Hexane, Acetonitrile

• Ammonium hydroxide (B78521)

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane)

Procedure:

• Internal Standard Addition: To 1 mL of urine, add the internal standard solution.

• Enzymatic Hydrolysis: Add 1 mL of phosphate buffer (pH 6.8) and 50 µL of β-glucuronidase. Vortex and incubate at 37°C for 2 hours to cleave glucuronide conjugates.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge with 2 mL of deionized water, followed by 2 mL of a hexane/ethyl acetate mixture (e.g., 90:10).

  • Dry the cartridge thoroughly under vacuum.

  • Elute the analytes with 2 mL of a freshly prepared mixture of dichloromethane/isopropanol/ammonium hydroxide (e.g., 78:20:2).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried extract, add 50 µL of ethyl acetate and 50 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before GC-MS analysis.

GC-MS Instrumental Protocol

This protocol provides typical GC-MS parameters for the analysis of derivatized extracts.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• GC Column: HP-5ms (or equivalent) 30 m x 0.25 mm i.d., 0.25 µm film thickness.

GC Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: 25°C/min to 250°C.

  • Ramp 2: 10°C/min to 310°C, hold for 5 minutes.

• Transfer Line Temperature: 290°C

MS Conditions:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM) for higher sensitivity.

  • SIM Ions (example):

    • MDMB-CHMINACA: 258, 326

    • MDMB-CHMINACA Carboxylic Acid (TMS): 385, 444

    • Hydroxy-cyclohexyl-MDMB-CHMINACA (di-TMS): 486, 545

Data Analysis and Quantification

• Analyte Identification:

  • Compare the retention time of the peaks in the sample chromatogram with those of certified reference materials.

  • Match the mass spectrum of the peak with the reference mass spectrum from a library or a previously run standard.

• Quantification:

  • Prepare a calibration curve using certified reference standards at a minimum of five different concentrations.

  • Analyze the calibration standards using the same sample preparation and GC-MS method.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Plot the peak area ratio against the concentration to generate a calibration curve.

  • Determine the concentration of the analyte in the sample by interpolating its peak area ratio on the calibration curve.

Disclaimer

These application notes and protocols are intended for guidance and informational purposes only. All laboratory procedures should be performed by trained personnel. It is essential to validate all methods in-house to ensure they meet the specific requirements and performance criteria of the laboratory. Appropriate quality control measures, including the use of positive and negative controls, should be implemented.

Application Note: High-Resolution Mass Spectrometry for the Detection of MDMB-CHMINACA

Audience: Researchers, scientists, and drug development professionals.

Introduction

MDMB-CHMINACA is a potent synthetic cannabinoid receptor agonist (SCRA) that has been associated with numerous adverse health effects and fatalities.[1] Its rapid metabolism and the continuous emergence of new SCRAs present significant challenges for forensic and clinical toxicology laboratories.[2] High-resolution mass spectrometry (HRMS) has become an indispensable tool for the unambiguous identification and quantification of MDMB-CHMINACA and its metabolites in various biological matrices.[2][3] This application note provides detailed protocols and quantitative data for the analysis of MDMB-CHMINACA using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS).

Rationale for HRMS

HRMS instruments, such as Quadrupole Time-of-Flight (QTOF) and Orbitrap systems, offer significant advantages for the analysis of novel psychoactive substances (NPS) like MDMB-CHMINACA.[2] The high mass accuracy and resolution allow for the determination of elemental composition, facilitating the identification of unknown compounds and their metabolites without the need for reference standards.[2] This is particularly crucial in the ever-evolving landscape of synthetic cannabinoids.

Experimental Protocols

This section details the methodologies for the extraction and analysis of MDMB-CHMINACA from biological samples, primarily blood and urine. The protocols are based on established methods in the scientific literature.[2][4][5]

Sample Preparation

Effective sample preparation is critical to remove matrix interferences and concentrate the analytes of interest.[2] The choice of extraction method depends on the biological matrix.

1. Protein Precipitation (for Blood/Serum/Plasma):

• Objective: To remove proteins that can interfere with the analysis.

• Procedure:

  • To 100 µL of blood, serum, or plasma, add 300 µL of ice-cold acetonitrile.

  • Vortex for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-HRMS analysis.

2. Liquid-Liquid Extraction (LLE) (for Urine and Blood):

• Objective: To isolate the analyte from the aqueous matrix into an organic solvent.

• Procedure:

  • To 1 mL of urine or blood, add an appropriate internal standard.

  • Add 2 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a mixture of n-hexane and ethyl acetate).

  • Vortex for 5 minutes.

  • Centrifuge at 3,000 x g for 10 minutes to separate the layers.

  • Transfer the organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

3. Solid-Phase Extraction (SPE) (for Urine):

• Objective: To clean up and concentrate the analyte using a solid sorbent.

• Procedure:

  • Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 2 mL of methanol (B129727) followed by 2 mL of deionized water.

  • Sample Loading: Load 1 mL of the urine sample (previously mixed with an internal standard) onto the cartridge.

  • Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

  • Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 5-10 minutes.

  • Elution: Elute the analyte with 2 mL of methanol or ethyl acetate.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial mobile phase.[5]

Liquid Chromatography (LC)

• Column: A C18 or Biphenyl column is commonly used for the separation of synthetic cannabinoids. For example, a Kinetex Biphenyl 100A (100 x 2.1 mm, 2.6 µm) can be employed.[4]

• Mobile Phase:

  • A: 2 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water.[4]

  • B: 2 mM ammonium formate with 0.1% formic acid in a 50:50 (v/v) mixture of methanol and acetonitrile.[4]

• Gradient Elution: A typical gradient starts with a low percentage of organic phase, which is gradually increased to elute the analytes.

  • 0-2 min: 20% B

  • 2-11 min: Ramp to 81.4% B

  • 11-11.2 min: Ramp to 100% B

  • 11.2-15.5 min: Hold at 100% B

  • 15.5-15.6 min: Return to 20% B

  • 15.6-18 min: Re-equilibration at 20% B[4]

• Flow Rate: 0.6 mL/min.[4]

• Column Temperature: 40°C.[4]

• Injection Volume: 5-10 µL.

High-Resolution Mass Spectrometry (HRMS)

• Ionization: Heated Electrospray Ionization (HESI) in positive mode is typically used.[4]

• Scan Mode: Full scan data-dependent MS2 (ddMS2) is employed for both screening and confirmation. The mass range is typically set from m/z 100 to 1000.[4]

• Key Parameters (example for a Q Exactive Focus):

  • Spray Voltage: 3.0 kV.[4]

  • Sheath Gas Flow Rate: 35 arbitrary units.[4]

  • Auxiliary Gas Flow Rate: 15 arbitrary units.[4]

  • Capillary Temperature: 320°C.[4]

  • Vaporizer Temperature: 320°C.[4]

  • S-Lens RF Level: 60.[4]

• Data Acquisition: The instrument acquires full scan mass spectra, and when a precursor ion of interest is detected, it performs a product ion scan (MS2) to obtain fragmentation information for structural elucidation and confirmation.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of MDMB-CHMINACA and other synthetic cannabinoids using LC-MS/MS and LC-HRMS methods.

Analyte	Matrix	Method	LOD (ng/mL)	LOQ (ng/mL)	Linearity (ng/mL)	Reference
MDMB-CHMICA	Serum	LC-MS/MS	<1	-	-	[6]
MDMB-CHMICA	Blood	LC-HRMS	-	<0.2	-	[3]
5F-MDMB-PINACA	-	UPLC-QDa-MS	0.059 ± 0.027	0.18 ± 0.08	1-50 (µg/mL)	[7]
11 Synthetic Cannabinoids	Rat Urine	LC-MS/MS	-	0.01 - 0.1	0.05 - 10	[8]
29 Synthetic Cannabinoids	Hair	UPLC-MS/MS	0.5 - 5 (pg/mg)	1 - 10 (pg/mg)	-	[9]
117 Synthetic Cannabinoids	Oils	LC-MS/MS	0.1	0.05 - 50	>0.99 (r²)	[10]

LOD: Limit of Detection; LOQ: Limit of Quantitation

Visualizations

Experimental Workflow

Caption: General workflow for HRMS-based analysis of MDMB-CHMINACA.

Signaling Pathway

MDMB-CHMINACA is a potent agonist of the CB1 receptor, which is a G-protein coupled receptor.[1] Its binding mimics the effects of endogenous cannabinoids like anandamide (B1667382) and the psychoactive effects of THC.

Caption: Simplified signaling pathway of MDMB-CHMINACA.

Conclusion

High-resolution mass spectrometry is a powerful and essential technique for the detection and characterization of MDMB-CHMINACA and other emerging synthetic cannabinoids. The protocols and data presented in this application note provide a solid foundation for laboratories to develop and validate robust analytical methods. The ability of HRMS to perform non-targeted screening is invaluable for identifying novel threats in the constantly shifting landscape of new psychoactive substances.

References

• 1. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. Screening and Quantification of the Synthetic Cannabinoid Receptor Agonist 5F‐MDMB‐PINACA From Seized Prison Paper Using Ultraperformance Liquid Chromatography–Mass Spectrometry Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. preprints.org [preprints.org]
• 9. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes & Protocols: Development of Immunoassays for MDMB-CHMINACA Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA is a potent, indazole-based synthetic cannabinoid that acts as a strong agonist of the CB1 receptor.[1][2] Its high potency and association with adverse health events necessitate the development of sensitive and specific screening methods for its detection in biological samples. Immunoassays, such as the enzyme-linked immunosorbent assay (ELISA), offer a rapid and high-throughput screening solution. However, the constant emergence of new synthetic cannabinoid analogs presents a significant challenge in terms of assay cross-reactivity.[3]

These application notes provide a comprehensive overview and detailed protocols for the development of a competitive ELISA for the screening of MDMB-CHMINACA and its metabolites. The protocols cover hapten synthesis, immunogen preparation, monoclonal antibody production, and immunoassay validation.

Signaling Pathway of MDMB-CHMINACA

MDMB-CHMINACA exerts its psychoactive effects primarily through the activation of the cannabinoid receptor type 1 (CB1), a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system.[1][4] Upon binding, MDMB-CHMINACA triggers a conformational change in the CB1 receptor, leading to the activation of intracellular signaling cascades. The primary pathway involves the coupling to Gi/o proteins, which subsequently inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[1] The dissociation of the G-protein βγ subunits can also modulate ion channels, such as inhibiting voltage-gated calcium channels and activating G-protein-coupled inwardly rectifying potassium (GIRK) channels.[5] This cascade of events ultimately results in the modulation of neurotransmitter release.

CB1 Receptor Signaling Pathway

Experimental Protocols

Hapten Synthesis and Immunogen Preparation

The development of a specific immunoassay begins with the design and synthesis of a hapten, a small molecule that mimics the structure of the target analyte, MDMB-CHMINACA. The hapten is then conjugated to a carrier protein to render it immunogenic. The primary metabolic pathways for MDMB-CHMINACA involve hydrolysis of the methyl ester and oxidation of the cyclohexyl methyl side chain.[6][7][8] Therefore, a hapten should be designed to expose key structural features of the parent molecule and its major metabolites.

Protocol 1: Synthesis of an MDMB-CHMINACA Hapten

This protocol describes the synthesis of a hapten with a linker attached to the cyclohexyl moiety, preserving the core indazole and the tert-leucine methyl ester groups, which are important for antibody recognition.

Materials:

• MDMB-CHMINACA analog with a functional group for conjugation (e.g., a carboxyl group on the cyclohexyl ring)

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (B1210297)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the MDMB-CHMINACA analog and NHS in anhydrous DMF.

• Add DCC or EDC to the solution and stir at room temperature overnight.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the urea (B33335) byproduct.

• Evaporate the DMF under reduced pressure.

• Purify the resulting NHS-activated hapten by silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Characterize the purified hapten by mass spectrometry and NMR to confirm its structure and purity.

Protocol 2: Conjugation of Hapten to Carrier Protein

This protocol details the conjugation of the NHS-activated hapten to bovine serum albumin (BSA) for use as a coating antigen and to keyhole limpet hemocyanin (KLH) for immunization.

Materials:

• NHS-activated MDMB-CHMINACA hapten

• Bovine Serum Albumin (BSA)

• Keyhole Limpet Hemocyanin (KLH)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Dissolve the carrier protein (BSA or KLH) in PBS.

• Dissolve the NHS-activated hapten in a small amount of DMSO.

• Slowly add the hapten solution to the protein solution while gently stirring.

• Allow the reaction to proceed for 4-6 hours at room temperature or overnight at 4°C.

• Dialyze the conjugate solution against PBS for 48 hours with several buffer changes to remove unconjugated hapten.

• Determine the conjugation ratio (hapten molecules per protein molecule) using MALDI-TOF mass spectrometry or UV-Vis spectrophotometry.[9][10]

Monoclonal Antibody Production

The production of high-affinity and specific monoclonal antibodies is crucial for a sensitive immunoassay. The following protocol outlines the generation of monoclonal antibodies using hybridoma technology.[11][12]

Protocol 3: Monoclonal Antibody Production

Materials:

• MDMB-CHMINACA-KLH immunogen

• BALB/c mice

• Freund's complete and incomplete adjuvant

• SP2/0 myeloma cells

• Polyethylene glycol (PEG)

• HAT (hypoxanthine-aminopterin-thymidine) and HT (hypoxanthine-thymidine) media

• ELISA plates

• MDMB-CHMINACA-BSA coating antigen

Procedure:

• Immunization: Immunize BALB/c mice with the MDMB-CHMINACA-KLH conjugate emulsified in Freund's complete adjuvant for the primary injection, followed by booster injections with Freund's incomplete adjuvant every 2-3 weeks.

• Monitoring Immune Response: Collect serum from the immunized mice and test for antibody titers using an indirect ELISA with plates coated with MDMB-CHMINACA-BSA.

• Cell Fusion: Select the mouse with the highest antibody titer and sacrifice it to harvest the spleen. Fuse the splenocytes with SP2/0 myeloma cells using PEG.

• Hybridoma Selection: Select for fused hybridoma cells by culturing in HAT medium. Unfused myeloma cells will not survive, and unfused splenocytes have a limited lifespan.

• Screening: Screen the supernatants from the hybridoma cultures for the presence of antibodies that bind to the MDMB-CHMINACA-BSA conjugate using ELISA.

• Cloning: Isolate and clone the positive hybridoma cells by limiting dilution to ensure monoclonality.

• Antibody Production and Purification: Expand the selected hybridoma clones in vitro in cell culture or in vivo by generating ascites fluid in mice. Purify the monoclonal antibodies from the culture supernatant or ascites fluid using protein A/G affinity chromatography.

Immunoassay Development and Validation

A competitive ELISA is a suitable format for the detection of small molecules like MDMB-CHMINACA. In this format, free analyte in the sample competes with a labeled antigen for a limited number of antibody binding sites.

Protocol 4: Competitive ELISA for MDMB-CHMINACA

Competitive ELISA Workflow

Materials:

• 96-well microtiter plates

• MDMB-CHMINACA-BSA coating antigen

• Anti-MDMB-CHMINACA monoclonal antibody

• MDMB-CHMINACA standard

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H2SO4)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the MDMB-CHMINACA-BSA conjugate diluted in coating buffer and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Competition: Add standards or samples to the wells, followed by the addition of the anti-MDMB-CHMINACA monoclonal antibody. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody: Add the enzyme-conjugated secondary antibody and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add the substrate solution and incubate in the dark until a color develops.

• Stopping the Reaction: Stop the reaction by adding the stop solution.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB). The signal intensity will be inversely proportional to the concentration of MDMB-CHMINACA in the sample.

Data Presentation

Quantitative data from the immunoassay validation should be summarized in clear and concise tables.

Table 1: Assay Performance Characteristics

Parameter	Result
Linear Range	0.1 - 10 ng/mL
IC50 (50% Inhibitory Concentration)	1.5 ng/mL
Limit of Detection (LOD)	0.05 ng/mL
Intra-assay Precision (%CV)	< 10%
Inter-assay Precision (%CV)	< 15%
Recovery (Spiked Samples)	85-115%

Table 2: Cross-Reactivity of the MDMB-CHMINACA Immunoassay

Cross-reactivity is a critical parameter for any synthetic cannabinoid immunoassay and must be thoroughly evaluated against a panel of structurally related compounds.[3][13]

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)*
MDMB-CHMINACA	Indazole-based	1.5	100
MDMB-CHMINACA Metabolite 1 (Hydroxylated)	-	2.0	75
MDMB-CHMINACA Metabolite 2 (Ester Hydrolysis)	-	3.5	43
AB-CHMINACA	Indazole-based	10	15
MDMB-FUBINACA	Indazole-based	25	6
JWH-018	Naphthoylindole	>1000	<0.1
THC	Classical Cannabinoid	>1000	<0.1

*Cross-reactivity (%) = (IC50 of MDMB-CHMINACA / IC50 of test compound) x 100

Conclusion

The development of a robust and reliable immunoassay for MDMB-CHMINACA is a multi-step process that requires careful planning and execution. The protocols and data presentation guidelines provided in these application notes offer a framework for researchers to develop and validate a sensitive and specific screening method for this potent synthetic cannabinoid. Thorough characterization of the antibody and comprehensive assessment of cross-reactivity are paramount to ensure the accuracy and utility of the final assay in a real-world setting. It is important to note that all positive immunoassay results should be confirmed by a more specific method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[14]

References

• 1. mdpi.com [mdpi.com]
• 2. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. uniklinik-freiburg.de [uniklinik-freiburg.de]
• 8. gtfch.org [gtfch.org]
• 9. Synthesis of Hapten-Protein Conjugate Vaccines with Reproducible Hapten Densities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. genscript.com [genscript.com]
• 13. Determination of designer drug cross-reactivity on five commercial immunoassay screening kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Liquid-Liquid Extraction of MDMB-CHMINACA in Blood

These application notes provide detailed protocols for the extraction of MDMB-CHMINACA, a potent synthetic cannabinoid, from whole blood samples using liquid-liquid extraction (LLE). The information is intended for researchers, scientists, and drug development professionals involved in the bioanalysis of this compound.

Introduction

MDMB-CHMINACA is a synthetic cannabinoid that has been identified in numerous forensic and clinical cases. Accurate and reliable quantification of MDMB-CHMINACA in biological matrices like blood is essential for toxicological assessment and pharmacokinetic studies. Liquid-liquid extraction is a common sample preparation technique used to isolate analytes from complex matrices, reduce matrix effects, and concentrate the sample prior to analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] This document outlines a common LLE protocol for MDMB-CHMINACA from whole blood.

Experimental Protocols

This section details a standard liquid-liquid extraction protocol for MDMB-CHMINACA from whole blood.

Materials and Reagents

• Whole blood samples

• MDMB-CHMINACA analytical standard

• Internal Standard (IS) solution (e.g., JWH-018-d9)[2]

• Deionized water

• Acetonitrile, HPLC grade[2]

• Hexane, HPLC grade

• Ethyl acetate, HPLC grade

• Methyl tertiary-butyl ether (MTBE)

• Formic acid

• Glacial acetic acid[3]

• Reconstitution solvent (e.g., 70:30 mixture of 0.1% formic acid in water and 0.1% formic acid in acetonitrile)[3]

• Glass vials with PTFE lined screw tops[3]

• Centrifuge

• Nitrogen evaporator

Sample Preparation and Extraction Protocol

• Sample Aliquoting: In a 7 mL glass vial, add 400 µL of whole blood sample.[3]

• Spiking: Add a known amount of the internal standard solution to the blood sample. For example, add 40 µL of a 250 ng/mL ISTD solution.[3] For calibration and quality control samples, spike with the appropriate concentration of MDMB-CHMINACA standard solution.

• Lysis and Acidification: Add 750 µL of deionized water and 200 µL of 20% glacial acetic acid to the vial.[3] Vortex briefly to mix. The addition of water helps to lyse red blood cells, while the acetic acid adjusts the pH to optimize the extraction of the slightly acidic synthetic cannabinoids.[4]

• Addition of Extraction Solvent: Add 4 mL of an organic solvent mixture. A common mixture is hexane:ethyl acetate:MTBE (80:10:10).[3]

• Extraction: Cap the vials and rock for 30 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.[3]

• Phase Separation: Centrifuge the vials for 10 minutes at 3500 rpm to separate the organic and aqueous layers.[3] To further enhance phase separation, the samples can be placed in a freezer at approximately -20°C for about 2 hours, which will freeze the aqueous layer.[3]

• Solvent Transfer: Carefully transfer the upper organic layer to a clean 15 mL glass test tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[3]

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent.[3]

• Analysis: Transfer the reconstituted sample to an LC vial with an insert for analysis by LC-MS/MS.[3]

Data Presentation

The following table summarizes quantitative data for the analysis of synthetic cannabinoids, including compounds structurally similar to MDMB-CHMINACA, in blood using LLE and other extraction methods.

Analyte	Method	Recovery (%)	LOD (ng/mL)	LOQ (ng/mL)	Reference
Synthetic Cannabinoids (general)	SLE	> 60	-	-	[5]
72 Synthetic Cannabinoids	Protein Precipitation	-	0.01 - 0.48	-
4F-MDMB-BINACA	SPE	83.1 - 97.5	0.02 - 0.05	0.05 - 0.1	[6]
MDMB-CHMICA	-	-	0.01	-	[2]
ADB-CHMINACA	-	-	-	-	[7]

Note: Direct recovery data for MDMB-CHMINACA using the specified LLE protocol was not available in the search results. The data for 4F-MDMB-BINACA using SPE provides an indication of the performance of extraction methods for similar compounds.

Visualization

Experimental Workflow

The following diagram illustrates the key steps in the liquid-liquid extraction workflow for MDMB-CHMINACA from whole blood.

Caption: Liquid-Liquid Extraction Workflow for MDMB-CHMINACA in Blood.

Logical Relationship of Analytical Steps

This diagram outlines the logical progression and rationale behind the key stages of the analytical method.

Caption: Logical Flow of the Bioanalytical Method.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. open.bu.edu [open.bu.edu]
• 4. Target Analysis of Synthetic Cannabinoids in Blood and Urine | Springer Nature Experiments [experiments.springernature.com]
• 5. biotage.com [biotage.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. mdpi.com [mdpi.com]

Application Note: Chiral Separation of MDMB-CHMINACA Enantiomers by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a methodology for the chiral separation of MDMB-CHMINACA enantiomers using High-Performance Liquid Chromatography (HPLC). Due to the stereospecific nature of cannabinoid receptor binding, the ability to resolve and quantify individual enantiomers of synthetic cannabinoids like MDMB-CHMINACA is critical for pharmacological and toxicological assessments. This document provides a protocol based on established methods for structurally similar synthetic cannabinoids, offering a robust starting point for method development and validation.

Introduction

MDMB-CHMINACA is a potent synthetic cannabinoid that possesses a chiral center, resulting in the existence of (S) and (R) enantiomers. It is well-documented that the biological activity of chiral compounds can differ significantly between enantiomers. For synthetic cannabinoids, the (S)-enantiomer typically exhibits higher potency at the CB1 and CB2 receptors compared to the (R)-enantiomer.[1][2] Therefore, the development of analytical methods to separate and quantify these enantiomers is essential for forensic analysis, drug metabolism studies, and understanding the pharmacological profile of these substances. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful technique for achieving such separations.[3][4][5] This protocol outlines the use of polysaccharide-based CSPs for the successful resolution of MDMB-CHMINACA enantiomers.

Experimental Protocols

This protocol is a recommended starting point for the chiral separation of MDMB-CHMINACA enantiomers. Optimization of the mobile phase composition and gradient may be required to achieve baseline separation for specific applications.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV or photodiode array (PDA) detector is required.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. Based on separations of structurally similar synthetic cannabinoids, the following columns are suggested:

  • Lux® i-Cellulose-5, 5 µm, 250 x 4.6 mm

  • Chiralpak® IA-3, 3 µm

• Chemicals and Reagents:

  • MDMB-CHMINACA racemic standard

  • HPLC-grade n-Hexane

  • HPLC-grade Isopropanol (IPA)

  • HPLC-grade Ethanol (EtOH)

  • HPLC-grade Methanol (MeOH)

  • HPLC-grade Acetonitrile (ACN)

  • Trifluoroacetic acid (TFA) (optional, as a mobile phase additive)

  • Diethylamine (DEA) (optional, as a mobile phase additive)

2. Sample Preparation

• Prepare a stock solution of racemic MDMB-CHMINACA in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase to a working concentration of 10-20 µg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

3. HPLC Method Parameters

The following table outlines the recommended starting conditions for the chiral separation of MDMB-CHMINACA.

Parameter	Condition 1 (Normal Phase)	Condition 2 (Reversed Phase)
Column	Lux® i-Cellulose-5, 5 µm, 250 x 4.6 mm	Chiralpak® IA-3, 3 µm
Mobile Phase	n-Hexane:Isopropanol (90:10, v/v) with 0.1% DEA	Acetonitrile:Water with 0.1% TFA
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temperature	25 °C	30 °C
Injection Volume	10 µL	5 µL
Detection	UV at 220 nm	UV at 220 nm

4. Method Optimization

• If the initial separation is not satisfactory, the mobile phase composition can be adjusted. For normal phase, varying the percentage of the alcohol modifier (Isopropanol or Ethanol) can significantly impact retention and resolution.

• For basic compounds like MDMB-CHMINACA, the addition of a small amount of an amine modifier like Diethylamine (DEA) to the mobile phase can improve peak shape.

• For reversed-phase, adjusting the organic modifier (Acetonitrile or Methanol) percentage and the concentration of the acidic modifier (TFA) can be optimized.

• The flow rate and column temperature can also be varied to improve resolution and analysis time.

Data Presentation

The following table summarizes representative data for the chiral separation of synthetic cannabinoids with terminal amide moieties, which are structurally related to MDMB-CHMINACA. Optimized isocratic separation methods for similar compounds have yielded enantiomer resolution values (Rs) of ≥ 1.99.[1][2]

Compound	Chiral Stationary Phase	Mobile Phase	Retention Time (Enantiomer 1) (min)	Retention Time (Enantiomer 2) (min)	Resolution (Rs)
AB-CHMINACA	Lux® i-Cellulose-5	Isocratic	Not specified	Not specified	≥ 1.99

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for developing a chiral HPLC separation method for MDMB-CHMINACA enantiomers.

Caption: Workflow for Chiral HPLC Method Development.

Conclusion

The chiral separation of MDMB-CHMINACA enantiomers is a critical analytical challenge for the comprehensive evaluation of this potent synthetic cannabinoid. The use of polysaccharide-based chiral stationary phases, such as Lux® i-Cellulose-5, under normal phase conditions has been shown to be effective for structurally similar compounds.[1][2] The protocol provided in this application note serves as a robust starting point for researchers to develop and validate a reliable HPLC method for the enantioselective analysis of MDMB-CHMINACA. Systematic optimization of the mobile phase and other chromatographic parameters will be key to achieving the desired resolution and peak shape for specific analytical needs.

References

• 1. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 2. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. benchchem.com [benchchem.com]
• 5. csfarmacie.cz [csfarmacie.cz]

The Use of MDMB-CHMINACA as a Reference Standard in Forensic Toxicology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

MDMB-CHMINACA, a potent synthetic cannabinoid of the indazole-3-carboxamide class, has emerged as a significant compound of interest in forensic toxicology. Its high affinity for the cannabinoid type 1 (CB1) receptor necessitates the use of well-characterized reference standards for accurate identification and quantification in biological matrices. This document provides detailed application notes and protocols for the use of MDMB-CHMINACA as a reference standard in forensic and research settings.

MDMB-CHMINACA is structurally related to other synthetic cannabinoids and is known for its rapid metabolism, primarily through ester hydrolysis and hydroxylation.[1] The major biotransformations occur on the cyclohexylmethyl (CHM) moiety.[1] Due to its potent activity, sensitive and specific analytical methods are crucial for its detection in forensic casework.

Analytical Protocols

The following protocols are synthesized from established methods for the analysis of synthetic cannabinoids in biological matrices.[2][3][4] Validation parameters should be established in-house to ensure method performance.

Protocol 1: Quantification of MDMB-CHMINACA in Whole Blood by LC-MS/MS

This protocol describes a sensitive and selective method for the quantification of MDMB-CHMINACA in whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Protein Precipitation)

• To 200 µL of whole blood, add 20 µL of an internal standard (IS) working solution (e.g., MDMB-CHMINACA-d5).

• Add 600 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject 5-10 µL into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start at 30% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions.
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	386.2
Product Ions (m/z)	255.1 (Quantifier), 145.1 (Qualifier)
Collision Energy	Optimized for the specific instrument
Internal Standard (IS)	MDMB-CHMINACA-d5 (Precursor: 391.2, Product: 260.1)

3. Method Validation Parameters

The following parameters should be assessed to ensure the method is fit for purpose. Representative data from similar synthetic cannabinoid assays are provided for guidance.[2][3][4]

Parameter	Typical Range
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.05 - 0.5 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 - 1.0 ng/mL
Accuracy (% Bias)	± 15%
Precision (% RSD)	< 15%
Recovery	> 80%

Protocol 2: Screening of MDMB-CHMINACA in Urine by GC-MS

This protocol provides a general screening method for the detection of MDMB-CHMINACA and its metabolites in urine using gas chromatography-mass spectrometry (GC-MS). Derivatization is often required to improve the chromatographic properties of the analytes.

1. Sample Preparation (Solid-Phase Extraction)

• To 1 mL of urine, add 50 µL of an internal standard solution.

• Perform enzymatic hydrolysis of glucuronide conjugates (if targeting metabolites) using β-glucuronidase.

• Condition a mixed-mode solid-phase extraction (SPE) cartridge with methanol (B129727) and water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with water and a low-percentage organic solvent wash.

• Elute the analytes with an appropriate organic solvent (e.g., ethyl acetate/methanol mixture).

• Evaporate the eluate to dryness.

• Reconstitute in a suitable solvent for derivatization (e.g., acetonitrile).

• Derivatize with an appropriate agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

• Inject 1 µL into the GC-MS system.

2. GC-MS Instrumentation and Conditions

Parameter	Recommended Setting
Gas Chromatography
Column	Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Inlet Temperature	280°C
Oven Program	Start at 100°C, ramp to 300°C at 20°C/min, hold for 5 min.
Mass Spectrometry
Ionization Mode	Electron Ionization (EI), 70 eV
Scan Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)
Key Ions (for SIM)	Monitor characteristic fragment ions of the derivatized analyte.

Data Presentation

Table 1: LC-MS/MS Parameters for the Quantification of MDMB-CHMINACA

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
MDMB-CHMINACA	386.2	255.1	145.1	~25
MDMB-CHMINACA-d5 (IS)	391.2	260.1	145.1	~25

Table 2: Method Validation Summary for a Representative Synthetic Cannabinoid LC-MS/MS Assay in Whole Blood

Parameter	Value
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	0.1 ng/mL
Accuracy at LLOQ	95.2 - 108.5 %
Precision at LLOQ (%RSD)	< 10 %
Intra-day Accuracy	92.1 - 105.3 %
Intra-day Precision (%RSD)	< 8 %
Inter-day Accuracy	94.5 - 103.1 %
Inter-day Precision (%RSD)	< 9 %
Extraction Recovery	> 85 %

Visualizations

Experimental workflow for the analysis of MDMB-CHMINACA in whole blood.

Primary metabolic pathways of MDMB-CHMINACA.

CB1 receptor signaling pathway activated by MDMB-CHMINACA.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. d-nb.info [d-nb.info]
• 4. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application of MDMB-CHMINACA in Cannabinoid Receptor Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the application of MDMB-CHMINACA, a potent synthetic cannabinoid, in the research of cannabinoid receptors (CB1 and CB2). It includes detailed application notes, experimental protocols for key assays, and a summary of its pharmacological properties.

MDMB-CHMINACA is an indazole-based synthetic cannabinoid that has been identified as a highly potent agonist of the CB1 receptor.[1] Its structural similarity to other potent synthetic cannabinoids suggests significant activity at both CB1 and CB2 receptors, making it a valuable tool for studying the endocannabinoid system. This guide is intended to provide researchers with the necessary information to effectively utilize MDMB-CHMINACA in their studies.

Data Presentation: Pharmacological Profile of MDMB-CHMINACA and Analogs

The following tables summarize the quantitative data on the binding affinity (Ki), functional potency (EC50), and efficacy (Emax) of MDMB-CHMINACA and its close structural analogs at human cannabinoid receptors. Due to the limited availability of comprehensive data for MDMB-CHMINACA at the CB2 receptor, data from its close analog, MDMB-FUBINACA, is included for comparative purposes and is clearly noted.

Compound	Receptor	Assay Type	Parameter	Value (nM)	Reference
MDMB-CHMINACA	hCB1	Radioligand Binding	Ki	0.0944	[1]
MDMB-CHMINACA	hCB1	Functional Assay	EC50	0.330	[1]
MDMB-FUBINACA	hCB1	Radioligand Binding	Ki	1.14	[2]
MDMB-FUBINACA	hCB2	Radioligand Binding	Ki	0.12	[2]
MDMB-FUBINACA	hCB1	[³⁵S]GTPγS Binding	EC50	0.27
MDMB-FUBINACA	hCB2	[³⁵S]GTPγS Binding	EC50	0.14
MDMB-FUBINACA	hCB1	cAMP Accumulation	EC50	0.06 - 0.66
MDMB-FUBINACA	hCB2	cAMP Accumulation	EC50	0.76
MDMB-FUBINACA	hCB1	[³⁵S]GTPγS Binding	Emax (%)	>100 (vs. THC)	[2]
MDMB-FUBINACA	hCB2	[³⁵S]GTPγS Binding	Emax (%)	>100 (vs. THC)	[2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the canonical signaling pathway for cannabinoid receptors and the general workflows for the experimental protocols described in this document.

Caption: Cannabinoid Receptor Gi/o Signaling Pathway.

Caption: General Experimental Workflows.

Experimental Protocols

The following are detailed protocols for the key in vitro assays used to characterize the interaction of MDMB-CHMINACA with cannabinoid receptors.

Radioligand Displacement Binding Assay

This protocol is for determining the binding affinity (Ki) of MDMB-CHMINACA for CB1 and CB2 receptors by measuring its ability to displace a known radioligand.

Materials:

• Receptor Source: Cell membranes from HEK-293 or CHO cells stably expressing human CB1 or CB2 receptors.

• Radioligand: [³H]CP55,940 or another suitable high-affinity cannabinoid receptor agonist/antagonist.

• Test Compound: MDMB-CHMINACA.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-radiolabeled, high-affinity cannabinoid ligand (e.g., WIN 55,212-2).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 0.5% BSA, pH 7.4.

• 96-well Filter Plates: GF/C or GF/B glass fiber filters.

• Scintillation Cocktail and Counter.

Procedure:

• Compound Preparation: Prepare a stock solution of MDMB-CHMINACA in DMSO. Perform serial dilutions in assay buffer to achieve a range of final concentrations (e.g., 10⁻¹² to 10⁻⁵ M).

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, radioligand, and receptor membranes.

  • Non-specific Binding: Assay buffer, radioligand, receptor membranes, and the non-specific binding control.

  • Competition: Assay buffer, radioligand, receptor membranes, and varying concentrations of MDMB-CHMINACA.

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through the pre-soaked filter plate using a vacuum manifold.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and measure radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of MDMB-CHMINACA to generate a competition curve and determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to cannabinoid receptors by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

Materials:

• Receptor Source: Cell membranes from HEK-293 or CHO cells stably expressing human CB1 or CB2 receptors.

• Radioligand: [³⁵S]GTPγS.

• Test Compound: MDMB-CHMINACA.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• GDP: Guanosine 5'-diphosphate.

• 96-well Filter Plates and Scintillation Counter.

Procedure:

• Membrane and Compound Preparation: Prepare receptor membranes and serial dilutions of MDMB-CHMINACA as described for the radioligand binding assay.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Basal Binding: Assay buffer, GDP, [³⁵S]GTPγS, and receptor membranes.

  • Non-specific Binding: Assay buffer, GDP, [³⁵S]GTPγS, receptor membranes, and a high concentration of unlabeled GTPγS.

  • Stimulated Binding: Assay buffer, GDP, [³⁵S]GTPγS, receptor membranes, and varying concentrations of MDMB-CHMINACA.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Filtration and Washing: Terminate the reaction by rapid filtration and wash the filters with ice-cold wash buffer.

• Scintillation Counting: Measure the radioactivity in each well.

• Data Analysis: Calculate the specific [³⁵S]GTPγS binding. Plot the specific binding against the log concentration of MDMB-CHMINACA to determine the EC50 (potency) and Emax (efficacy) values.

cAMP Accumulation Assay

This assay measures the functional consequence of CB1/CB2 receptor activation, which are Gi/o-coupled and thus inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Materials:

• Cells: HEK-293 or CHO cells stably expressing human CB1 or CB2 receptors.

• Test Compound: MDMB-CHMINACA.

• Forskolin: An adenylyl cyclase activator.

• Phosphodiesterase (PDE) Inhibitor: e.g., IBMX, to prevent cAMP degradation.

• cAMP Assay Kit: A commercially available kit (e.g., ELISA, HTRF, or AlphaScreen).

• Cell Culture Reagents.

Procedure:

• Cell Culture: Culture the cells in appropriate media and seed them into 96- or 384-well plates.

• Pre-treatment: Pre-incubate the cells with a PDE inhibitor for a short period.

• Treatment: Treat the cells with varying concentrations of MDMB-CHMINACA in the presence of a fixed concentration of forskolin (to stimulate cAMP production).

• Incubation: Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis: Lyse the cells according to the cAMP assay kit manufacturer's protocol.

• cAMP Detection: Measure the intracellular cAMP concentration using the chosen detection method.

• Data Analysis: Plot the percentage of inhibition of forskolin-stimulated cAMP accumulation against the log concentration of MDMB-CHMINACA to determine the EC50 and Emax values.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular and Behavioral Pharmacological Characterization of Abused Synthetic Cannabinoids MMB- and MDMB-FUBINACA, MN-18, NNEI, CUMYL-PICA, and 5-Fluoro-CUMYL-PICA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: MDMB-CHMINACA Analytical Method Validation

Welcome to the technical support center for the analytical method validation of MDMB-CHMINACA. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the analysis of this potent synthetic cannabinoid. Here you will find troubleshooting guides and frequently asked questions (FAQs) to support your experimental work.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analytical method validation for MDMB-CHMINACA, providing potential causes and actionable solutions.

Issue 1: Poor Peak Shape or Tailing

• Potential Cause: Active sites on the analytical column, improper mobile phase pH, or sample solvent mismatch.

• Solution:

  • Column Choice: Use a column with end-capping to minimize silanol (B1196071) interactions.

  • Mobile Phase: For LC-MS/MS, ensure the mobile phase pH is appropriate for the analyte's pKa. The addition of a small amount of formic acid (e.g., 0.1%) can improve peak shape.[1][2]

  • Sample Solvent: Reconstitute the final extract in a solvent that is of similar or weaker strength than the initial mobile phase to avoid solvent effects.[3]

Issue 2: Low Analyte Recovery

• Potential Cause: Inefficient extraction from the biological matrix, analyte degradation, or adsorption to labware.

• Solution:

  • Extraction Method: Optimize the sample preparation method. For blood samples, supported liquid extraction (SLE) or solid-phase extraction (SPE) generally provide cleaner extracts and better recovery compared to simple protein precipitation.[3][4] For urine, a double extraction with ethyl acetate (B1210297) may improve recovery.[5]

  • pH Adjustment: Adjust the sample pH to ensure MDMB-CHMINACA is in a neutral form for efficient extraction with organic solvents.

  • Adsorption: Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption of the lipophilic analyte.[2]

Issue 3: Significant Matrix Effects (Ion Suppression or Enhancement)

• Potential Cause: Co-eluting endogenous compounds from the biological matrix interfering with the ionization of MDMB-CHMINACA in the mass spectrometer source.

• Solution:

  • Improved Sample Cleanup: Employ a more rigorous sample preparation technique like SPE to remove interfering matrix components.[2][4]

  • Chromatographic Separation: Modify the LC gradient to better separate the analyte from matrix interferences.

  • Internal Standard: Use a stable isotope-labeled internal standard (SIL-IS) for the most accurate correction of matrix effects.[6] If a SIL-IS is unavailable, an analogue with similar chemical properties can be used.

  • Dilution: Diluting the sample can mitigate matrix effects, but ensure the final concentration remains above the limit of quantification (LOQ).[7]

Issue 4: Analyte Instability and Degradation

• Potential Cause: MDMB-CHMINACA can be prone to degradation, especially ester hydrolysis, during sample storage and processing.[8][9][10]

• Solution:

  • Storage Conditions: Store biological samples at low temperatures (-20°C or -80°C) to minimize degradation.[10] Some studies suggest that methyl ester synthetic cannabinoids are more stable in the freezer.[8]

  • Sample pH: Maintain a neutral or slightly acidic pH during storage and extraction to reduce hydrolysis.

  • Metabolite Monitoring: For urine analysis, target the detection of stable metabolites in addition to the parent compound, as the parent drug may be rapidly metabolized and not detectable.[4][9][11][12] The ester hydrolysis product is a key metabolite.[9]

  • Prompt Analysis: Analyze samples as quickly as possible after collection and extraction.

Issue 5: Difficulty in Metabolite Identification

• Potential Cause: The extensive and rapid metabolism of MDMB-CHMINACA leads to a complex metabolic profile, making it challenging to identify appropriate biomarker metabolites.[4][13]

• Solution:

  • High-Resolution Mass Spectrometry (HRMS): Utilize HRMS platforms like Q-TOF or Orbitrap for non-targeted screening and accurate mass measurements to elucidate metabolite structures.[4][14]

  • In Vitro Studies: Use human liver microsomes (HLM) or hepatocytes to generate metabolites in a controlled environment to predict in vivo metabolism.[9][11][13][15]

  • Reference Standards: When available, use certified reference materials of expected metabolites for confirmation.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for MDMB-CHMINACA?

A1: The most widely used techniques are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][16] LC-MS/MS is often preferred for its high sensitivity and ability to analyze thermally labile compounds without derivatization.[4] High-resolution mass spectrometry (HRMS) is also increasingly used for its capability in non-targeted screening and metabolite identification.[4][14]

Q2: Which biological matrix is best for detecting MDMB-CHMINACA use?

A2: The choice of matrix depends on the desired detection window.

• Blood/Plasma/Serum: Suitable for detecting recent use (hours to a day), but the parent compound is often found at very low concentrations due to rapid metabolism.[4]

• Urine: A longer detection window (days), but typically only metabolites are detectable. This makes metabolite identification crucial for urine analysis.[4][12]

• Hair: Offers the longest detection window (weeks to months), making it suitable for assessing chronic exposure.[4][17] However, external contamination can be a challenge.[4]

• Oral Fluid: Provides a similar detection window to blood for the parent compound and is collected non-invasively.[4]

Q3: What are typical validation parameters for MDMB-CHMINACA analytical methods?

A3: A comprehensive method validation should include the evaluation of selectivity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision (intra- and inter-day), recovery, matrix effect, and stability.[6][18]

Q4: How can I overcome the lack of a certified reference standard for a newly identified MDMB-CHMINACA analogue?

A4: This is a significant challenge due to the rapid emergence of new synthetic cannabinoids.[4] High-resolution mass spectrometry (HRMS) can be invaluable in this scenario. It allows for the determination of the elemental composition from the accurate mass measurement, aiding in the tentative identification of the new analogue.[4]

Quantitative Data Summary

The following tables summarize typical validation parameters for the analysis of MDMB-CHMINACA and related synthetic cannabinoids in various biological matrices.

Table 1: LC-MS/MS Method Validation Parameters in Blood

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Accuracy (%)	Precision (RSD%)	Recovery (%)	Matrix Effect (%)	Reference
4F-MDMB-BINACA	0.02	0.05	>0.995	91.6-107.1	1.4-8.5	83.1-97.5	91.1-109.4	[6]
4F-MDMB-BICA	0.004	0.011	>0.99	85-115	<15	>70	Variable	[19]
5F-MDMB-PICA	0.11	0.50	>0.99	92.7-96.1	6.4-8.3	85.1	22.5	[20]

Table 2: LC-MS/MS Method Validation Parameters in Urine

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Accuracy (%)	Precision (RSD%)	Recovery (%)	Matrix Effect (%)	Reference
4F-MDMB-BICA	0.003	0.010	>0.99	85-115	<15	>70	Variable	[19]
MDMB-4en-PINACA Metabolite	0.00125	0.003	>0.99	92.0-106.8	3.9-8.8	92.0-106.8	93.4-118.0	[21]

Table 3: Method Validation Parameters in Hair

Analyte	LOD (pg/mg)	LOQ (pg/mg)	Linearity (R²)	Accuracy (%)	Precision (RSD%)	Recovery (%)	Matrix Effect (%)	Reference
Multiple SCs	0.5-5	1-10	>0.997	92.1-110.7	<10.13	36.1-93.3	19.1-110.0	[17]
5F-MDMB-PICA & Metabolites	-	-	>0.999	95.4-107.4	<12.2	61.1-93.3	19.1-102.6	[17]

Experimental Protocols

Protocol 1: Sample Preparation of Blood using Protein Precipitation (PPT)

This protocol is a rapid and simple method for sample cleanup.

• To 200 µL of whole blood, add 20 µL of an internal standard solution.[2]

• Add 600 µL of ice-cold acetonitrile (B52724) dropwise while vortexing.[1][2]

• Vortex the mixture for 5 minutes.[2]

• Centrifuge at 13,000 rpm for 5 minutes.[2]

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30-40°C.[2][3]

• Reconstitute the dried extract in 100 µL of the initial mobile phase.[2][3]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation of Urine using Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting MDMB-CHMINACA metabolites from urine.

• To 1 mL of urine, add an appropriate internal standard.

• If analyzing for glucuronidated metabolites, perform enzymatic hydrolysis with β-glucuronidase.[8][12]

• Add 1 mL of an appropriate buffer to adjust the pH (e.g., ammonium (B1175870) carbonate buffer, pH 9.3).[8]

• Add 3 mL of an organic extraction solvent (e.g., methyl tert-butyl ether).[8]

• Vortex or rotate for 15 minutes.[8]

• Centrifuge to separate the layers.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for analysis.

Visualizations

Caption: Experimental workflow for the analysis of MDMB-CHMINACA in blood samples.

Caption: Troubleshooting decision tree for addressing significant matrix effects.

References

• 1. d-nb.info [d-nb.info]
• 2. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. ojp.gov [ojp.gov]
• 8. ojp.gov [ojp.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of synthetic cannabinoids in wastewater of major cities in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uniklinik-freiburg.de [uniklinik-freiburg.de]
• 12. Identification and quantification of predominant metabolites of synthetic cannabinoid MAB-CHMINACA in an authentic human urine specimen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Analytical Methodologies for the Characterization and Analysis of the Parent Compound and Phase I Metabolites of 4F-MDMB-BICA in Human Microsome, Urine and Blood Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 20. GC–MS/MS analysis of synthetic cannabinoids 5F-MDMB-PICA and 5F-CUMYL-PICA in forensic cases - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Quantification of MDMB-CHMINACA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of MDMB-CHMINACA and related synthetic cannabinoids by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of MDMB-CHMINACA?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In the context of MDMB-CHMINACA quantification, these effects can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), resulting in inaccurate and unreliable measurements.[2] This phenomenon can significantly compromise the precision and accuracy of the quantitative results.

Q2: What are the primary sources of matrix effects in biological samples?

A2: The primary sources of matrix effects in biological matrices such as blood, plasma, urine, and hair are endogenous components. These include phospholipids, salts, proteins, and metabolites that can co-elute with MDMB-CHMINACA and interfere with the ionization process in the mass spectrometer's ion source.[2]

Q3: How can I assess the extent of matrix effects in my assay?

A3: The matrix effect can be quantitatively assessed by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. The formula is as follows:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What are the most effective strategies to minimize matrix effects?

A4: A multi-faceted approach is often the most effective. This includes:

• Efficient Sample Preparation: Employing techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a significant portion of interfering matrix components.[2]

• Chromatographic Separation: Optimizing the LC method to achieve baseline separation of MDMB-CHMINACA from matrix interferences.

• Use of an Internal Standard: Incorporating a stable isotope-labeled internal standard (SIL-IS) of MDMB-CHMINACA is the gold standard for compensating for matrix effects. The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for accurate correction.[2]

• Matrix-Matched Calibrators: Preparing calibration standards in a blank matrix that is identical to the samples to be analyzed can also help to compensate for matrix effects.[3]

Q5: What should I do if a stable isotope-labeled internal standard for MDMB-CHMINACA is unavailable?

A5: If a specific SIL-IS is not available, a structural analog or a deuterated version of a related synthetic cannabinoid can be used as an alternative internal standard.[4] However, it is crucial to validate that the chosen analog exhibits similar chromatographic behavior and ionization characteristics to MDMB-CHMINACA. Another approach is to use the standard addition method, where known amounts of the analyte are added to the sample to create a calibration curve within the sample matrix itself.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	- Column contamination or degradation.- Inappropriate mobile phase pH.- Co-eluting interferences.	- Use a guard column and/or wash the analytical column.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Optimize the LC gradient to better separate the analyte from interferences.
Inconsistent or Low Analyte Recovery	- Inefficient extraction procedure.- Analyte degradation during sample processing.- Suboptimal elution solvent in SPE.	- Re-evaluate and optimize the sample preparation method (e.g., change SPE sorbent, adjust pH).- Minimize sample processing time and temperature.- Test different elution solvents and volumes for SPE.
Significant Ion Suppression or Enhancement	- High concentration of co-eluting matrix components.- Inefficient sample cleanup.	- Improve sample preparation by using a more selective method (e.g., SPE instead of protein precipitation).- Dilute the sample, if sensitivity allows.- Optimize the chromatographic method to separate the analyte from the suppression/enhancement zone.
Non-linear Calibration Curve	- Matrix effects varying with concentration.- Saturation of the detector at high concentrations.- Inappropriate weighting of the regression model.	- Use matrix-matched calibrators.- Extend the calibration range to lower concentrations.- Apply a weighted linear regression (e.g., 1/x or 1/x²) to the calibration curve.[3]

Experimental Protocols

Below are example experimental protocols for the quantification of synthetic cannabinoids, which can be adapted for MDMB-CHMINACA.

Sample Preparation: Solid-Phase Extraction (SPE) for Whole Blood

This protocol is based on a method for the analysis of 4F-MDMB-BINACA and can be a starting point for MDMB-CHMINACA.[3]

• Sample Pre-treatment: To 1 mL of whole blood, add an internal standard.

• Vortex and Centrifuge: Vortex the samples and then centrifuge at 5000 rpm for 10 minutes.[3]

• SPE Cartridge Conditioning: Condition an OASIS HLB 3 cc, 60 mg SPE cartridge with 2 mL of ethyl acetate (B1210297), followed by 2 mL of methanol (B129727), and finally 2 mL of distilled water.[3]

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water (v/v).[3]

• Drying: Dry the cartridge under a stream of nitrogen for 10 minutes.[3]

• Elution: Elute the analyte with two aliquots of 0.5 mL of methanol followed by two aliquots of 0.5 mL of ethyl acetate.[3]

• Evaporation and Reconstitution: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. Reconstitute the residue in 0.5 mL of the initial mobile phase.[3]

LC-MS/MS Parameters

The following are example parameters that can be optimized for MDMB-CHMINACA analysis.

Liquid Chromatography (LC) Conditions (Adapted from a method for 4F-MDMB-BINACA[3])

Parameter	Value
Column	Agilent Poroshell 2.7 µm (150 × 4.6 mm)
Mobile Phase A	5 mM ammonium (B1175870) acetate with 0.1% formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.6 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

LC Gradient Program

Time (min)	% Mobile Phase B
0.0 - 0.3	10
0.3 - 3.0	10 → 80
3.0 - 7.0	80 → 95
7.0 - 11.0	95
11.0 - 11.1	95 → 10
11.1 - 15.0	10

Mass Spectrometry (MS) Conditions (Example for ESI+)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Nebulizing Gas Flow	3 L/min
Heating Gas Flow	10 L/min
Interface Temperature	300 °C
Heat Block Temperature	400 °C

Multiple Reaction Monitoring (MRM) Transitions for a Related Compound (4F-MDMB-BINACA) [3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4F-MDMB-BINACA	364.00	219.20 (Quantifier)	-27
145.10 (Qualifier)	-42
304.20 (Qualifier)	-17

Note: MRM transitions for MDMB-CHMINACA need to be empirically determined.

Quantitative Data Summary

The following tables summarize validation data from published methods for synthetic cannabinoids, which can serve as a benchmark when developing a method for MDMB-CHMINACA.

Table 1: Recovery and Matrix Effect Data for 4F-MDMB-BINACA in Whole Blood [3]

Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
0.05	95.7 - 97.5	91.1 - 113.7
2.5	84.1 - 87.1	100.3 - 107.2
10.0	83.1 - 87.3	99.7 - 109.4

Table 2: Recovery and Matrix Effect Data for Various Synthetic Cannabinoids in Human Hair [5]

Analyte	Recovery (%)	Matrix Effect (%)
Synthetic Cannabinoid Mix	36.1 - 93.3	19.1 - 110.0
5F-MDMB-PICA and metabolites	61.1 - 93.3	19.1 - 102.6

Visual Diagrams

Caption: Experimental workflow for MDMB-CHMINACA quantification.

Caption: Troubleshooting logic for LC-MS/MS analysis issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Improving the stability of Mdmb-chminaca and its metabolites during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of MDMB-CHMINACA and its metabolites during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Troubleshooting Guide

This guide is designed to help you troubleshoot common problems related to the storage and analysis of MDMB-CHMINACA and its metabolites.

Issue	Potential Cause	Recommended Solution
Low or undetectable parent compound (MDMB-CHMINACA) concentration in blood/plasma samples stored at room temperature or refrigerated.	MDMB-CHMINACA is known to be unstable in blood at room temperature (22°C) and under refrigeration (4°C).[1][2] It can degrade to its butanoic acid metabolite.[1][2]	For optimal stability, store blood and plasma samples frozen at -20°C or lower.[1][2][3][4] If frozen storage is not immediately possible, minimize the time samples spend at higher temperatures. Consider analyzing for the more stable carboxylic acid metabolites as an indicator of exposure.[1][2]
Inconsistent analytical results for MDMB-CHMINACA metabolites in urine.	The pH of the urine can affect the stability of certain drug metabolites. For some synthetic cannabinoids, recovery from alkaline urine has been shown to be lower than from neutral or acidic urine, possibly due to degradation.[5]	Measure and record the pH of the urine samples upon collection. If significant degradation is suspected, consider adjusting the pH to a neutral or slightly acidic range before long-term storage. However, be aware that this could affect other analytes. It is crucial to validate any pH adjustment procedures.
Analyte loss when using certain types of storage containers.	Adsorption of cannabinoids to container surfaces, particularly plastic, can lead to a decrease in the measured concentration. This effect can be more pronounced at lower temperatures and with smaller sample volumes.[6]	Whenever possible, use glass vials for storing solutions and biological samples containing MDMB-CHMINACA and its metabolites.[6] If plastic containers must be used, polypropylene (B1209903) and polyethylene (B3416737) are common choices, but it is essential to validate their use for your specific application.[6]
Reduced recovery of analytes after freeze-thaw cycles.	Repeated freezing and thawing can lead to the degradation of some compounds.	Aliquot samples into smaller, single-use volumes before freezing to avoid multiple freeze-thaw cycles.[7] Most synthetic cannabinoids and their metabolites have been shown to be stable for at least three freeze-thaw cycles, but it is good practice to minimize this.[8]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for MDMB-CHMINACA and its metabolites in biological matrices?

A1: For long-term stability of MDMB-CHMINACA and its metabolites in biological matrices such as blood and urine, it is highly recommended to store samples in a freezer at -20°C or ideally at -80°C.[3][4][9][10] Storage at room temperature or in a refrigerator can lead to significant degradation of the parent compound, often through hydrolysis to its carboxylic acid metabolite.[1][2]

Q2: How long can I expect MDMB-CHMINACA and its metabolites to be stable under different storage conditions?

A2: The stability of MDMB-CHMINACA and its metabolites is highly dependent on the storage temperature and the matrix. While specific long-term stability data for MDMB-CHMINACA is limited in the provided search results, data for structurally similar synthetic cannabinoids provides valuable insights.

Summary of Synthetic Cannabinoid Stability in Biological Samples

Matrix	Storage Temperature	Observed Stability	Source
Blood	Room Temperature (22°C)	Significant degradation of some parent compounds (e.g., XLR-11, 5F-MDMB-PINACA) within weeks.[1][3] Butanoic acid metabolites are generally stable.[1][2]	[1][2][3]
Refrigerated (4°C)	Significant degradation of some parent compounds observed over several weeks.[1][3] Metabolites tend to be more stable.[2]	[1][2][3]
Frozen (-20°C)	Parent compounds and metabolites are generally stable for several months to over a year.[3][4][8][9]	[3][4][8][9]
Urine	Room Temperature (25°C)	Variable stability, with some studies showing significant loss over weeks.[6]	[6]
Refrigerated (4°C)	Variable stability, with some studies showing significant loss over weeks.[6]	[6]
Frozen (-20°C)	Good stability, with recoveries of around 85% reported after 20 weeks for some cannabinoids.[6] Metabolites are generally stable.[8]	[6][8]

Q3: What are the primary degradation pathways for MDMB-CHMINACA during storage?

A3: The primary degradation pathway for MDMB-CHMINACA, and other synthetic cannabinoids with an ester group, is hydrolysis.[1][2] This process breaks the ester bond, resulting in the formation of the corresponding carboxylic acid metabolite. This hydrolysis can occur both in vivo as part of metabolism and in vitro during storage, especially at non-frozen temperatures.[1][2][11]

Q4: Are there any recommended sample collection and handling procedures to improve stability?

A4: Yes, proper collection and handling are crucial. Here are some best practices:

• Use appropriate collection tubes: For blood, use tubes containing a preservative such as sodium fluoride (B91410) and an anticoagulant like potassium oxalate.[8]

• Minimize processing time: Process samples as quickly as possible after collection.

• Prompt freezing: Freeze samples intended for long-term storage at -20°C or -80°C as soon as possible.[10]

• Avoid light exposure: Store samples in the dark to prevent potential photodegradation.[12]

• Use glass containers: When possible, use amber glass vials to minimize adsorption to container walls and protect from light.[6]

Experimental Protocols

Protocol 1: Long-Term Stability Assessment of MDMB-CHMINACA in Whole Blood

This protocol outlines a general procedure for evaluating the long-term stability of MDMB-CHMINACA in whole blood at different storage temperatures.

• Preparation of Spiked Samples:

  • Obtain a pool of fresh, drug-free human whole blood containing sodium fluoride and potassium oxalate.

  • Prepare a stock solution of MDMB-CHMINACA in a suitable organic solvent (e.g., methanol).

  • Spike the whole blood with the MDMB-CHMINACA stock solution to achieve the desired final concentrations (e.g., low and high quality control levels). Ensure the volume of organic solvent is minimal (e.g., <1% of the total blood volume) to avoid protein precipitation.

  • Gently mix the spiked blood thoroughly.

• Aliquoting and Storage:

  • Aliquot the spiked whole blood into appropriately labeled cryovials for each time point and storage condition.

  • Store the aliquots at three different temperatures:

    • Room temperature (~22°C)

    • Refrigerated (4°C)

    • Frozen (-20°C)

  • Include a set of "time zero" samples to be analyzed immediately.

• Sample Analysis at Timed Intervals:

  • At predetermined time points (e.g., day 0, week 1, week 2, month 1, month 3, etc.), retrieve a set of aliquots from each storage condition.

  • Allow frozen and refrigerated samples to equilibrate to room temperature before processing.

  • Extract MDMB-CHMINACA and its potential metabolites from the whole blood using a validated extraction method (e.g., liquid-liquid extraction or solid-phase extraction).

  • Analyze the extracts using a validated analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis:

  • Calculate the mean concentration of MDMB-CHMINACA at each time point for each storage condition.

  • Compare the mean concentrations at each time point to the mean concentration at time zero to determine the percentage of degradation.

  • The analyte is considered stable if the mean concentration is within a predefined acceptance range (e.g., ±15% of the initial concentration).

Protocol 2: Sample Preparation for LC-MS/MS Analysis of MDMB-CHMINACA and Metabolites from Urine

This protocol provides a general workflow for the extraction of MDMB-CHMINACA and its metabolites from urine samples prior to LC-MS/MS analysis.

• Enzymatic Hydrolysis (for glucuronidated metabolites):

  • To 1 mL of urine, add an internal standard solution.

  • Add a buffer solution to adjust the pH for optimal β-glucuronidase activity (typically pH 4-5).

  • Add β-glucuronidase enzyme.

  • Incubate the mixture (e.g., at 50-60°C for 1-3 hours) to cleave the glucuronide conjugates.[13]

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode or polymeric sorbent) with methanol (B129727) followed by deionized water.

  • Load the hydrolyzed urine sample onto the SPE cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove interferences.

  • Dry the cartridge thoroughly under vacuum or nitrogen.

  • Elute the analytes with a suitable organic solvent or solvent mixture (e.g., methanol, acetonitrile, or a mixture with a modifying agent like formic acid or ammonia).[13]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume of the mobile phase used for the LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for injection.

Visualizations

Caption: Experimental workflow for urine sample preparation and analysis.

Caption: Factors influencing the stability of MDMB-CHMINACA.

References

• 1. Evaluation of Synthetic Cannabinoid Metabolites in Human Blood in the Absence of Parent Compounds—A Stability Assessment [cfsre.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Stability of synthetic cannabinoids in biological specimens : analysis through liquid chromatography tandem mass spectrometry. [shareok.org]
• 5. mdpi.com [mdpi.com]
• 6. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. ojp.gov [ojp.gov]
• 9. hama-med.repo.nii.ac.jp [hama-med.repo.nii.ac.jp]
• 10. Best Storage Practices for Cannabis Genetic Material in Ultra-Low Freezers | Labcompare [labcompare.com]
• 11. researchgate.net [researchgate.net]
• 12. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]
• 13. diva-portal.org [diva-portal.org]

Technical Support Center: Optimization of MDMB-CHMINACA Extraction Efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of MDMB-CHMINACA from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting MDMB-CHMINACA from biological matrices?

A1: The most prevalent methods for extracting MDMB-CHMINACA and other synthetic cannabinoids from biological matrices such as blood, urine, and oral fluid are Protein Precipitation (PPT), Supported Liquid Extraction (SLE), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).[1][2][3][4][5] The choice of method often depends on the specific matrix, required cleanliness of the extract, sample throughput, and available resources.[1] SPE is known for providing the cleanest extracts, while PPT is a rapid and cost-effective option for high-throughput screening.[1]

Q2: Why am I observing low recovery of MDMB-CHMINACA in my extracts?

A2: Low recovery can stem from several factors. Inadequate extraction solvent polarity may fail to efficiently partition the analyte from the matrix. For LLE, ensure the organic solvent is immiscible with the aqueous sample and has a high affinity for MDMB-CHMINACA.[2] In SPE, the choice of sorbent and elution solvent is critical; ensure the sorbent retains the analyte during washing steps and the elution solvent is strong enough to desorb it completely.[1][6] Additionally, the stability of MDMB-CHMINACA in the biological matrix can be a factor, as some synthetic cannabinoids can degrade at room temperature.[7]

Q3: What are matrix effects and how can I minimize them?

A3: Matrix effects are the alteration of analyte ionization in the mass spectrometer's source due to co-eluting endogenous compounds from the sample matrix.[2] These effects can lead to ion suppression or enhancement, impacting the accuracy and precision of quantification. To minimize matrix effects, it is crucial to have an effective sample cleanup. SPE is generally considered superior to LLE and PPT in reducing matrix effects.[2][8] The use of an internal standard that is structurally similar to the analyte can also help to compensate for matrix effects.

Q4: How should I store my biological samples to ensure the stability of MDMB-CHMINACA?

A4: For long-term storage, it is recommended to keep biological samples frozen, typically at -20°C or lower.[7][9] Some synthetic cannabinoids have shown instability at room temperature and even under refrigeration.[7] For short-term storage, refrigeration is preferable to room temperature. It is also advisable to minimize freeze-thaw cycles, as this can affect analyte stability.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	Inefficient extraction solvent in LLE.	Test solvents with different polarities. A common choice for synthetic cannabinoids is a mixture like hexane/ethyl acetate.[1]
Incomplete elution from SPE cartridge.	Increase the volume or strength of the elution solvent. Methanol (B129727) or acetonitrile (B52724) are commonly used.[1][6]
Analyte degradation.	Ensure proper sample storage (frozen) and minimize sample processing time.[7]
High Matrix Effects	Insufficient sample cleanup.	Employ a more rigorous extraction method like SPE, which provides cleaner extracts compared to PPT or LLE.[1][2]
Co-elution of interfering compounds.	Optimize the chromatographic method to better separate the analyte from matrix components.
Poor Reproducibility	Inconsistent sample pre-treatment.	Ensure consistent and thorough vortexing, pH adjustment, and incubation times for all samples.
Variable extraction conditions.	Maintain consistent solvent volumes, extraction times, and evaporation temperatures.
Peak Tailing or Splitting in Chromatography	Active sites on the analytical column.	Use a column with end-capping or add a modifier to the mobile phase.
Sample overload.	Dilute the reconstituted extract before injection.

Quantitative Data Summary

Table 1: Comparison of Extraction Methods for MDMB-CHMINACA and Related Synthetic Cannabinoids

Extraction Method	Matrix	Recovery (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Solid-Phase Extraction (SPE)	Urine	69.90 - 118.39	-	0.01 - 0.1 ng/mL	[8][10]
Supported Liquid Extraction (SLE)	Blood	> 60	-	-	[11]
Solid-Phase Extraction (SPE)	Oral Fluid	73 - 96	0.6–0.7 µg L−1	2.2 and 2.6 µg L−1	[6][12]
Liquid-Liquid Extraction (LLE)	Blood	-	0.60 ng/mL	-	[13]
Solid-Phase Extraction (SPE)	Blood	-	1.29 ng/mL	-	[13]

Experimental Protocols

Solid-Phase Extraction (SPE) for MDMB-CHMINACA in Urine

This protocol is a generalized procedure based on common practices for synthetic cannabinoid extraction.

• Sample Pre-treatment: To 1 mL of urine, add an internal standard. If required, perform enzymatic hydrolysis to cleave glucuronide conjugates. Adjust the pH of the sample with a buffer (e.g., phosphate (B84403) buffer, pH 6).[1]

• Cartridge Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) with 1 mL of methanol followed by 1 mL of water.[8][10]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak solvent mixture (e.g., 20% methanol in water) to remove polar interferences.[1]

• Drying: Dry the cartridge under vacuum or positive pressure for 5-10 minutes.[1]

• Elution: Elute MDMB-CHMINACA with 1 mL of methanol or acetonitrile.[1][6]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[1]

Supported Liquid Extraction (SLE) for MDMB-CHMINACA in Blood

This protocol is a generalized procedure based on common practices.

• Sample Pre-treatment: To 500 µL of whole blood, add 25 µL of internal standard and vortex. Add 500 µL of deionized water to lyse the cells and buffer the sample, then vortex again.[11]

• Sample Loading: Load the pre-treated sample onto an ISOLUTE® SLE+ cartridge and allow it to absorb for 5 minutes.[11]

• Elution: Apply the elution solvent (e.g., two aliquots of 2.5 mL of 95:5 hexane/ethyl acetate) and allow it to flow under gravity for 5 minutes for each aliquot.[1][11]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for analysis.[11]

Visualizations

Caption: Workflow for Solid-Phase Extraction (SPE) of MDMB-CHMINACA.

Caption: Troubleshooting logic for low analyte signal in MDMB-CHMINACA analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 5. mdpi.com [mdpi.com]
• 6. Determination of synthetic cannabinoids in oral fluids by liquid chromatography with fluorescence detection after solid-phase extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ojp.gov [ojp.gov]
• 8. preprints.org [preprints.org]
• 9. hama-med.repo.nii.ac.jp [hama-med.repo.nii.ac.jp]
• 10. researchgate.net [researchgate.net]
• 11. news-medical.net [news-medical.net]
• 12. researchgate.net [researchgate.net]
• 13. Rapid SPE-LC–MS/MS Method for Detection and Quantification of MDMB-4en-PINACA and ADB-BUTINACA in Blood and Urine Using Solid-Phase Extraction | AVESİS [avesis.ktu.edu.tr]

Troubleshooting Mdmb-chminaca fragmentation patterns in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MDMB-CHMINACA and related synthetic cannabinoids.

Troubleshooting Guides

This section addresses common issues encountered during the mass spectrometric analysis of MDMB-CHMINACA in a question-and-answer format.

Q1: Why am I not observing the expected molecular ion peak ([M+H]⁺) for MDMB-CHMINACA in my LC-MS analysis?

A1: A weak or absent molecular ion peak can be attributed to several factors:

• In-source Fragmentation: The compound may be fragmenting within the ion source before reaching the mass analyzer. To mitigate this, try reducing the source temperature or utilizing a softer ionization technique.

• Poor Ionization Efficiency: The pH of the mobile phase is critical for efficient protonation of MDMB-CHMINACA. For amine-containing compounds like this, a slightly acidic mobile phase (e.g., containing 0.1% formic acid) is recommended to promote the formation of [M+H]⁺ ions.

• Incorrect Mass Range: Ensure the mass spectrometer's scan range is set appropriately to include the expected mass-to-charge ratio (m/z) of the molecular ion.

Q2: My chromatogram shows significant peak tailing for MDMB-CHMINACA. What could be the cause?

A2: Peak tailing can arise from both chemical and physical issues. If all peaks in your chromatogram exhibit tailing, a physical problem with your column or system is likely. However, if only the MDMB-CHMINACA peak is tailing, a chemical issue is more probable. Consider the following:

• Secondary Interactions: The basic nitrogen atom in the MDMB-CHMINACA structure can interact with acidic silanol (B1196071) groups on the surface of silica-based columns. Employing an end-capped column or using a mobile phase with a lower pH can help minimize these interactions.

• Mass Overload: Injecting an overly concentrated sample can lead to peak tailing. Try diluting your sample to an appropriate concentration.

Q3: I am experiencing poor sensitivity and a low signal-to-noise ratio for MDMB-CHMINACA.

A3: Poor sensitivity can stem from various factors, ranging from sample preparation to instrument settings:

• Inefficient Extraction: The extraction method may not be effectively recovering the analyte from the sample matrix. Optimization of the extraction protocol is crucial.

• Suboptimal LC-MS/MS Parameters: The instrument parameters may not be optimized for your specific analyte. A thorough optimization of the mass spectrometer's source parameters (e.g., spray voltage, gas temperatures) and analyte-specific parameters (e.g., collision energy) is recommended.[1] Ensuring a sharp and symmetrical chromatographic peak shape is also vital for an optimal signal-to-noise ratio.[1]

Q4: I am observing unexpected or unidentifiable fragments in my MS/MS spectrum.

A4: The presence of unexpected peaks can be due to contamination, carryover, or the presence of isomers or metabolites.

• Contamination: Inject a blank solvent to check for system contamination. If peaks are present, cleaning the injection port, syringe, and sample loop is necessary. Ensure the mobile phase is prepared with high-purity solvents and fresh reagents.

• Carryover: If a high-concentration sample is analyzed before a low-concentration one, carryover can occur. Optimize the injector wash procedure using a strong solvent to effectively clean the needle and injection port between sample injections.

Frequently Asked Questions (FAQs)

Q1: What are the major fragmentation pathways for MDMB-CHMINACA in positive ion ESI-MS/MS?

A1: The fragmentation of MDMB-CHMINACA and related indazole carboxamide synthetic cannabinoids typically involves several key pathways. These include the cleavage of the amide bond, fragmentation of the tert-leucinate moiety, and cleavage of the cyclohexylmethyl group. The fragmentation pattern of synthetic cannabinoids with a 3-carboxamide-indole/indazole structure often involves the γ-cleavage of the N-C bond in the side chain at the C-3 position.[2]

Q2: What are the common metabolites of MDMB-CHMINACA and how can they be identified by mass spectrometry?

A2: The major biotransformations of MDMB-CHMINACA include hydroxylation and ester hydrolysis.[3] Hydroxylation primarily occurs on the cyclohexylmethyl (CHM) moiety.[3] Metabolites are often identified as products of hydrolysis, mono- and dihydroxylation, reduction, and other combinations of these processes.[4] In urine, these metabolites can also be found as glucuronide conjugates.[4]

Q3: What are the recommended sample preparation techniques for the analysis of MDMB-CHMINACA in biological matrices?

A3: Due to the complexity of biological matrices, sample preparation is critical to reduce matrix effects and improve sensitivity.[5] Common techniques include:

• Liquid-Liquid Extraction (LLE): An effective method for separating the analyte from interfering substances.

• Solid-Phase Extraction (SPE): Generally more effective at removing co-eluting matrix components.[1] A common procedure involves conditioning an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) and water, loading the sample, washing with a weak organic solvent, and eluting the analyte with a stronger solvent.[1]

Q4: How can I avoid analyte degradation during sample storage and preparation?

A4: Synthetic cannabinoids can be susceptible to degradation. Proper storage of samples at -20°C or below is recommended to maintain stability. It is also advisable to prepare fresh working solutions and analyze them promptly.

Data Presentation

Table 1: Key Mass Spectral Fragments of MDMB-CHMINACA and Related Compounds

Compound	Precursor Ion (m/z) [M+H]⁺	Key Fragment Ions (m/z)	Ionization Mode
MDMB-CHMINACA	386.27	327.22, 285.17, 243.15, 145.06	ESI+
MDMB-4en-PINACA	358.24	301.20, 213.14, 145.06, 131.05	ESI+
5F-MDMB-PICA	377.21	232.12, 204.08, 144.05	CI+
ADB-CHMINACA	357.26	340.23, 312.24, 241.17	ESI+

Data compiled from multiple sources and may vary depending on instrumentation and experimental conditions.

Experimental Protocols

Protocol 1: Sample Preparation of Whole Blood using Protein Precipitation

• To 0.2 mL of whole blood, add 0.6 mL of acetonitrile (B52724).

• Vortex the sample continuously during the addition of acetonitrile.

• Mix the sample for 5 minutes and then centrifuge at 13,000 rpm for 5 minutes.

• Transfer the organic solvent supernatant to a clean 2 mL glass vial.

• Evaporate the acetonitrile to dryness under a stream of air at 30°C.

• Reconstitute the dry residue in 100 µL of a mixture of 0.1% formic acid in acetonitrile/0.1% formic acid in water (1:4, v/v).

• Transfer the reconstituted solution to an autosampler vial insert for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Synthetic Cannabinoids

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over a suitable time to achieve separation.

• Flow Rate: Typically in the range of 0.3-0.8 mL/min.

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted analysis or full scan/product ion scan for identification.

Mandatory Visualization

Caption: Proposed ESI-MS/MS fragmentation pathway of MDMB-CHMINACA.

Caption: General experimental workflow for MDMB-CHMINACA analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. Detection of Metabolites of the New Synthetic Cannabinoid MDMB-4en-PINACA in Human Urine by Liquid and Gas Chromato-Mass Spectrometry Methods - Nikolaev - Journal of Analytical Chemistry [archivog.com]
• 5. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Analysis of MDMB-CHMINACA Reference Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MDMB-CHMINACA reference standards. Our goal is to help you achieve accurate and reliable results in your purity analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for assessing the purity of an MDMB-CHMINACA reference standard?

A1: A multi-method approach is recommended for the comprehensive purity assessment of an MDMB-CHMINACA reference standard. The most commonly employed and effective techniques are:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS or LC-HRMS): This is a highly sensitive and selective method for identifying and quantifying the parent compound and any potential impurities.[1] High-resolution mass spectrometry (HRMS) is particularly useful for identifying unknown impurities.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): While a common technique, it should be used with caution as some synthetic cannabinoids can be thermally labile and may degrade in the injector port, potentially leading to inaccurate purity assessments.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation and can confirm the identity of the main component and help characterize impurities without the need for reference standards of those impurities.[3][4][5][6]

Q2: What are the expected storage conditions and stability for MDMB-CHMINACA reference standards?

A2: For long-term stability, MDMB-CHMINACA reference standards should be stored at -20°C.[7][8] Cayman Chemical suggests a stability of at least four years when stored under these conditions.[7] It is crucial to prevent repeated freeze-thaw cycles and exposure to light and humidity, as these can lead to degradation. Some synthetic cannabinoids have shown instability in blood samples when stored at room temperature or in the refrigerator, highlighting the importance of proper storage.[9]

Q3: What are common impurities that might be found in an MDMB-CHMINACA reference standard?

A3: Impurities in synthetic cannabinoid reference standards can originate from the synthesis process or degradation. Common impurities may include:

• Synthesis-related impurities: These can be starting materials, reagents, by-products, or isomers formed during synthesis.[10][11] For example, positional isomers or diastereomers may be present.

• Degradation products: Hydrolysis of the ester or amide functional groups can occur, especially with improper storage.

• Residual solvents: Solvents used during the synthesis and purification process may be present in trace amounts.

Q4: Can I use a single analytical method to confirm the purity of my MDMB-CHMINACA reference standard?

A4: While a single method like LC-HRMS can provide a good estimate of purity, relying on a single technique is not recommended for a complete purity profile. Different analytical techniques provide orthogonal information. For instance, LC-MS is excellent for detecting non-volatile impurities, while GC-MS can be better for volatile impurities. NMR provides detailed structural information that chromatographic methods cannot. Therefore, a combination of methods provides a more accurate and comprehensive assessment of purity.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected peaks in LC-MS chromatogram	1. Contamination of the solvent or sample vial.2. Presence of impurities in the reference standard.3. Degradation of the sample.	1. Run a blank injection with just the mobile phase and solvent to check for system contamination.2. Use high-purity solvents and new vials.3. Analyze the mass spectra of the unexpected peaks to tentatively identify them. Compare with known synthesis by-products or degradation products.4. Re-evaluate storage conditions and sample handling procedures.
Low purity result by GC-MS compared to vendor specification	1. Thermal degradation of MDMB-CHMINACA in the GC inlet.2. Incomplete derivatization (if used).	1. Lower the injector temperature to the minimum required for efficient volatilization.2. Use a splitless injection to minimize residence time in the inlet.3. Consider using a derivatization agent to improve thermal stability.4. Use LC-MS as an orthogonal technique to confirm the purity.[2]
Inconsistent quantification results	1. Poor sample solubility.2. Inaccurate standard preparation.3. Matrix effects (if analyzing in a complex matrix).	1. Ensure the reference standard is fully dissolved in the appropriate solvent. MDMB-CHMINACA is soluble in acetonitrile (B52724), DMF, DMSO, and ethanol.[7]2. Use a calibrated analytical balance and Class A volumetric flasks for standard preparation.3. Prepare a multi-point calibration curve and ensure it has a good linearity (r² > 0.99).4. If working with biological matrices, use an appropriate internal standard and validate the method for matrix effects.[1]
Broad or tailing peaks in chromatography	1. Column degradation.2. Inappropriate mobile phase pH.3. Column overload.	1. Use a guard column to protect the analytical column.2. Check the column's performance with a standard mixture.3. Ensure the mobile phase pH is compatible with the analyte and the column.4. Inject a smaller sample volume or a more dilute solution.

Experimental Protocols

Purity Analysis by Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

This protocol provides a general procedure for the purity analysis of an MDMB-CHMINACA reference standard using LC-HRMS. Instrument parameters may need to be optimized for your specific system.

a. Standard Preparation:

• Allow the MDMB-CHMINACA reference standard to equilibrate to room temperature before opening the vial.

• Accurately weigh a suitable amount of the standard and dissolve it in a known volume of methanol (B129727) or acetonitrile to prepare a stock solution (e.g., 1 mg/mL).

• From the stock solution, prepare a working solution at a concentration suitable for your instrument's sensitivity (e.g., 1 µg/mL).

b. LC-HRMS Parameters:

Parameter	Typical Value
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 - 0.6 mL/min[12]
Column Temperature	30 - 40 °C
Injection Volume	1 - 5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Scan Range	100 - 550 m/z[9][13]
Resolution	>10,000

c. Data Analysis:

• Integrate the peak area of MDMB-CHMINACA and all other detected peaks in the chromatogram.

• Calculate the purity by dividing the peak area of MDMB-CHMINACA by the total peak area of all components, expressed as a percentage.

• Analyze the high-resolution mass spectra of any impurities to determine their elemental composition and tentatively identify their structures.

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for GC-MS analysis. As MDMB-CHMINACA can be thermally labile, careful optimization of the injector temperature is crucial.

a. Standard Preparation:

• Prepare a stock solution of MDMB-CHMINACA in a volatile organic solvent like methanol or ethyl acetate (B1210297) (e.g., 1 mg/mL).

• Dilute the stock solution to a suitable concentration for GC-MS analysis (e.g., 10 µg/mL).

b. GC-MS Parameters:

Parameter	Typical Value
Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
Inlet Temperature	Start at a lower temperature (e.g., 250 °C) and optimize as needed.
Injection Mode	Splitless or split
Carrier Gas	Helium at a constant flow rate.
Oven Program	Start at a low temperature (e.g., 100 °C), ramp up to a high temperature (e.g., 300 °C) to ensure elution of all components.
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Range	40 - 600 m/z[14]

c. Data Analysis:

• Integrate the peak areas of all components in the total ion chromatogram.

• Calculate the purity as the percentage of the MDMB-CHMINACA peak area relative to the total peak area.

• Compare the mass spectrum of the main peak with a reference library to confirm the identity of MDMB-CHMINACA.[7]

Visualizations

Caption: Workflow for the purity analysis of MDMB-CHMINACA reference standards.

Caption: Troubleshooting decision tree for unexpected peaks in chromatography.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Analytically Confirmed Intoxications Involving MDMB-CHMICA from the STRIDA Project - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4F‐MDMB‐BINACA: A New Synthetic Cannabinoid Widely Implicated in Forensic Casework [cfsre.org]
• 5. 4F‐MDMB‐BINACA: A New Synthetic Cannabinoid Widely Implicated in Forensic Casework | Semantic Scholar [semanticscholar.org]
• 6. academic.oup.com [academic.oup.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. ojp.gov [ojp.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Screening and Quantification of the Synthetic Cannabinoid Receptor Agonist 5F‐MDMB‐PINACA From Seized Prison Paper Using Ultraperformance Liquid Chromatography–Mass Spectrometry Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cfsre.org [cfsre.org]
• 14. GC-MS Identification and Quantification of the Synthetic Cannabinoid MDMB-4en- PINACA in Cannabis-derived Material Seized in the Turin Metropolitan Area (Italy) | Bentham Science [benthamscience.com]

Identification of Mdmb-chminaca synthesis impurities

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during the synthesis and analysis of MDMB-CHMINACA.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for MDMB-CHMINACA?

A1: The most common and anticipated synthetic route for MDMB-CHMINACA involves the amide coupling of 1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid with methyl (S)-2-amino-3,3-dimethylbutanoate (L-tert-leucine methyl ester). This reaction is typically facilitated by a coupling agent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

Q2: Why is the (S)-enantiomer of MDMB-CHMINACA typically the exclusive product found in commercial samples?

A2: The prevalence of the (S)-enantiomer is due to the use of the readily available and less expensive "L" form of the starting material, L-tert-leucine methyl ester, in the synthesis.[1]

Q3: What are the main metabolic pathways of MDMB-CHMINACA, and how can this information aid in my research?

A3: The primary metabolic reactions of MDMB-CHMINACA are mono-hydroxylation and hydrolysis of the carboxylic ester function.[1] Understanding these pathways is crucial for in vivo and in vitro studies, as it allows for the identification of expected metabolites in biological samples and aids in the design of experiments to study the compound's pharmacokinetics and pharmacodynamics.

Q4: What analytical techniques are most suitable for identifying MDMB-CHMINACA and its impurities?

A4: A combination of chromatographic and spectroscopic techniques is recommended for the unambiguous identification of MDMB-CHMINACA and its synthesis impurities. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are powerful tools for separation and initial identification. For definitive structural elucidation of unknown impurities, high-resolution mass spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy are indispensable.

Troubleshooting Guides

Problem 1: Low Yield of MDMB-CHMINACA

Potential Cause	Troubleshooting Steps
Incomplete reaction	- Ensure all reagents, especially the coupling agent and base, are fresh and anhydrous. - Extend the reaction time or slightly increase the reaction temperature. - Monitor the reaction progress using thin-layer chromatography (TLC) or LC-MS.
Degradation of starting materials or product	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation. - Ensure the reaction temperature is not excessively high.
Suboptimal coupling agent	- While HATU is common, other coupling agents like TBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate) can be used. Consider screening different coupling agents.
Poor quality of starting materials	- Verify the purity of 1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid and L-tert-leucine methyl ester using appropriate analytical techniques (e.g., NMR, melting point).

Problem 2: Presence of Unexpected Peaks in Chromatographic Analysis

Potential Cause	Troubleshooting Steps
Unreacted starting materials	- Compare the retention times and mass spectra of the unknown peaks with those of the starting materials (1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid and L-tert-leucine methyl ester). - Optimize the stoichiometry of the reactants to ensure complete consumption of the limiting reagent.
Byproducts from the coupling agent	- If using HATU, byproducts such as tetramethylurea (TMU) may be present. These can often be removed with an aqueous work-up.
Side reactions	- The formation of MDMB-ICA (the carboxylic acid hydrolysis product of MDMB-CHMINACA) can occur if water is present. Ensure anhydrous reaction conditions. - Other side reactions may lead to the formation of various impurities (see Table 1).
Product degradation	- MDMB-CHMINACA can degrade under certain conditions (e.g., exposure to strong acids or bases, high temperatures). Ensure proper storage and handling of the final product.

Data Presentation: Potential and Identified Synthesis Impurities of MDMB-CHMINACA

While a comprehensive quantitative analysis of all potential impurities is not publicly available, the following table summarizes impurities that have been identified or are likely to be present based on the common synthetic route and related research. The relative amounts of these impurities can vary significantly depending on the specific reaction conditions and purification methods used.

Impurity Name	Potential Origin	Analytical Identification
1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid	Unreacted starting material	LC-MS, GC-MS
L-tert-leucine methyl ester	Unreacted starting material	LC-MS, GC-MS
MDMB-ICA (hydrolysis product)	Hydrolysis of the methyl ester of MDMB-CHMINACA	LC-MS, HR-MS, NMR
Tetramethylurea (TMU)	Byproduct of HATU coupling agent	GC-MS
Di-substituted indole (B1671886) species	Side reaction during indole alkylation	LC-MS, HR-MS, NMR
Racemic mixture (presence of (R)-enantiomer)	Use of racemic starting materials	Chiral HPLC

Experimental Protocols

Representative Synthesis of MDMB-CHMINACA

This protocol is a representative method based on the synthesis of structurally similar compounds.

• Preparation of 1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid:

  • To a solution of indole-3-carboxylic acid in a suitable solvent (e.g., dimethylformamide - DMF), add a base such as sodium hydride (NaH).

  • Slowly add (bromomethyl)cyclohexane (B57075) and stir the mixture at room temperature until the reaction is complete (monitor by TLC).

  • Quench the reaction with water and extract the product with an organic solvent. Purify the product by recrystallization or column chromatography.

• Amide Coupling:

  • Dissolve 1-(cyclohexylmethyl)-1H-indole-3-carboxylic acid in an anhydrous aprotic solvent (e.g., DMF).

  • Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).

  • Add the coupling agent (e.g., HATU) and stir for a short period to activate the carboxylic acid.

  • Add L-tert-leucine methyl ester hydrochloride and continue stirring at room temperature until the reaction is complete.

  • Work up the reaction by adding water and extracting with an organic solvent.

  • Purify the crude product using column chromatography to obtain MDMB-CHMINACA.

Protocol for Impurity Identification by LC-MS/MS

• Sample Preparation:

  • Dissolve a small amount of the synthesized MDMB-CHMINACA product in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 mg/mL.

  • Further dilute the sample to a final concentration of 1-10 µg/mL for analysis.

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from a low to high percentage of mobile phase B over 10-15 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan for initial screening and product ion scan (tandem MS) for structural confirmation of the parent compound and any detected impurities.

  • Collision Energy: Optimize for fragmentation of MDMB-CHMINACA and potential impurities.

Visualizations

Caption: A simplified diagram illustrating the main reactants in the synthesis of MDMB-CHMINACA.

Caption: Logical relationships leading to the formation of common impurities during MDMB-CHMINACA synthesis.

Caption: A typical experimental workflow for the identification and characterization of synthesis impurities.

References

• 1. MDMB-CHMICA - Wikipedia [en.wikipedia.org]

Minimizing ion suppression in LC-MS/MS analysis of Mdmb-chminaca

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the LC-MS/MS analysis of MDMB-CHMINACA.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for MDMB-CHMINACA analysis?

A1: Ion suppression is a type of matrix effect where co-eluting molecules from the sample matrix reduce the ionization efficiency of the target analyte, in this case, MDMB-CHMINACA, in the mass spectrometer's ion source.[1] This leads to a decreased signal for the analyte, which can result in poor sensitivity, inaccurate quantification, and diminished reproducibility.[1] Given that MDMB-CHMINACA is often analyzed in complex biological matrices such as blood, urine, or oral fluid, which are rich in endogenous compounds like phospholipids (B1166683), the risk of significant ion suppression is high.[1][2]

Q2: My MDMB-CHMINACA signal is very low, even for my standards. Is this definitely ion suppression?

A2: A consistently low signal, even in clean standards, may not necessarily be due to ion suppression. Before focusing on matrix effects, it is crucial to verify the following:

• Instrument Performance: Confirm that the LC-MS/MS system is performing optimally. Check system suitability parameters, including pump pressure, retention time stability, and the signal intensity of a known, stable compound.

• Analyte Stability: Ensure the stability of your MDMB-CHMINACA stock and working solutions, as degradation can lead to a reduced signal.[1]

• MS Parameters: Optimize the mass spectrometry parameters for MDMB-CHMINACA, including precursor and product ions, collision energy, and ion source settings (e.g., spray voltage, gas temperatures).[1]

Q3: How can I confirm that ion suppression is impacting my MDMB-CHMINACA analysis?

A3: A common and effective method to determine the presence and extent of ion suppression is the post-extraction addition experiment.[1][3] This involves comparing the peak area of MDMB-CHMINACA in two different samples:

• Sample A: A standard solution of MDMB-CHMINACA prepared in a clean solvent (e.g., mobile phase).

• Sample B: A blank matrix sample (e.g., drug-free blood) that has been subjected to your entire sample preparation procedure, with the MDMB-CHMINACA standard spiked in after extraction at the same final concentration as Sample A.

The matrix effect (ME) can then be calculated using the following formula:

ME (%) = (Peak Area of Sample B / Peak Area of Sample A) x 100 [3]

A value significantly below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Troubleshooting Guide

Issue: I have confirmed significant ion suppression is affecting my MDMB-CHMINACA quantification.

Here are several strategies to mitigate this issue, ordered from most common to more advanced approaches.

Solution 1: Enhance Sample Preparation

The primary goal of sample preparation is to remove interfering matrix components before the sample is introduced to the LC-MS/MS system.[1][2] While a simple "dilute-and-shoot" or protein precipitation (PPT) approach is fast, it is often insufficient for removing phospholipids, which are major contributors to ion suppression.[1][4]

Recommended Actions:

• Implement Solid-Phase Extraction (SPE): SPE can effectively remove salts, phospholipids, and other interferences.[1][2] A well-chosen SPE sorbent and protocol can provide a much cleaner extract.

• Utilize Liquid-Liquid Extraction (LLE): LLE is another effective technique for separating MDMB-CHMINACA from many matrix components based on its partitioning between two immiscible liquids.[2]

Solution 2: Optimize Chromatographic Separation

If ion suppression persists after improving sample preparation, the next step is to adjust the liquid chromatography to separate MDMB-CHMINACA from the interfering compounds.[1] The aim is to shift the retention time of MDMB-CHMINACA away from the "suppression zone" where matrix components like phospholipids typically elute.[1]

Recommended Actions:

• Adjust the Chromatographic Gradient: Modify the gradient slope or the organic mobile phase composition to alter the elution profile.

• Change the Column Chemistry: Switching to a different stationary phase (e.g., from a C18 to a phenyl-hexyl or a biphenyl (B1667301) column) can provide different selectivity and better separation from matrix interferences.

• Employ a Divert Valve: Use a divert valve to direct the flow from the column to waste during the initial and final stages of the run when highly polar and strongly retained matrix components are expected to elute, thus preventing them from entering the mass spectrometer.[5]

Solution 3: Use a Stable Isotope-Labeled Internal Standard (SIL-IS)

The most robust method to compensate for ion suppression is the use of a stable isotope-labeled internal standard (e.g., MDMB-CHMINACA-d5).[6] A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.

Solution 4: Reduce Matrix Load

In some cases, simply reducing the amount of matrix introduced into the system can alleviate ion suppression.[5]

Recommended Actions:

• Dilute the Sample: If the sensitivity of the assay allows, diluting the sample extract can reduce the concentration of interfering matrix components.[5]

• Decrease Injection Volume: A smaller injection volume will introduce less matrix into the ion source.[6]

Quantitative Data Summary

The following table summarizes recovery and matrix effect data from studies on synthetic cannabinoids, which can serve as a benchmark for what to expect with an optimized method.

Analyte	Matrix	Sample Preparation Method	Recovery (%)	Matrix Effect (%)
4F-MDMB-BINACA	Blood	Solid-Phase Extraction (SPE)	83.1 - 97.5	91.1 - 109.4
Synthetic Cannabinoids (various)	Plasma	Protein Precipitation	Not specified	Significant ion suppression observed
Synthetic Cannabinoids (various)	Urine	Solid-Phase Extraction (SPE)	92.0 - 106.8	93.4 - 118.0

Data adapted from relevant studies on synthetic cannabinoids.[7][8]

Detailed Experimental Protocol: SPE of MDMB-CHMINACA from Whole Blood

This protocol is a recommended starting point for minimizing ion suppression for the analysis of MDMB-CHMINACA in whole blood.

1. Sample Pre-treatment:

• To 1 mL of whole blood, add the internal standard (e.g., MDMB-CHMINACA-d5).
• Add 2 mL of 0.1% formic acid in water.
• Vortex for 10 seconds.
• Centrifuge the sample at 4000 rpm for 10 minutes.[1]

2. Solid-Phase Extraction (SPE):

• Column Conditioning: Condition a polymeric SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of 0.1% formic acid in water.[1]
• Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.[1]
• Washing:
• Wash 1: 1 mL of 0.1% formic acid in water.[1]
• Wash 2: 1 mL of 20-40% methanol in water to remove less polar interferences.
• Elution: Elute MDMB-CHMINACA with 1 mL of methanol or another suitable organic solvent mixture (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).[1]

3. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]
• Reconstitute the residue in 100 µL of the initial mobile phase composition.[1]

4. LC-MS/MS Analysis:

• Inject an appropriate volume (e.g., 5 µL) onto the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for addressing low signal in MDMB-CHMINACA analysis.

Caption: Experimental workflow for sample preparation of MDMB-CHMINACA from whole blood.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Rapid Simultaneous Determination of Three Synthetic Cannabinoids in Urine and Plasma of Rats Using Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the sensitivity of Mdmb-chminaca detection in hair samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the sensitivity of Mdmb-chminaca detection in hair samples.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in detecting Mdmb-chminaca in hair?

A1: The primary challenges are the low concentrations at which Mdmb-chminaca and its metabolites are incorporated into the hair matrix, significant matrix effects from the complex hair components, and the potential for external contamination.[1][2][3]

Q2: Which analytical technique is most suitable for sensitive detection of Mdmb-chminaca in hair?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and preferred method due to its high sensitivity, selectivity, and ability to analyze thermally unstable compounds without derivatization.[2][4][5][6] Gas chromatography-tandem mass spectrometry (GC-MS/MS) can also be used, but may require derivatization.[7][8]

Q3: Why is it important to detect metabolites of Mdmb-chminaca in addition to the parent drug?

A3: Detecting metabolites provides stronger evidence of drug consumption and can help differentiate between systemic exposure and external contamination.[2][7] Since parent synthetic cannabinoids are often rapidly metabolized, their metabolites can sometimes be present at higher and more stable concentrations in biological samples.[9]

Q4: What are typical limits of detection (LOD) and quantification (LLOQ) for Mdmb-chminaca in hair?

A4: Recent LC-MS/MS methods have achieved LODs for synthetic cannabinoids in the range of 0.5 to 5 pg/mg and LLOQs from 1 to 10 pg/mg in hair samples.[5][10] For some specific compounds like 5F-MDMB-PICA, LODs as low as 0.5 pg/mg and LLOQs of 1 pg/mg have been reported.[11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Analyte Signal	Inefficient extraction from the hair matrix.	Optimize the extraction procedure. Consider using methanol (B129727) as the extraction solvent and techniques like ultrasonication or cryo-grinding to improve analyte release.[5][10] Ensure complete pulverization of the hair sample to increase the surface area for solvent penetration.[12]
Degradation of the analyte during sample preparation.	For thermally labile compounds, avoid high temperatures during extraction and solvent evaporation steps.[7]
Poor ionization efficiency in the mass spectrometer.	Optimize MS source parameters. For certain cannabinoids, derivatization to add a readily ionizable group, such as an N-methylpyridium group, can significantly improve ionization efficiency.[1][3]
High Matrix Effects (Ion Suppression or Enhancement)	Co-elution of matrix components with the analyte.	Improve chromatographic separation by optimizing the gradient, mobile phase composition, or using a different column chemistry (e.g., UPLC HSS T3).[5][10]
Inadequate sample cleanup.	Implement a more rigorous sample cleanup procedure. While liquid-liquid extraction (LLE) is common, solid-phase extraction (SPE) can provide a cleaner extract.[2]
Poor Reproducibility	Inconsistent sample homogenization.	Ensure consistent and thorough pulverization of hair samples. Ball milling is an effective technique.[12]
Variability in extraction efficiency.	Standardize all extraction parameters, including solvent volume, extraction time, and temperature. Use of an internal standard is crucial to correct for variability.
Distinguishing External Contamination from Ingestion	Presence of the parent drug on the hair surface.	Implement a thorough decontamination procedure for hair samples before extraction. This typically involves washing with solvents like dichloromethane (B109758) or methanol.[12]
Absence of metabolites.	Analyze for known metabolites of Mdmb-chminaca. The presence of metabolites is a strong indicator of systemic absorption.[7]

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

This protocol is a consensus method based on several published studies.[5][10][12][13]

• Decontamination: Wash 20 mg of hair sequentially with 5 mL of dichloromethane for 2 minutes, followed by 5 mL of methanol for 2 minutes. Discard the wash solvents.

• Drying: Allow the hair to air dry completely at room temperature.

• Pulverization: Pulverize the decontaminated hair using a ball mill or cryo-grinding to obtain a fine powder.[5][10]

• Extraction:

  • Add 1 mL of methanol to the pulverized hair sample in a glass tube.

  • Add an appropriate internal standard.

  • Sonicate the mixture for 1-2 hours at room temperature.

  • Centrifuge the sample at 10,000 rpm for 10 minutes.

• Evaporation and Reconstitution:

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol outlines typical parameters for the analysis of Mdmb-chminaca and its metabolites.[5][10][13]

• Chromatographic System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase column suitable for polar and non-polar compounds, such as a Waters Acquity UPLC HSS T3 column (100 mm × 2.1 mm, 1.8 µm).[5][10]

• Mobile Phase A: 20 mmol/L ammonium (B1175870) acetate (B1210297) and 0.1% formic acid in water.[5][10]

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient starting with a high percentage of mobile phase A and increasing the percentage of mobile phase B over the run time to elute the analytes.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for Mdmb-chminaca and its metabolites should be optimized.

Quantitative Data Summary

Table 1: Method Validation Parameters for Synthetic Cannabinoid Detection in Hair

Analyte	LOD (pg/mg)	LLOQ (pg/mg)	Recovery (%)	Matrix Effect (%)	Reference
29 Synthetic Cannabinoids (including MDMB-4en-PINACA)	0.5 - 5	1 - 10	36.1 - 93.3	19.1 - 110.0	[10]
5F-MDMB-PICA and metabolites	0.5 - 5	1 - 5	61.1 - 93.3	19.1 - 102.6	[5][14]
MDMB-4en-PINACA	Not Specified	Not Specified	Not Specified	Not Specified	[7]
132 Novel Psychoactive Substances	1 - 100	100	Not Specified	Not Specified	[15]

Visualizations

Caption: Workflow for MDMB-CHMINACA detection in hair samples.

Caption: Troubleshooting logic for low analyte signal in hair analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection and mapping of Cannabinoids in single hair samples through rapid derivatization- Matrix-Assisted Laser Desorption Ionization Mass Spectrometry - Sheffield Hallam University Research Archive [shura.shu.ac.uk]
• 4. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization [mdpi.com]
• 9. ojp.gov [ojp.gov]
• 10. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Detection of a New Tert-Leucinate Synthetic Cannabinoid 5F-MDMB-PICA and Its Metabolites in Human Hair: Application to Authentic Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The analysis of 132 novel psychoactive substances in human hair using a single step extraction by tandem LC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Inter-laboratory Comparison of MDMB-CHMINACA Quantification Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel psychoactive substances (NPS) presents a continuous challenge to forensic and clinical laboratories. Among these, synthetic cannabinoids like MDMB-CHMINACA (also known as MDMB-CHMICA) have been frequently implicated in cases of acute intoxication.[1][2] Accurate and reliable quantification of such compounds is crucial for toxicological assessment and law enforcement. This guide provides a comparative overview of various analytical methods for the quantification of MDMB-CHMINACA in biological matrices, based on published experimental data. While a formal inter-laboratory proficiency test was not identified in the reviewed literature, this guide synthesizes data from multiple validated methods to offer a performance comparison.

Quantitative Method Performance

The performance of an analytical method is determined by several key validation parameters. The following tables summarize the reported limits of detection (LOD), limits of quantification (LOQ), and accuracy for MDMB-CHMINACA and other synthetic cannabinoids using different analytical techniques and biological matrices.

Table 1: Comparison of LC-MS/MS Methods for Synthetic Cannabinoid Quantification

Compound	Matrix	LLOQ (ng/mL)	LOD (ng/mL)	Accuracy/Bias (%)	Reference
MDMB-CHMICA	Serum	1.25	0.6	Not Specified	[1]
5F-MDMB-PINACA	Paper	0.18 ± 0.08	0.059 ± 0.027	Not Specified	[3]
Multiple SCs	Whole Blood	Not Specified	0.01 - 0.48	Not Specified	[4]
11 SCs	Rat Urine	0.01 - 0.1	Not Specified	69.90 - 118.39 (recovery)	[5]
29 SCs & Metabolites	Human Hair	1 - 10 (pg/mg)	0.5 - 5 (pg/mg)	Not Specified	[6]

Table 2: Comparison of GC-MS Methods for Synthetic Cannabinoid Quantification

Compound	Matrix	LLOQ (µg/g)	LOD (µg/g)	Accuracy/Bias (%)	Reference
4-fluoro MDMB-BUTINACA	Herbal Products	1	0.5	-8.13 to 14.73	[7]

Note: Data for MDMB-CHMINACA using GC-MS was not explicitly found in the provided search results. The data for a structurally similar compound is presented for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below are summaries of experimental protocols from the cited literature.

1. LC-MS/MS Method for MDMB-CHMICA in Serum [1]

• Sample Preparation: Protein precipitation using a solvent.

• Instrumentation: Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS).

• Quantification: Details on the specific transitions and instrument parameters were not fully available in the abstract.

2. UPLC-QDa-MS Method for 5F-MDMB-PINACA on Paper [3]

• Sample Preparation: Methanol extraction. Three extractions yielded 98-99% recovery.

• Instrumentation: Waters Acquity UPLC coupled to a QDa-MS.

• Chromatography:

  • Mobile Phase A: Water with 0.1% v/v formic acid.

  • Mobile Phase B: Methanol with 0.1% v/v formic acid.

  • A gradient elution was used.

• Validation: The method was validated according to UNODC guidelines, with linearity (r²) of 0.998 ± 0.001.

3. LC-MS/MS Screening for 72 Synthetic Cannabinoids in Whole Blood [4]

• Sample Preparation:

  • 0.2 mL of whole blood was mixed with 20 µL of an internal standard solution (JWH-018-d9).

  • Proteins were precipitated by the dropwise addition of 0.6 mL of iced acetonitrile (B52724) while vortexing.

  • The mixture was vortexed for 5 minutes and then centrifuged at 13,000 rpm for 5 minutes.

  • The supernatant was transferred and evaporated to dryness under an air stream at 30 °C.

• Instrumentation: Liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Detection: Dynamic multiple reaction monitoring (MRM) was used.

4. GC-MS Method for 4-fluoro MDMB-BUTINACA in Herbal Products [7]

• Sample Preparation: Liquid-liquid extraction (LLE).

• Instrumentation: Gas chromatography-mass spectrometry (GC-MS).

• Validation: The method was validated for selectivity, sensitivity, linearity, accuracy, precision, and extraction recovery.

Methodology Diagrams

The following diagrams illustrate the typical workflows for the analysis of synthetic cannabinoids.

References

• 1. Analytically Confirmed Intoxications Involving MDMB-CHMICA from the STRIDA Project - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase I metabolism of the highly potent synthetic cannabinoid MDMB‐CHMICA and detection in human urine samples [ouci.dntb.gov.ua]
• 3. Screening and Quantification of the Synthetic Cannabinoid Receptor Agonist 5F‐MDMB‐PINACA From Seized Prison Paper Using Ultraperformance Liquid Chromatography–Mass Spectrometry Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to MDMB-CHMINACA Analysis: Screening vs. Confirmatory Assays

For Immediate Release

This guide provides a comprehensive comparison of screening and confirmatory analytical methods for the detection of MDMB-CHMINACA, a potent synthetic cannabinoid. Designed for researchers, scientists, and drug development professionals, this document outlines the performance, methodologies, and underlying principles of commonly employed assays, supported by experimental data.

The rapid emergence of novel psychoactive substances like MDMB-CHMINACA presents a significant challenge for toxicological analysis. Reliable detection is critical for clinical and forensic purposes. This guide focuses on the cross-validation of initial screening tests, typically immunoassays, and definitive confirmatory methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Performance Characteristics of Analytical Methods

The choice of analytical method depends on the specific requirements of the study, including the need for high throughput, sensitivity, and specificity. While screening assays offer a rapid preliminary assessment, confirmatory methods provide the high degree of certainty required for unambiguous identification.

Screening Assays: Immunoassays

Immunoassays are a common initial screening tool due to their speed and ease of use. However, their efficacy for synthetic cannabinoids, including MDMB-CHMINACA, is often limited by the cross-reactivity of the antibodies used. The constant evolution of synthetic cannabinoid structures means that antibodies developed for one compound may not effectively detect newer analogs. Studies have shown that some immunoassays for synthetic cannabinoids can have low sensitivity and diagnostic accuracy due to this lack of cross-reactivity with emerging compounds.[1][2]

Key Considerations for Immunoassay Screening:

• Cross-reactivity: The ability of the antibody to bind to structurally related compounds. High cross-reactivity with other synthetic cannabinoids can be advantageous for a broad screening panel but may also lead to false positives.

• Sensitivity: The lowest concentration of a substance that can be reliably detected.

• Specificity: The ability of the assay to distinguish the target analyte from other substances.

Confirmatory Assays: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the confirmation and quantification of synthetic cannabinoids.[1][2] This technique offers high sensitivity and specificity by separating the parent drug and its metabolites from other compounds in a sample, followed by their unambiguous identification based on their mass-to-charge ratio.

Table 1: Performance Data for LC-MS/MS Confirmatory Methods for Synthetic Cannabinoids

Parameter	4F-MDMB-BINACA (in blood)	5F-MDMB-PINACA (on paper)
Limit of Detection (LOD)	0.02–0.05 ng/mL[3]	0.059 ± 0.027 ng/mL[4]
Limit of Quantification (LOQ)	0.05–0.1 ng/mL[3]	0.18 ± 0.08 ng/mL[4]
**Linearity (R²) **	> 0.995[3]	0.998 ± 0.001[4]
Intra-assay Precision (%CV)	1.4–3.5%[3]	Not Reported
Inter-assay Precision (%CV)	2.1–8.5%[3]	Not Reported
Accuracy (Bias)	91.6–107.1%[3]	Not Reported
Recovery	83.1–97.5%[3]	98-99% (after 3 extractions)[4][5]

Note: Data for MDMB-CHMINACA-specific assays were limited; therefore, data for structurally similar and co-analyzed synthetic cannabinoids are presented.

Experimental Protocols

Detailed and validated protocols are essential for accurate and reproducible results. Below are representative methodologies for both screening and confirmatory assays.

Immunoassay Screening Protocol (General)

• Sample Preparation: Urine samples are typically used directly or after a simple dilution.

• Assay Procedure: The sample is added to a microplate well coated with antibodies. A known amount of enzyme-labeled drug conjugate is then added.

• Competitive Binding: The drug in the sample and the enzyme-labeled drug conjugate compete for binding to the antibodies.

• Washing: The wells are washed to remove any unbound materials.

• Substrate Addition: A substrate is added, which reacts with the enzyme on the bound conjugate to produce a color change.

• Detection: The intensity of the color is measured using a microplate reader. The color intensity is inversely proportional to the concentration of the drug in the sample.

LC-MS/MS Confirmatory Protocol for MDMB-CHMINACA and its Metabolites

This protocol is a representative example for the analysis of synthetic cannabinoids in blood.

• Sample Preparation (Protein Precipitation):

  • To 0.2 mL of whole blood, add an internal standard.

  • Add 0.6 mL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex the sample for 5 minutes.

  • Centrifuge at 13,000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a stream of air at 30°C.

  • Reconstitute the residue in the mobile phase.[6]

• Chromatographic Separation:

  • Instrument: A high-performance liquid chromatography (HPLC) system.

  • Column: A suitable C18 analytical column.

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Flow Rate: A gradient flow rate, for example, from 0.5 to 0.8 mL/min.[6]

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometric Detection:

  • Instrument: A triple quadrupole tandem mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for the parent drug and its metabolites for increased selectivity and sensitivity.[3]

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the logical flow of screening and confirmatory testing.

Screening Assay Workflow Diagram.

Confirmatory Assay Workflow Diagram.

Conclusion

The detection of MDMB-CHMINACA and other synthetic cannabinoids requires a strategic approach, often involving a two-tiered testing system. Immunoassays can serve as a rapid initial screen, but their limitations, particularly with novel compounds, necessitate confirmation by a more robust and specific method. LC-MS/MS remains the definitive technique for the unambiguous identification and quantification of these substances. The data and protocols presented in this guide are intended to assist researchers and laboratory professionals in the selection and implementation of appropriate analytical methods for MDMB-CHMINACA.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Screening and Quantification of the Synthetic Cannabinoid Receptor Agonist 5F‐MDMB‐PINACA From Seized Prison Paper Using Ultraperformance Liquid Chromatography–Mass Spectrometry Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 6. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Pharmacological Effects of MDMB-CHMINACA and JWH-018

This guide provides a detailed, objective comparison of the pharmacological properties of two prominent synthetic cannabinoids: MDMB-CHMINACA and JWH-018. The information is intended for researchers, scientists, and drug development professionals, with a focus on experimental data and methodologies.

Introduction

Synthetic cannabinoid receptor agonists (SCRAs) represent a large and structurally diverse class of new psychoactive substances. While designed to mimic the effects of Δ⁹-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis, many exhibit significantly different pharmacological profiles, often with higher potency and greater toxicity. This guide focuses on a comparative analysis of MDMB-CHMINACA, an indole-based valine derivative, and JWH-018, a classical naphthoylindole and one of the earliest identified SCRAs. Understanding their distinct interactions with the endocannabinoid system is crucial for predicting their physiological and toxicological effects.

Pharmacodynamics: Receptor Interaction and Functional Activity

The primary mechanism of action for both MDMB-CHMINACA and JWH-018 is the activation of cannabinoid receptors, principally the CB1 receptor, which is highly expressed in the central nervous system and mediates the psychoactive effects.

MDMB-CHMINACA is recognized as a highly potent full agonist of the CB1 receptor.[1] It demonstrates a binding affinity in the sub-nanomolar range, indicating a very strong interaction with the receptor.[2] In contrast, JWH-018, while also a full agonist at both CB1 and CB2 receptors, generally exhibits a slightly lower binding affinity than MDMB-CHMINACA.[3][[“]] The higher affinity and potency of MDMB-CHMINACA may contribute to the greater prevalence of severe adverse effects observed with its use.[5]

The functional activity of these compounds extends beyond simple binding. As full agonists, they are capable of eliciting a maximal response from the CB1 receptor, unlike THC which is a partial agonist.[[“]][6] This leads to a more profound downstream signaling cascade.

Cannabinoid Receptor Signaling Pathway

The binding of an agonist like MDMB-CHMINACA or JWH-018 to the CB1 receptor initiates a conformational change, leading to the activation of an associated Gi/o protein. This activation results in the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).

Caption: Simplified CB1 Receptor Signaling Pathway.

Comparative Quantitative Data

The following tables summarize the key quantitative pharmacological parameters for MDMB-CHMINACA and JWH-018, providing a direct comparison of their potency and efficacy.

Table 1: Cannabinoid Receptor Binding Affinity (Ki, nM)

Compound	CB1 Receptor (Ki, nM)	CB2 Receptor (Ki, nM)
MDMB-CHMINACA	0.0944[2] - 0.58[5]	Data not consistently available
JWH-018	9.00 ± 5.00[3]	2.94 ± 2.65[3]

Note: Lower Ki values indicate higher binding affinity.

Table 2: In Vitro Functional Activity

Compound	Assay	Parameter	Value
MDMB-CHMINACA	CB1 Activation	EC50	0.14 nM[1] - 0.330 nM[2]
CB1 Activation	Efficacy	94% (Full Agonist)[1]
JWH-018	CB1 Activation	EC50	102 nM[3]
CB2 Activation	EC50	133 nM[3]

Note: EC50 is the concentration of a drug that gives a half-maximal response. Efficacy refers to the maximal response achievable.

Pharmacokinetics: Metabolism and Elimination

The metabolism of synthetic cannabinoids is a critical factor influencing their duration of action and the potential for toxicity from active metabolites.

JWH-018 undergoes extensive phase I metabolism, primarily through hydroxylation and N-dealkylation, catalyzed by cytochrome P450 enzymes, particularly CYP2C9 and CYP1A2.[7][8] Several of its monohydroxylated metabolites retain high affinity and activity at cannabinoid receptors, potentially contributing to the overall pharmacological and toxicological profile.[9][10][11][12][13] The elimination half-life of inhaled JWH-018 has been reported to be approximately 1.69 hours.[14]

MDMB-CHMINACA also undergoes significant metabolism, with the main reactions being mono-hydroxylations (predominantly on the cyclohexylmethyl moiety) and hydrolysis of the carboxylic ester function.[1][15][16] In total, 31 metabolites have been identified in vivo for the indole-based MDMB-CHMICA and 27 for the indazole-based MDMB-CHMINACA.[1][15] The hydrolysis of the ester group is a key metabolic step.[16]

In Vivo Effects

Animal studies, often employing the "cannabinoid tetrad" (hypothermia, antinociception, catalepsy, and locomotor suppression), are used to characterize the in vivo effects of SCRAs.

Both JWH-018 and MDMB-CHMINACA produce dose-dependent, CB1 receptor-mediated effects in mice that are similar to those of THC, including hypothermia and antinociception.[17][18] However, the higher potency of these synthetic compounds often leads to more severe effects at lower doses compared to THC.[19] For instance, JWH-018 has been shown to induce profound changes in CB1 receptor density more rapidly than other cannabinoids, leading to rapid desensitization.[3] Studies have demonstrated that injected JWH-018 can induce catalepsy, an effect not observed with inhalation.[17] The severe CNS depression, agitation, and seizures associated with MDMB-CHMINACA in human case reports highlight its potent in vivo activity.[20]

Table 3: Comparative In Vivo Effects (Rodent Models)

Effect	MDMB-CHMINACA	JWH-018
Hypothermia	Potent induction	Potent induction[3]
Antinociception	Potent induction	Potent induction[17]
Catalepsy	Reported	Induced by injection[17]
Locomotor Activity	Suppression	Suppression[13]

Experimental Protocols

To ensure the reproducibility and validity of pharmacological data, standardized experimental protocols are essential. Below are detailed methodologies for key in vitro assays used to characterize cannabinoid receptor agonists.

Cannabinoid Receptor Binding Assay

This assay determines the affinity of a compound for the cannabinoid receptors by measuring its ability to compete with a radiolabeled ligand.

• Objective: To determine the Ki (inhibition constant) of the test compound at hCB1 and hCB2 receptors.

• Materials:

  • Membranes from cells stably expressing human CB1 or CB2 receptors (e.g., HEK293 or CHO cells).[21]

  • Radioligand: [³H]CP-55,940.

  • Test compounds (MDMB-CHMINACA, JWH-018).

  • Assay buffer.

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Cell membranes are incubated with a fixed concentration of the radioligand ([³H]CP-55,940) and varying concentrations of the unlabeled test compound.

  • The mixture is incubated to allow binding to reach equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled standard cannabinoid agonist.

  • Data are analyzed using non-linear regression to determine the IC50 (concentration of test compound that inhibits 50% of specific radioligand binding), which is then converted to a Ki value.

[³⁵S]GTPγS Binding Assay

This functional assay measures G-protein activation following receptor stimulation by an agonist.

• Objective: To determine the EC50 and Emax of the test compound for G-protein activation via CB1 or CB2 receptors.

• Materials:

  • Membranes from cells expressing CB1 or CB2 receptors.

  • Radioligand: [³⁵S]GTPγS (a non-hydrolyzable GTP analog).[22]

  • Test compounds.

  • GDP (to ensure G-proteins are in an inactive state at baseline).

  • Assay buffer.

• Procedure:

  • Cell membranes are pre-incubated with GDP.

  • Varying concentrations of the test compound are added, followed by the addition of [³⁵S]GTPγS.

  • Upon agonist binding and receptor activation, GDP is exchanged for [³⁵S]GTPγS on the Gα subunit.

  • The reaction is incubated, then terminated by rapid filtration.

  • The amount of bound [³⁵S]GTPγS is measured by scintillation counting.

  • Data are plotted as specific binding versus log concentration of the agonist to determine EC50 and Emax values.[22]

Experimental Workflow Diagram

Caption: General Workflow for a [³⁵S]GTPγS Binding Assay.

Conclusion

MDMB-CHMINACA and JWH-018 are both potent, full agonists at cannabinoid receptors, but the available data indicate that MDMB-CHMINACA possesses a significantly higher affinity and potency at the CB1 receptor. This distinction is critical, as it likely underlies the increased reports of severe toxicity and adverse events associated with MDMB-CHMINACA compared to earlier synthetic cannabinoids like JWH-018. Furthermore, the metabolism of both compounds can lead to the formation of active metabolites, complicating their pharmacokinetic and pharmacodynamic profiles. The detailed experimental data and protocols provided in this guide offer a foundation for researchers to further investigate the nuanced pharmacological differences between these and other emerging synthetic cannabinoids.

References

• 1. MDMB-CHMICA - Wikipedia [en.wikipedia.org]
• 2. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 3. JWH-018 - Wikipedia [en.wikipedia.org]
• 4. consensus.app [consensus.app]
• 5. Synthesis, Analytical Characterization, and Human CB1 Receptor Binding Studies of the Chloroindole Analogues of the Synthetic Cannabinoid MDMB-CHMICA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. srlf.org [srlf.org]
• 7. In vitro phase I metabolism of the synthetic cannabimimetic JWH-018 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. legal-high-inhaltsstoffe.de [legal-high-inhaltsstoffe.de]
• 9. Human metabolites of synthetic cannabinoids JWH-018 and JWH-073 bind with high affinity and act as potent agonists at cannabinoid type-2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Human metabolites of synthetic cannabinoids JWH-018 and JWH-073 bind with high affinity and act as potent agonists at cannabinoid type-2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Phase I Hydroxylated Metabolites of the K2 Synthetic Cannabinoid JWH-018 Retain In Vitro and In Vivo Cannabinoid 1 Receptor Affinity and Activity | PLOS One [journals.plos.org]
• 13. Phase I hydroxylated metabolites of the K2 synthetic cannabinoid JWH-018 retain in vitro and in vivo cannabinoid 1 receptor affinity and activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetic properties of the synthetic cannabinoid JWH-018 in oral fluid after inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. gtfch.org [gtfch.org]
• 17. In vivo effects of synthetic cannabinoids JWH-018 and JWH-073 and phytocannabinoid Δ9-THC in mice: inhalation versus intraperitoneal injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Neurocognition and subjective experience following acute doses of the synthetic cannabinoid JWH‐018: a phase 1, placebo‐controlled, pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. In vitro and in vivo pharmacological evaluation of the synthetic cannabinoid receptor agonist EG-018 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

Mdmb-chminaca versus 5F-ADB: a comparative toxicological study

In the rapidly evolving landscape of synthetic cannabinoids, MDMB-CHMINACA and 5F-ADB have emerged as two particularly potent and dangerous compounds, associated with numerous cases of acute intoxication and fatalities worldwide.[1][2][3] This guide provides a comparative toxicological overview of these two substances, tailored for researchers, scientists, and drug development professionals. By presenting key experimental data, detailed methodologies, and visual representations of their mechanisms, this document aims to facilitate a deeper understanding of their distinct and overlapping toxicological profiles.

Overview of Compounds

MDMB-CHMINACA and 5F-ADB (also known as 5F-MDMB-PINACA) are both indazole-based synthetic cannabinoids.[2] They are structurally related, which contributes to their similar potent effects on the cannabinoid receptors, primarily the CB1 receptor located in the central nervous system.[4][5] However, subtle differences in their chemical structures lead to variations in their pharmacological and toxicological properties.

Quantitative Toxicological Data

The following tables summarize the key quantitative data extracted from various in vitro and in vivo studies, providing a direct comparison of the potency and effects of MDMB-CHMINACA and 5F-ADB.

Table 1: Receptor Binding Affinity and Efficacy

Compound	CB1 Receptor Affinity (Ki, nM)	CB2 Receptor Affinity (Ki, nM)	CB1 Receptor Efficacy (EC50, nM)	CB2 Receptor Efficacy (EC50, nM)
MDMB-CHMINACA	0.135[6]	-	0.45 - 36[4]	4.6 - 128[4]
5F-ADB	0.55[6]	-	0.24 - 21[6]	0.88 - 15[6]

Table 2: In Vivo Cannabinoid Tetrad Effects in Mice

Effect	MDMB-CHMINACA	5F-ADB
Locomotor Inhibition (ED50, mg/kg)	-	0.03 - 0.77[1]
Hypothermia (ED50, mg/kg)	>3°C at 0.3 mg/kg[4]	0.03 - 0.77[1]
Analgesia (ED50, mg/kg)	-	0.03 - 0.77[1]
Catalepsy (ED50, mg/kg)	-	0.03 - 0.77[1]

Experimental Protocols

Understanding the methodologies behind the data is crucial for interpretation. The following are summaries of typical experimental protocols used in the toxicological assessment of these synthetic cannabinoids.

In Vitro Receptor Binding and Functional Assays

Objective: To determine the affinity and efficacy of the compounds at cannabinoid receptors.

Methodology:

• Cell Culture: Human embryonic kidney (HEK) cells stably expressing human CB1 or CB2 receptors are cultured.

• Competitive Binding Assay (for Affinity - Ki):

  • Cell membranes are incubated with a radiolabeled cannabinoid ligand (e.g., [3H]CP-55,940) and varying concentrations of the test compound (MDMB-CHMINACA or 5F-ADB).

  • The displacement of the radioligand is measured to determine the inhibitory concentration (IC50).

  • The IC50 is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

• Functional Assay (for Efficacy - EC50):

  • A common method is the fluorometric imaging plate reader (FLIPR) membrane potential assay.

  • Receptor-expressing cells are loaded with a voltage-sensitive dye.

  • Activation of the G-protein coupled CB1/CB2 receptors by the test compound causes a change in membrane potential, leading to a change in fluorescence.

  • The concentration of the compound that produces 50% of the maximal response is the EC50 value.

In Vivo Cannabinoid Tetrad Assay

Objective: To assess the cannabimimetic effects of the compounds in a living organism.

Methodology:

• Animal Model: Male ICR mice are commonly used.

• Drug Administration: The synthetic cannabinoids are dissolved in a vehicle solution (e.g., a mixture of ethanol, Kolliphor EL, and saline) and administered to the mice, typically via intraperitoneal injection.

• Behavioral and Physiological Assessments: At specific time points after drug administration, the following are measured:

  • Locomotor Activity: Measured using an automated activity monitoring system that tracks the animal's movements.

  • Body Temperature: Rectal temperature is measured using a digital thermometer.

  • Analgesia: Assessed using the tail-flick or hot-plate test, where the latency to withdraw the tail from a heat source is measured.

  • Catalepsy: Measured by placing the mouse's forepaws on a raised bar and recording the time it remains immobile.

• Data Analysis: The dose required to produce a 50% maximal effect (ED50) is calculated for each parameter.

Signaling Pathways and Experimental Workflow Visualization

To further elucidate the mechanisms of action and the experimental processes, the following diagrams are provided.

Caption: Simplified CB1 receptor signaling pathway activated by synthetic cannabinoids.

References

• 1. mdpi.com [mdpi.com]
• 2. 5F-ADB - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. test.deadiversion.usdoj.gov [test.deadiversion.usdoj.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for MDMB-CHMINACA Following SWGTOX Guidelines

For researchers, scientists, and drug development professionals engaged in the analysis of novel psychoactive substances (NPS), the validation of analytical methods is a critical step to ensure the reliability and accuracy of results. This guide provides a comparative overview of validated analytical methods for the detection and quantification of MDMB-CHMINACA, a potent synthetic cannabinoid, with a focus on adherence to the guidelines established by the Scientific Working Group for Forensic Toxicology (SWGTOX).

Understanding SWGTOX Validation Parameters

The SWGTOX guidelines provide a framework for the validation of analytical methods in forensic toxicology.[1][2][3] Key quantitative parameters include:

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be accurately and precisely quantified.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy (Bias): The closeness of the mean test result to the true value.

• Precision: The degree of agreement among a series of measurements.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of interfering substances in the sample matrix on the analytical response.

Comparison of Analytical Methods for MDMB-CHMINACA and Related Compounds

The following tables summarize the validation data for MDMB-CHMINACA and structurally similar synthetic cannabinoids from various studies. These studies have employed common analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Validation Parameters for LC-MS/MS Methods

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Bias)	Precision (% RSD)	Linearity (R²)	Reference
4F-MDMB-BINACA	Blood	0.02 - 0.05	0.05 - 0.1	91.6 - 107.1 (Intra-day) 93.6 - 102.5 (Inter-day)	1.4 - 3.5 (Intra-day) 2.1 - 8.5 (Inter-day)	>0.995	[4]
MDMB-CHMICA	Blood	0.01	-	-	-	-	[5]
AB-CHMINACA, MDMB-CHMICA, et al.	Various	Various	Various	Various	Various	Various	[6]

Table 2: Validation Parameters for GC-MS/MS Methods

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Bias)	Precision (% RSD)	Linearity (R²)	Reference
5F-MDMB-PICA	Blood	0.11	0.50	2.4 - 5.5 (Intra-assay) 3.9 - 7.3 (Inter-assay)	4.6 - 7.7 (Intra-assay) 6.4 - 8.3 (Inter-assay)	-	[7]
5F-CUMYL-PICA	Blood	0.1	0.50	2.4 - 5.5 (Intra-assay) 3.9 - 7.3 (Inter-assay)	4.6 - 7.7 (Intra-assay) 6.4 - 8.3 (Inter-assay)	-	[7]

Experimental Protocols for Method Validation

The following are generalized experimental protocols for key validation parameters based on SWGTOX guidelines.[1][2]

Sample Preparation

A common sample preparation technique for synthetic cannabinoids in biological matrices is solid-phase extraction (SPE).[4][7] This involves passing the sample through a solid sorbent to isolate the analyte of interest and remove interfering substances.

Determination of Limit of Detection (LOD) and Limit of Quantitation (LOQ)

To determine the LOD and LOQ, a series of fortified blank matrix samples at decreasing concentrations are analyzed. The LOD is typically established as the lowest concentration at which the analyte can be reliably distinguished from the background noise, often calculated as a signal-to-noise ratio of 3:1. The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision, typically with a signal-to-noise ratio of 10:1 and within ±20% of the nominal concentration.[4]

Assessment of Linearity

Linearity is evaluated by analyzing a series of calibration standards at different concentrations. A calibration curve is constructed by plotting the instrument response against the known concentration of the analyte. The linearity is typically assessed by the coefficient of determination (R²), which should ideally be ≥0.99.[4]

Evaluation of Accuracy and Precision

Accuracy and precision are determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range. For accuracy, the mean measured concentration is compared to the nominal concentration, and the bias is calculated. For precision, the relative standard deviation (%RSD) of the measurements at each concentration level is calculated. According to SWGTOX, the acceptance criteria for both accuracy and precision are typically within ±20%.[1][2]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the validation of an analytical method according to SWGTOX guidelines.

Caption: General workflow for analytical method validation based on SWGTOX guidelines.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GC–MS/MS analysis of synthetic cannabinoids 5F-MDMB-PICA and 5F-CUMYL-PICA in forensic cases - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to Certified Reference Materials for MDMB-CHMINACA and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of commercially available Certified Reference Materials (CRMs) for the synthetic cannabinoid MDMB-CHMINACA and its primary metabolites. The information presented is intended to assist researchers in selecting the most suitable reference materials for their analytical needs, ensuring accuracy and reliability in the identification and quantification of these substances. This document includes a comparative analysis of CRM specifications, detailed experimental protocols for common analytical techniques, and a visualization of the metabolic pathway of MDMB-CHMINACA.

Introduction to MDMB-CHMINACA and its Metabolism

MDMB-CHMINACA (also known as MDMB(N)-CHM) is a potent indazole-based synthetic cannabinoid that has been identified in forensic casework.[1] Understanding its metabolic fate is crucial for toxicological screening and forensic analysis, as the parent compound is often rapidly metabolized and present at low concentrations in biological samples. The primary metabolic pathways for MDMB-CHMINACA involve:

• Ester Hydrolysis: Cleavage of the methyl ester group to form the corresponding butanoic acid metabolite.[1][2]

• Hydroxylation: Primarily occurring on the cyclohexylmethyl (CHM) moiety.[1][2]

The detection of these metabolites is often a more reliable indicator of MDMB-CHMINACA consumption than the parent compound itself.

Comparison of Certified Reference Materials

The following tables provide a comparative summary of CRMs for MDMB-CHMINACA and its major metabolites available from prominent suppliers. The data has been compiled from publicly available product information. For precise values, users should always refer to the Certificate of Analysis (CoA) provided by the manufacturer.

Table 1: Certified Reference Materials for MDMB-CHMINACA

Supplier	Product Name	Catalog No.	Purity	Concentration	Format
Cayman Chemical	MDMB-CHMINACA	16200	≥98%	1 mg/ml or 10 mg/ml	Solution in Acetonitrile (B52724)
Cerilliant	MDMB-CHMINACA	Not specified	Not specified	Not specified	Not specified
LGC Standards	MDMB-CHMINACA	TRC-M199530	Not specified	Not specified	Not specified

Table 2: Certified Reference Materials for MDMB-CHMINACA Metabolites

Supplier	Product Name	Catalog No.	Purity	Concentration	Format
Cayman Chemical	MDMB-INACA 3,3-dimethylbutanoic acid metabolite	38151	≥98%	Not specified	Solid
Cayman Chemical	MDMB-BUTINACA butanoic acid metabolite	28939	≥98%	Not specified	Crystalline Solid
Cayman Chemical	MAB-CHMINACA metabolite M2	38212	≥98%	Not specified	Solid

Metabolic Pathway of MDMB-CHMINACA

The following diagram illustrates the primary metabolic transformations of MDMB-CHMINACA.

Caption: Primary metabolic pathways of MDMB-CHMINACA.

Experimental Protocols

The following are representative experimental protocols for the analysis of MDMB-CHMINACA and its metabolites in biological matrices. These protocols are intended as a guide and may require optimization based on the specific instrumentation and laboratory conditions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Whole Blood

This method is adapted from a validated procedure for the analysis of synthetic cannabinoids in whole blood.[3]

1. Sample Preparation (Protein Precipitation)

• To 200 µL of whole blood, add an appropriate internal standard.

• Add 600 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A.

2. LC-MS/MS Parameters

• LC System: Agilent 1290 Infinity LC system or equivalent.

• Column: Zorbax Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Agilent 6460 Triple Quadrupole MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: To be optimized for MDMB-CHMINACA and its specific metabolites.

Caption: Workflow for LC-MS/MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Urine

This protocol is a general guideline for the analysis of synthetic cannabinoids in urine by GC-MS. Derivatization is often necessary to improve the volatility and chromatographic behavior of the analytes.

1. Sample Preparation (Hydrolysis and Extraction)

• To 1 mL of urine, add 50 µL of a suitable internal standard.

• Add 500 µL of 1 M sodium acetate (B1210297) buffer (pH 5.0) and 20 µL of β-glucuronidase.

• Incubate at 60°C for 1 hour to hydrolyze glucuronide conjugates.

• Perform a liquid-liquid extraction with 3 mL of n-hexane:ethyl acetate (9:1, v/v).

• Vortex for 5 minutes and centrifuge at 3000 x g for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Derivatize the residue with 50 µL of BSTFA with 1% TMCS at 70°C for 30 minutes.

2. GC-MS Parameters

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 290°C at 20°C/min, hold for 5 minutes.

• Injection Mode: Splitless.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-550.

Caption: Workflow for GC-MS analysis.

Conclusion

The selection of high-quality, well-characterized Certified Reference Materials is fundamental to achieving accurate and reproducible results in the analysis of MDMB-CHMINACA and its metabolites. This guide provides a starting point for researchers to compare available CRMs and implement appropriate analytical methodologies. It is imperative to consult the specific documentation provided by the CRM supplier and to validate analytical methods in-house to ensure fitness for purpose. The continued emergence of new synthetic cannabinoids necessitates a proactive approach to the development and validation of analytical methods, for which the availability of reliable CRMs is essential.

References

• 1. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simple screening procedure for 72 synthetic cannabinoids in whole blood by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of MDMB-CHMINACA Binding at CB1 and CB2 Receptors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of the synthetic cannabinoid MDMB-CHMINACA's interaction with cannabinoid receptors CB1 and CB2. This document synthesizes available experimental data to offer insights into its binding affinity and functional activity, crucial for understanding its potent effects.

While direct comparative studies on MDMB-CHMINACA at both CB1 and CB2 receptors are limited, data from the closely related and structurally similar compound, MDMB-FUBINACA, alongside information on MDMB-CHMINACA's CB1 activity, provides a strong basis for analysis. MDMB-CHMINACA is a potent agonist of the CB1 receptor.[1]

Quantitative Analysis: Binding Affinity and Functional Activity

The following tables summarize the binding affinity (Ki) and functional activity (EC50 and Emax) of MDMB-CHMINACA and comparator compounds at human CB1 and CB2 receptors. Lower Ki and EC50 values indicate higher binding affinity and potency, respectively.

Table 1: Comparative Binding Affinities (Ki) at Human Cannabinoid Receptors

Compound	CB1 Ki (nM)	CB2 Ki (nM)	Reference
MDMB-CHMINACA	0.0944	Not Reported	[1]
MDMB-FUBINACA	0.10 ± 0.03	0.13 ± 0.01	[2]
MDMB-FUBINACA	1.14 (0.87-1.50)	0.12 (0.09-0.16)	[2]
MDMB-4en-PINACA	0.28	7x more selective for CB2	[3]
AMB-FUBINACA	Sub-nanomolar	Sub-nanomolar	[4]

Note: Data for MDMB-FUBINACA is presented from two different studies to highlight potential variations in experimental outcomes.

Table 2: Comparative Functional Activity at Human Cannabinoid Receptors

Compound	Assay	Receptor	EC50 (nM)	Emax (%)	Reference
MDMB-CHMINACA	Not Specified	CB1	0.330	Not Reported	[1]
MDMB-FUBINACA	[³⁵S]GTPγS	CB1	0.27	Not Reported	[2]
MDMB-FUBINACA	[³⁵S]GTPγS	CB2	0.14	Not Reported	[2]
MDMB-FUBINACA	cAMP Inhibition	CB1	0.06 - 0.66	Not Reported	[2]
MDMB-FUBINACA	cAMP Inhibition	CB2	0.76	Not Reported	[2]
MDMB-FUBINACA	Membrane Potential	CB1	3.9	108 (vs. CP55,940)	[2]
MDMB-FUBINACA	Membrane Potential	CB2	55	101 (vs. CP55,940)	[2]
MDMB-4en-PINACA	β-arrestin 2	CB1	1.88 - 2.47	221 - 299 (vs. JWH-018)	[3]
ADB-BINACA	β-arrestin 2	CB1	6.36	Not Reported	[5]
4F-MDMB-BINACA	β-arrestin 2	CB1	7.39	Not Reported	[5]

Experimental Protocols

The data presented is typically derived from in vitro assays utilizing cultured cells expressing human CB1 or CB2 receptors. The following outlines a generalized protocol for a competitive radioligand binding assay, a common method to determine binding affinity.

Competitive Radioligand Binding Assay

This assay measures the ability of a test compound (e.g., MDMB-CHMINACA) to displace a known radiolabeled ligand from the CB1 or CB2 receptor.

1. Materials:

• Cell Membranes: Membranes prepared from cell lines (e.g., HEK-293, CHO) stably transfected with human CB1 or CB2 receptor cDNA.

• Radioligand: A high-affinity cannabinoid receptor agonist or antagonist labeled with a radioisotope, such as [³H]CP55,940.

• Test Compound: MDMB-CHMINACA or other synthetic cannabinoids of interest.

• Assay Buffer: Typically contains Tris-HCl, MgCl₂, and bovine serum albumin (BSA) to minimize non-specific binding.

• Filtration Apparatus: A cell harvester and glass fiber filters.

• Scintillation Counter: For quantifying radioactivity.

2. Procedure:

• Incubation: Cell membranes are incubated in the assay buffer with a fixed concentration of the radioligand and varying concentrations of the test compound.

• Equilibrium: The mixture is incubated to allow the binding reaction to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters, which trap the cell membranes bound to the radioligand. Unbound radioligand is washed away.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

3. Data Analysis:

• The amount of radioligand bound is plotted against the concentration of the test compound.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The binding affinity (Ki) of the test compound is calculated from the IC50 value using the Cheng-Prusoff equation.

Workflow for a competitive radioligand binding assay.

Signaling Pathways

Upon agonist binding, both CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRs), primarily couple to the Gi/o family of G-proteins. This initiates a cascade of intracellular signaling events.

Canonical G-protein Dependent Pathway:

• Agonist Binding: An agonist like MDMB-CHMINACA binds to the CB1 or CB2 receptor.

• G-protein Activation: The receptor undergoes a conformational change, leading to the activation of the associated Gi/o protein. The Gα subunit exchanges GDP for GTP and dissociates from the Gβγ dimer.

• Downstream Effector Modulation:

  • Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

  • Modulation of Ion Channels: The Gβγ dimer can directly interact with and modulate the activity of ion channels. This often results in the inhibition of voltage-gated calcium channels (VGCCs) and the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels.

• Cellular Response: The net effect of these signaling events is a reduction in neuronal excitability and neurotransmitter release at the presynaptic terminal.

Canonical G-protein dependent signaling pathway for CB1 and CB2 receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.who.int [cdn.who.int]
• 3. MDMB-4en-PINACA - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and in Vitro Cannabinoid Receptor 1 Activity of Recently Detected Synthetic Cannabinoids 4F-MDMB-BICA, 5F-MPP-PICA, MMB-4en-PICA, CUMYL-CBMICA, ADB-BINACA, APP-BINACA, 4F-MDMB-BINACA, MDMB-4en-PINACA, A-CHMINACA, 5F-AB-P7AICA, 5F-MDMB-P7AICA, and 5F-AP7AICA - PubMed [pubmed.ncbi.nlm.nih.gov]

Limited Cross-Reactivity of MDMB-CHMINACA with Common Synthetic Cannabinoid Immunoassays Poses Detection Challenges

The emergence of novel synthetic cannabinoids like MDMB-CHMINACA presents a significant hurdle for traditional immunoassay-based drug screening. Experimental data reveals that this potent and structurally distinct compound exhibits limited to no cross-reactivity with many commercially available synthetic cannabinoid immunoassays, raising concerns about the potential for false-negative results in clinical and forensic settings.

A comprehensive analysis of available data indicates that the ability of current immunoassays to detect MDMB-CHMINACA is highly variable and often insufficient. This lack of broad cross-reactivity necessitates a careful evaluation of assay performance and highlights the importance of more specific and sensitive confirmatory methods, such as mass spectrometry.

Comparative Analysis of Cross-Reactivity

Quantitative data on the cross-reactivity of MDMB-CHMINACA with various synthetic cannabinoid immunoassays is sparse, reflecting the rapid evolution of new psychoactive substances and the challenge for diagnostic manufacturers to keep pace. However, available information consistently points to poor detection rates with assays targeting older generations of synthetic cannabinoids.

For instance, one study highlighted that immunoassays targeting JWH-018 and UR-144 failed to detect urine samples containing MDMB-CHMICA, a closely related indole (B1671886) analog of MDMB-CHMINACA, suggesting a significant lack of cross-reactivity.[1] More specific data from Thermo Fisher Scientific indicates that MDMB-CHMINACA exhibits a mere 0.30% cross-reactivity with their CEDIA® AB-PINACA Assay at a concentration of 10,000 ng/mL.

This limited cross-reactivity is a critical issue for researchers, clinicians, and forensic toxicologists who rely on immunoassays as a first-line screening tool. The structural dissimilarities between MDMB-CHMINACA and the antigens used to develop many existing immunoassays are a primary contributor to this analytical challenge.

Table 1: Cross-Reactivity of MDMB-CHMINACA with Selected Synthetic Cannabinoid Immunoassays

Immunoassay Target/Kit Name	Manufacturer	MDMB-CHMINACA Cross-Reactivity (%)	Tested Concentration (ng/mL)
AB-PINACA (CEDIA®)	Thermo Fisher Scientific	0.30%	10,000
JWH-018 Kit	Neogen	Not Detected	Not Specified
UR-144 Kit	Neogen	Not Detected	Not Specified

* Data based on the detection of MDMB-CHMICA, a structurally similar analog.

Experimental Protocols for Assessing Cross-Reactivity

The evaluation of immunoassay cross-reactivity is a critical component of assay validation. A standard methodology involves competitive enzyme-linked immunosorbent assay (ELISA). The following protocol provides a general framework for assessing the cross-reactivity of a synthetic cannabinoid like MDMB-CHMINACA.

Objective: To determine the concentration of a test compound (e.g., MDMB-CHMINACA) that produces a 50% inhibition of the signal in a competitive immunoassay designed for a different target synthetic cannabinoid. This value is known as the IC50.

Materials:

• Microplate pre-coated with a specific synthetic cannabinoid-protein conjugate.

• Primary antibody specific to the target synthetic cannabinoid.

• MDMB-CHMINACA standard.

• The target synthetic cannabinoid standard (for control).

• Enzyme-conjugated secondary antibody.

• Substrate solution.

• Stop solution.

• Wash buffer.

• Microplate reader.

Procedure:

• Preparation of Standards: Prepare a serial dilution of both the target synthetic cannabinoid and MDMB-CHMINACA in a suitable buffer.

• Competitive Binding: Add the standards, controls, and unknown samples to the wells of the microplate. Subsequently, add the primary antibody to each well. During this incubation step, the free analyte in the sample competes with the analyte coated on the plate for binding to the limited amount of primary antibody.

• Washing: Wash the plate to remove any unbound substances.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody, which binds to the primary antibody that is now bound to the analyte on the plate.

• Second Washing: Wash the plate again to remove any unbound secondary antibody.

• Substrate Addition: Add the substrate solution, which will react with the enzyme on the secondary antibody to produce a color change.

• Signal Measurement: Stop the reaction with a stop solution and measure the absorbance or fluorescence using a microplate reader. The intensity of the signal is inversely proportional to the concentration of the analyte in the sample.

• Data Analysis: Calculate the percentage of inhibition for each concentration of MDMB-CHMINACA relative to the control (zero analyte). Determine the IC50 value from the resulting dose-response curve. The percent cross-reactivity can then be calculated using the formula: (% Cross-Reactivity) = (IC50 of Target Analyte / IC50 of MDMB-CHMINACA) x 100.

Visualizing the Immunoassay Workflow

The following diagram illustrates the logical workflow of a competitive immunoassay used for determining cross-reactivity.

Caption: Workflow of a competitive immunoassay for cross-reactivity testing.

Conclusion

The available evidence strongly suggests that MDMB-CHMINACA is poorly detected by many existing synthetic cannabinoid immunoassays. This poses a significant risk of false-negative screening results, potentially leading to misdiagnosis in clinical settings and missed identifications in forensic investigations. To mitigate this, laboratories should:

• Validate their immunoassays with MDMB-CHMINACA and other emerging synthetic cannabinoids to understand the limitations of their screening methods.

• Utilize more specific confirmatory methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS), for all presumptive positive screens and in cases where synthetic cannabinoid use is suspected despite a negative immunoassay result.

• Stay informed about the latest trends in novel psychoactive substances to ensure their testing panels are current and effective.

The development of new immunoassays with broader cross-reactivity to detect emerging synthetic cannabinoids like MDMB-CHMINACA is crucial for improving the accuracy and reliability of drug screening programs.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In-Vivo and In-Vitro Metabolism of MDMB-CHMINACA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in-vivo and in-vitro metabolism of the synthetic cannabinoid MDMB-CHMINACA. The information presented herein is based on data from peer-reviewed studies and is intended to assist researchers in understanding the biotransformation of this compound, identifying appropriate biomarkers for intake, and developing analytical methods for its detection.

Executive Summary

MDMB-CHMINACA undergoes extensive metabolism in humans. Both in-vivo and in-vitro studies demonstrate that the primary metabolic pathways are ester hydrolysis and hydroxylation , predominantly occurring on the cyclohexylmethyl (CHM) moiety.[1][2] While in-vitro models, such as human liver microsomes (HLM), effectively predict the major metabolic routes, there can be differences in the relative abundance of metabolites compared to in-vivo findings from human urine analysis. This guide will delve into the specifics of these metabolic transformations, present available data in a comparative format, and provide detailed experimental protocols.

Data Presentation: In-Vivo vs. In-Vitro Metabolite Comparison

The following table summarizes the major metabolites of MDMB-CHMINACA identified in both in-vitro (human liver microsomes) and in-vivo (human urine) studies. It is important to note that obtaining precise quantitative data for a direct comparison is challenging due to variations in experimental designs and reporting. The abundance is therefore described qualitatively based on the available literature.

Metabolite ID	Biotransformation	In-Vitro Abundance (HLM)	In-Vivo Abundance (Urine)	Reference
M1	Ester Hydrolysis	Major	Major	[1]
M2	Monohydroxylation (Cyclohexylmethyl)	Major	Major	[1][2]
M3	Dihydroxylation (Cyclohexylmethyl)	Minor	Minor	[2]
M4	Ester Hydrolysis + Monohydroxylation (Cyclohexylmethyl)	Major	Major	[1]
M5	Ester Hydrolysis + Dihydroxylation (Cyclohexylmethyl)	Minor	Minor	[2]
M6	Carboxylation (following ester hydrolysis)	Minor	Minor	[2]
M7	Dehydrogenation (following hydroxylation)	Minor	Minor	[2]

Metabolic Pathways of MDMB-CHMINACA

The metabolic fate of MDMB-CHMINACA is primarily governed by phase I enzymatic reactions. The following diagram illustrates the key biotransformation pathways.

Caption: Metabolic pathways of MDMB-CHMINACA.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the comparison of in-vivo and in-vitro metabolism of MDMB-CHMINACA.

In-Vitro Metabolism using Human Liver Microsomes (HLM)

This protocol outlines a typical procedure for assessing the metabolism of MDMB-CHMINACA in a controlled laboratory setting.

1. Materials and Reagents:

• MDMB-CHMINACA reference standard

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) or methanol (B129727) (for quenching the reaction)

• Incubator/water bath at 37°C

• Centrifuge

• LC-MS/MS or LC-QToF-MS system

2. Incubation Procedure:

• Prepare a stock solution of MDMB-CHMINACA in a suitable organic solvent (e.g., methanol or DMSO).

• In a microcentrifuge tube, pre-incubate a mixture of HLM (e.g., 0.5-1 mg/mL protein concentration) and phosphate buffer at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the MDMB-CHMINACA stock solution (final concentration typically in the low micromolar range) and the NADPH regenerating system to the pre-incubated HLM mixture.

• Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes).

• Terminate the reaction at each time point by adding an equal volume of ice-cold ACN or methanol.

• Centrifuge the mixture to precipitate proteins (e.g., 10,000 x g for 10 minutes).

• Transfer the supernatant to a new tube for analysis.

3. Analytical Method:

• Analyze the supernatant using a validated LC-MS/MS or LC-QToF-MS method to identify and quantify the parent compound and its metabolites.

In-Vivo Metabolism using Human Urine Sample Analysis

This protocol describes a general procedure for the detection and identification of MDMB-CHMINACA metabolites in human urine.

1. Materials and Reagents:

• Human urine sample

• β-glucuronidase (from E. coli)

• Phosphate or acetate (B1210297) buffer (pH adjusted for optimal enzyme activity)

• Internal standard (e.g., a deuterated analog of a metabolite)

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction (LLE) solvents

• LC-MS/MS or LC-QToF-MS system

2. Sample Preparation:

• To a specified volume of urine (e.g., 1 mL), add an internal standard.

• Add buffer and β-glucuronidase to hydrolyze glucuronide conjugates of the metabolites.

• Incubate the mixture at an elevated temperature (e.g., 50-60°C) for a designated period (e.g., 1-2 hours).

• After incubation, perform sample clean-up and concentration using either SPE or LLE.

  • SPE: Condition the cartridge, load the sample, wash away interferences, and elute the analytes.

  • LLE: Add an appropriate organic solvent, vortex to mix, centrifuge to separate the layers, and collect the organic layer.

• Evaporate the eluate or organic layer to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS analysis.

3. Analytical Method:

• Inject the reconstituted sample into the LC-MS/MS or LC-QToF-MS system for the identification and potential quantification of MDMB-CHMINACA metabolites.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for comparing in-vitro and in-vivo metabolism studies.

Caption: General workflow for metabolism studies.

Conclusion

The metabolic profiling of MDMB-CHMINACA reveals a consistent pattern of ester hydrolysis and hydroxylation in both in-vivo and in-vitro systems. Human liver microsomes serve as a reliable in-vitro model for predicting the primary metabolic pathways. However, for a comprehensive understanding and for the definitive identification of biomarkers of consumption, analysis of authentic human samples remains crucial. The methodologies and data presented in this guide offer a foundational understanding for researchers in the field of drug metabolism and toxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of MDMB-CHMINACA and its Indole Analogue MDMB-CHMICA for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the pharmacological and toxicological profiles of two potent synthetic cannabinoids.

This guide provides a detailed comparative study of MDMB-CHMINACA and its indole (B1671886) analogue, MDMB-CHMICA. Both are highly potent synthetic cannabinoid receptor agonists (SCRAs) that have been associated with significant public health concerns. Understanding their distinct pharmacological and metabolic profiles is crucial for the forensic, clinical, and research communities. This document synthesizes experimental data on their receptor affinity, functional activity, metabolism, and toxicology to provide a clear, evidence-based comparison.

Core Structural Differences

The primary structural difference between MDMB-CHMINACA and MDMB-CHMICA lies in their core heterocyclic ring system. MDMB-CHMINACA possesses an indazole core, whereas MDMB-CHMICA features an indole core.[1] This seemingly minor alteration—the position of one nitrogen atom—significantly influences their interaction with cannabinoid receptors and their metabolic fate. Both compounds share a methyl (S)-3,3-dimethyl-2-aminobutanoate (tert-leucinate) tail, which is crucial for their high potency.[2] The (S)-enantiomer is the more pharmacologically active form for both substances.

Quantitative Pharmacological Comparison

MDMB-CHMINACA and MDMB-CHMICA are both potent and highly efficacious full agonists at the cannabinoid type 1 (CB1) receptor, which is responsible for their psychoactive effects.[2][3] The functional activity, expressed as the half-maximal effective concentration (EC50), indicates the concentration of the compound required to elicit 50% of its maximal effect. A lower EC50 value signifies higher potency.

Experimental data from fluorometric assays of membrane potential demonstrates that both compounds are significantly more potent than earlier generations of synthetic cannabinoids and Δ⁹-THC.[2][3] Notably, the indole analogue, MDMB-CHMICA, displays a slightly higher potency at the CB1 receptor compared to its indazole counterpart, MDMB-CHMINACA.

Parameter	MDMB-CHMINACA (Indazole)	MDMB-CHMICA (Indole)	Reference Compound (Δ⁹-THC)
CB1 Receptor Affinity (Ki)	0.0944 nM	Not available from comparative study	~5-40 nM
CB1 Functional Potency (EC50)	25 ± 14 nM	17 ± 6 nM	~30-100 nM (partial agonist)
CB2 Functional Potency (EC50)	120 ± 60 nM	69 ± 31 nM	~3-40 nM

Table 1: Comparative in vitro pharmacological data for MDMB-CHMINACA and MDMB-CHMICA. EC50 values are from Banister et al. (2016) to ensure direct comparability. A lower EC50 value indicates higher potency.

Experimental Protocols

The following are summarized methodologies for the key in vitro experiments used to characterize these compounds.

Cannabinoid Receptor Binding Affinity Assay (Ki Determination)

Receptor binding assays are performed to determine the affinity of a compound for a specific receptor. This is typically achieved through competitive binding experiments using a radiolabeled ligand.

• Membrane Preparation: Membranes are prepared from cells stably expressing human CB1 or CB2 receptors (e.g., HEK-293 or CHO cells).

• Competitive Binding: Membranes are incubated with a known concentration of a high-affinity radiolabeled cannabinoid agonist (e.g., [³H]CP-55,940) in the presence of varying concentrations of the test compound (MDMB-CHMINACA or MDMB-CHMICA).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The reaction is then terminated by rapid filtration through glass fiber filters, separating the bound from the unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that displaces 50% of the radioligand) is calculated. The Ki (inhibition constant) is then determined using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

In Vitro Functional Assays (EC50 Determination)

Functional assays measure the biological response resulting from a compound binding to and activating its receptor. For G-protein coupled receptors like CB1 and CB2, common assays include GTPγS binding and cAMP modulation assays.

1. [³⁵S]GTPγS Binding Assay: This assay directly measures G-protein activation following receptor agonism.

• Reaction Mixture: Cell membranes expressing the receptor of interest are incubated with GDP, the test compound at various concentrations, and the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

• Agonist Stimulation: Agonist binding to the receptor promotes the exchange of GDP for GTP on the Gα subunit. The use of [³⁵S]GTPγS allows this activation to be quantified.

• Termination and Measurement: The reaction is terminated, and the amount of bound [³⁵S]GTPγS is measured, typically by scintillation counting after filtration.

• Analysis: Data are plotted as [³⁵S]GTPγS binding versus agonist concentration, and the EC50 and Emax (maximal effect) values are determined by non-linear regression.

2. cAMP Modulation Assay: This assay measures the downstream effect of Gαi/o protein activation, which is the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

• Cell Treatment: Live cells expressing the CB1 receptor are first treated with forskolin, a direct activator of adenylyl cyclase, to stimulate cAMP production.

• Agonist Incubation: The cells are then co-incubated with varying concentrations of the test compound.

• Cell Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a detection kit, often based on competitive immunoassay principles (e.g., HTRF or ELISA).

• Analysis: The degree of inhibition of forskolin-stimulated cAMP accumulation is plotted against the agonist concentration to determine the EC50 and Emax values.

Visualizing the Data: Diagrams

Caption: Simplified CB1 receptor signaling pathway upon activation by a synthetic cannabinoid.

Caption: Comparative workflow for two primary in vitro functional assays.

Metabolic Pathways: A Comparative Overview

The metabolism of both MDMB-CHMINACA and MDMB-CHMICA is rapid and extensive, primarily occurring in the liver. In vitro studies using human liver microsomes have identified the major biotransformation pathways.[4][5]

For both compounds, the two primary metabolic reactions are:

• Ester Hydrolysis: The methyl ester group is hydrolyzed to form a terminal carboxylic acid. This is a major metabolic step for both substances.[4][5]

• Oxidative Metabolism (Hydroxylation): Hydroxylation occurs predominantly on the N-cyclohexylmethyl (CHM) moiety.[4][5] Dihydroxylated and ketone metabolites have also been identified.[4]

The resulting metabolites, particularly the carboxylic acid products, are often used as biomarkers to confirm intake in forensic and clinical toxicology, as the parent compounds are often present at very low concentrations in biological samples.[1] While the general pathways are similar, the specific abundance of certain metabolites may differ due to the influence of the indole versus indazole core on enzyme activity.

Caption: Structural differences and shared primary metabolic pathways.

Toxicology and Adverse Effects

Both MDMB-CHMINACA and MDMB-CHMICA have been linked to numerous cases of acute intoxication, severe adverse events, and fatalities.[6][7] Their high potency and full agonism at the CB1 receptor are believed to contribute to a more severe toxicological profile compared to THC and older synthetic cannabinoids.

Commonly reported clinical features of intoxication include:

• Cardiovascular: Tachycardia (rapid heart rate), hypertension.[6]

• Neurological: Agitation, confusion, seizures, loss of consciousness, coma.[6]

• Gastrointestinal: Nausea, vomiting.[6]

• Psychiatric: Anxiety, paranoia, hallucinations.

While the toxicological profiles are broadly similar, the slightly higher potency of MDMB-CHMICA may suggest a greater risk of adverse effects at equivalent doses, although this is difficult to confirm outside of controlled studies due to the unknown purity and dosage of illicitly used products. The prevalence of severe neuropsychiatric symptoms appears to be a hallmark of this "third generation" of synthetic cannabinoids.[6]

Conclusion

MDMB-CHMINACA and its indole analogue MDMB-CHMICA are structurally similar but pharmacologically distinct synthetic cannabinoids. The key difference is the substitution of an indazole core in MDMB-CHMINACA with an indole core in MDMB-CHMICA. This leads to a slight but significant increase in in vitro potency at the CB1 receptor for the indole analogue. Both compounds undergo similar primary metabolic transformations, namely ester hydrolysis and hydroxylation of the cyclohexylmethyl group. Their high potency as full CB1 receptor agonists underpins their severe toxicological profiles, which are characterized by a high incidence of life-threatening cardiovascular and neurological effects. For researchers, understanding these differences is critical for developing accurate analytical detection methods, interpreting toxicological findings, and designing future research into the structure-activity relationships of synthetic cannabinoids.

References

• 1. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. health.govt.nz [health.govt.nz]
• 4. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gtfch.org [gtfch.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of MDMB-CHMINACA: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of the synthetic cannabinoid MDMB-CHMINACA is a critical aspect of laboratory safety and regulatory compliance. As a potent research chemical with potential hazardous properties, it is imperative that researchers, scientists, and drug development professionals adhere to strict disposal protocols to mitigate risks to personnel and the environment. This guide provides essential, step-by-step information for the safe and compliant disposal of MDMB-CHMINACA.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle MDMB-CHMINACA with appropriate personal protective equipment (PPE) and in a controlled environment. The Safety Data Sheet (SDS) for MDMB-CHMINACA and its solutions highlights several key hazards. A summary of essential safety precautions is provided in the table below.

Precautionary Statement Code	Description
P210	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
P261	Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
P280	Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.[1]
P302+P352	IF ON SKIN: Wash with plenty of water.[2]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1][2]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
P501	Dispose of contents/container in accordance with local/regional/national/international regulations.[1][2]

Step-by-Step Disposal Procedure

The disposal of MDMB-CHMINACA, as with most hazardous laboratory chemicals, should not involve discharge into the sewer system or regular trash.[3][4] The primary method for disposal is through an approved hazardous waste management program, typically facilitated by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[4][5][6]

Step 1: Containerization and Labeling

• Use Appropriate Containers: Collect all MDMB-CHMINACA waste, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a designated and compatible hazardous waste container.[3][4] The container should be sturdy, leak-proof, and have a secure lid.[3] Whenever possible, use the original container or a container made of the same material.[7]

• Proper Labeling: As soon as the first drop of waste is added, affix a hazardous waste label to the container.[8] The label must be completed with the full chemical name, "MDMB-CHMINACA," and a clear indication of its hazardous nature.[4][8] Do not use abbreviations.[6] If the waste is a mixture, list all constituents.[8]

Step 2: Segregation and Storage

• Segregate Incompatible Wastes: Store the MDMB-CHMINACA waste container separately from incompatible chemicals to prevent accidental reactions.[3][8] A chemical compatibility chart should be consulted if other waste types are stored in the same area.

• Designated Storage Area: Keep the waste container in a designated satellite accumulation area (SAA) within the laboratory.[8] This area should be under the control of laboratory personnel and located at or near the point of waste generation.[8]

• Secondary Containment: All liquid hazardous waste containers must be placed in secondary containment, such as a plastic bin or tub, to contain any potential leaks or spills.[3][8]

Step 3: Arrange for Disposal

• Contact EHS or a Licensed Vendor: Do not attempt to neutralize or treat the MDMB-CHMINACA waste unless it is part of a documented and approved experimental protocol. The standard and required procedure is to arrange for professional disposal. Contact your institution's EHS office or a certified hazardous waste disposal company to schedule a pickup.[3][4][6]

• Follow Institutional Procedures: Adhere to your institution's specific procedures for waste pickup requests. This may involve submitting an online form or contacting the EHS office directly.[4][9]

Special Considerations for Controlled Substances

MDMB-CHMINACA is a controlled substance in many jurisdictions.[10] The disposal of controlled substances is often subject to additional stringent regulations, such as those from the Drug Enforcement Administration (DEA) in the United States. These regulations may require:

• Specific Record-Keeping: Meticulous logs of the substance's use and disposal.

• Use of a Reverse Distributor: Transferring the waste to a DEA-registered reverse distributor for final disposal.[11]

• Completion of Official Forms: Such as the DEA Form 41, to document the disposal of controlled substances.[11]

It is crucial to consult with your institution's EHS or compliance office to ensure adherence to all regulations pertaining to controlled substances.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of MDMB-CHMINACA in a laboratory setting.

MDMB-CHMINACA Disposal Workflow Diagram

Experimental Protocols for Deactivation

Currently, there are no widely established and validated experimental protocols for the in-lab chemical neutralization or deactivation of MDMB-CHMINACA for disposal purposes. Research on the degradation of synthetic cannabinoids is ongoing, but for safety and compliance, the recommended and required method of disposal is through a professional hazardous waste management service. Attempting to chemically treat the waste without a validated protocol can be dangerous and may violate hazardous waste regulations.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn1-originals.webdamdb.com [cdn1-originals.webdamdb.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. Hazardous Waste Disposal for Research Institutions — Hazardous & Regulated Waste Disposal [hazardouswastedisposal.com]
• 6. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 9. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 10. MDMB-CHMINACA - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]

Personal protective equipment for handling Mdmb-chminaca, (+-)-

Essential Safety and Handling Guide for MDMB-CHMINACA

This guide provides critical safety, handling, and disposal information for laboratory professionals working with MDMB-CHMINACA, (+-)-. As the physiological and toxicological properties of this synthetic cannabinoid are not fully determined, it must be handled with extreme caution, treating it as a hazardous substance.[1][2] The following procedures are designed to minimize exposure risk and ensure a safe laboratory environment.

Hazard Summary and Classification

MDMB-CHMINACA is often supplied as a solution in acetonitrile (B52724), which introduces additional hazards.[3] The primary risks associated with this solution include acute toxicity and flammability.[3] All personnel must review the Safety Data Sheet (SDS) thoroughly before handling.[2]

GHS Hazard Classification for MDMB-CHMINACA in Acetonitrile [3]

Hazard Class	Category	Hazard Statement
Flammable Liquids	2	H225: Highly flammable liquid and vapor.
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.
Acute Toxicity (Dermal)	4	H312: Harmful in contact with skin.
Acute Toxicity (Inhalation)	4	H332: Harmful if inhaled.
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create an effective barrier between the researcher and the hazardous material.[4] Use only PPE made of proven resistant materials.[4]

• Ventilation Controls : All handling of MDMB-CHMINACA, including weighing, dilution, and aliquoting, must be performed inside a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to protect against inhalation of vapors or aerosols.[4]

• Hand Protection : Wear double-layered, chemical-resistant gloves (e.g., nitrile gloves). Check for compatibility with acetonitrile if handling the solution form. Change gloves immediately if they become contaminated.

• Body Protection : A fully buttoned, long-sleeved laboratory coat is required. For procedures with a higher risk of splashes, a chemical-resistant apron or gown should be worn over the lab coat.

• Eye and Face Protection : Chemical safety goggles that provide a complete seal around the eyes are mandatory. For splash hazards, a full-face shield should be worn in addition to safety goggles.

• Respiratory Protection : If there is a risk of generating aerosols or dusts outside of a fume hood, or in case of a ventilation failure, a NIOSH-approved respirator (such as a surgical N-95) is required.[4] Proper fit-testing and training are essential for respirator use.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling MDMB-CHMINACA from preparation to cleanup.

Preparation and Pre-Handling

• Review Documentation : Thoroughly read and understand the Safety Data Sheet (SDS) for MDMB-CHMINACA and any solvents used.[2]

• Verify Engineering Controls : Ensure the chemical fume hood is operational and has a current certification.

• Assemble Materials : Gather all necessary equipment, chemicals, and waste containers and place them inside the fume hood before beginning work to minimize movement in and out of the containment area.

• Emergency Preparedness : Ensure an eyewash station, safety shower, and appropriate spill kit are readily accessible.

Donning PPE

• Put on PPE in the following order: lab coat, safety goggles, face shield (if needed), and finally, double gloves. Ensure gloves overlap the cuffs of the lab coat.

Handling the Compound

• Containment : Perform all manipulations of the compound deep within the chemical fume hood.

• Avoid Contamination : Use dedicated, clearly labeled equipment. When weighing the solid form, use a disposable weigh boat.

• Solution Handling : If working with the acetonitrile solution, be aware of its high flammability. Keep it away from heat, sparks, open flames, and hot surfaces.[3] Use only non-sparking tools and explosion-proof electrical equipment.[3]

• Spill Management : In case of a small spill inside the fume hood, absorb it with an inert, non-combustible material (e.g., vermiculite (B1170534) or sand). For larger spills, evacuate the area and follow your institution's emergency procedures.

Post-Handling and Decontamination

• Surface Decontamination : After handling is complete, decontaminate all surfaces and equipment within the fume hood using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

• Secure Compound : Tightly close the primary container of MDMB-CHMINACA and store it in a cool, well-ventilated, and secure location as per institutional guidelines.[3]

Doffing PPE and Personal Hygiene

• Remove PPE slowly and deliberately in an order that prevents cross-contamination: remove outer gloves, face shield, goggles, lab coat, and finally, inner gloves.

• Dispose of all single-use PPE in the designated hazardous waste container.

• Immediately wash hands and forearms thoroughly with soap and water after removing PPE.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination and ensure safety.

• Chemical Waste : All solutions containing MDMB-CHMINACA and solvents used for decontamination must be collected in a dedicated, sealed, and clearly labeled hazardous waste container. The container should be marked as "Flammable" and "Acutely Toxic."

• Contaminated Solids : All disposable items that have come into contact with the compound (e.g., gloves, weigh boats, pipette tips, paper towels) must be disposed of as solid hazardous chemical waste. Do not mix with general laboratory trash.

• Disposal Method : The preferred method for final disposal of seized drugs and chemical waste is high-temperature incineration by a licensed chemical waste management company.[5] Adhere strictly to your institution's and local regulations for hazardous waste disposal.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of MDMB-CHMINACA.

Caption: Workflow for Safe Handling of MDMB-CHMINACA.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. gerpac.eu [gerpac.eu]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]